2,3-Dibromo-2-(4-bromophenyl)propionic acid

• CAS: 112595-55-8

Core Science & Biosynthesis

"physical and chemical properties of 2,3-Dibromo-2-(4-bromophenyl)propionic acid"

An In-Depth Technical Guide to 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

Introduction: A Versatile Tribrominated Synthetic Building Block

2,3-Dibromo-2-(4-bromophenyl)propionic acid is a highly functionalized organic compound of significant interest to researchers in synthetic chemistry and drug development. Characterized by a propionic acid backbone with bromine atoms at the C2 and C3 positions and a 4-bromophenyl group also at the C2 position, this molecule offers multiple reactive sites. The presence of vicinal dibromides, a carboxylic acid, and an aryl bromide moiety makes it a versatile intermediate for constructing complex molecular architectures. This guide provides a comprehensive overview of its physical and chemical properties, a robust synthesis protocol, and an exploration of its reactivity and potential applications, grounded in established chemical principles.

Chemical Identity and Molecular Structure

The structural uniqueness of 2,3-Dibromo-2-(4-bromophenyl)propionic acid dictates its chemical behavior. The IUPAC name is 2,3-dibromo-2-(4-bromophenyl)propanoic acid, and it is identified by the CAS Number 112595-55-8.[1] The molecule possesses two chiral centers at the C2 and C3 carbons, meaning it can exist as different stereoisomers.

• Molecular Formula: C₉H₇Br₃O₂[1]

• Molecular Weight: 386.87 g/mol [1]

• Canonical SMILES: C1=CC(=CC=C1C(C(C(=O)O)Br)Br)Br

• InChI Key: InChI=1S/C9H7Br3O2/c10-5-1-3-6(4-2-5)9(12,8(11)7(13)14)15/h1-4,8H,(H,13,14,15)

The key functional groups are:

• Carboxylic Acid (-COOH): Provides acidity and a site for esterification, amidation, or reduction.

• Vicinal Dibromide (-CHBr-CBr-): A highly reactive moiety susceptible to elimination (dehydrobromination) reactions to form alkenes or alkynes.

• Tertiary Alkyl Bromide (at C2): The bromine attached to the carbon bearing the aryl group is sterically hindered but can participate in certain substitution or elimination reactions.

• Aryl Bromide (at C4 of the phenyl ring): Allows for cross-coupling reactions such as Suzuki, Heck, or Sonogashira, enabling the introduction of diverse substituents.

Physical and Spectroscopic Properties

While specific experimental data for 2,3-Dibromo-2-(4-bromophenyl)propionic acid is limited, its properties can be reliably inferred from closely related analogs.

Physical Characteristics

The compound is expected to be a solid at room temperature, likely appearing as a white to off-white crystalline powder, similar to other brominated phenylpropionic acids.

Property	Value / Expected Value	Analog Compound	Source
CAS Number	112595-55-8	N/A	[1]
Molecular Formula	C₉H₇Br₃O₂	N/A	[1]
Molecular Weight	386.87 g/mol	N/A	[1]
Melting Point	193-195 °C (for a related isomer)	α,β,4-Tribromo-benzenepropanoic acid	[2]
Boiling Point	Decomposes before boiling	N/A	Inferred
Solubility	Soluble in DMSO, likely soluble in other polar organic solvents like acetone and alcohols; sparingly soluble in water.	4-Bromocinnamic acid	[3][4]

Spectroscopic Profile (Predicted)

No specific spectra for this compound are publicly available. However, the expected spectroscopic characteristics can be predicted based on its structure and data from analogous compounds like 2,3-dibromo-3-phenylpropanoic acid.[5]

• ¹H NMR: The spectrum would be complex. We would expect to see signals for the aromatic protons on the 4-bromophenyl ring, likely as two distinct doublets in the 7.0-7.8 ppm range. A signal for the proton at the C3 position (-CHBr) would appear as a singlet or doublet further downfield. The acidic proton of the carboxylic acid would be a broad singlet, highly dependent on the solvent and concentration.

• ¹³C NMR: The spectrum would show nine distinct carbon signals. The carbonyl carbon of the carboxylic acid would be the most downfield signal (around 170 ppm). Aromatic carbons would appear in the 120-140 ppm range. The aliphatic carbons C2 and C3, bonded to bromine, would be found in the 40-60 ppm range.

• FT-IR: Key vibrational bands would include a broad O-H stretch from the carboxylic acid (around 2500-3300 cm⁻¹), a sharp C=O stretch (around 1700 cm⁻¹), C=C stretches from the aromatic ring (1400-1600 cm⁻¹), and C-Br stretches in the fingerprint region (500-700 cm⁻¹).[6]

• Mass Spectrometry (EI): The mass spectrum would show a characteristic isotopic pattern for three bromine atoms. The molecular ion peak [M]⁺ would be weak or absent. Common fragmentation patterns would involve the loss of Br, HBr, and COOH.

Synthesis Protocol: Electrophilic Addition to an Alkene Precursor

The most logical and field-proven approach to synthesizing 2,3-Dibromo-2-(4-bromophenyl)propionic acid is through the electrophilic addition of molecular bromine (Br₂) across the double bond of a suitable precursor. The ideal starting material is 4-bromocinnamic acid . This reaction is a classic example of alkene halogenation and is known to be stereospecific, typically proceeding via an anti-addition mechanism.[7]

Experimental Workflow: Bromination of 4-Bromocinnamic Acid

Caption: Workflow for the synthesis of the target compound via bromination.

Step-by-Step Methodology

Causality: Dichloromethane (DCM) or a similar inert solvent like chloroform is chosen because it readily dissolves the starting material and bromine without participating in the reaction. The reaction proceeds through a bromonium ion intermediate, which explains the observed anti-addition stereochemistry.

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-bromocinnamic acid (1.0 eq) in dichloromethane. The solution should be colorless.[7]

• Bromine Addition: Prepare a solution of molecular bromine (1.05 eq) in dichloromethane. Add this red-brown solution dropwise to the stirring solution of 4-bromocinnamic acid at room temperature.

  • Expert Insight: The rate of addition should be controlled to maintain a faint yellow color in the reaction flask. A rapid disappearance of the bromine color indicates a fast reaction. The product is often less soluble than the starting material and may begin to precipitate during the addition.[7]

• Reaction Completion: After the addition is complete, allow the mixture to stir for an additional 30 minutes at room temperature to ensure the reaction goes to completion.

• Quenching: If any residual bromine color remains, add a few drops of cyclohexene. The color will disappear as the cyclohexene is brominated to form soluble 1,2-dibromocyclohexane.[7]

• Isolation: Cool the reaction mixture in an ice bath to maximize precipitation. Collect the solid product by vacuum filtration.

• Purification: Wash the collected solid with a small amount of cold dichloromethane to remove any soluble impurities. Dry the white crystalline product under vacuum. The product is often pure enough for subsequent use without further recrystallization.

Chemical Reactivity and Synthetic Utility

The utility of 2,3-Dibromo-2-(4-bromophenyl)propionic acid stems from the distinct reactivity of its functional groups.

Dehydrobromination

The vicinal dibromide is prone to elimination reactions. Treatment with a base can lead to the removal of two molecules of HBr.

• With a mild base: Can produce the corresponding α-bromo-4-bromocinnamic acid.

• With a strong base (e.g., alcoholic KOH, NaNH₂): Can induce a double dehydrobromination to yield (4-bromophenyl)propiolic acid, an alkyne. This is a powerful transformation for building carbon-carbon triple bonds.[8]

Nucleophilic Substitution

The bromine at the C2 position is an α-bromo carboxylic acid derivative. These substrates are highly reactive towards Sₙ2 displacement.[9]

• Reaction with Ammonia (NH₃): Can be used to synthesize α-amino acids, which are fundamental building blocks in medicinal chemistry.

• Reaction with Hydroxide (⁻OH): Can produce α-hydroxy carboxylic acids.

Palladium-Catalyzed Cross-Coupling

The aryl bromide on the phenyl ring is a synthetic handle for palladium-catalyzed cross-coupling reactions. This allows for the late-stage functionalization of the molecule.

• Suzuki Coupling: Reaction with a boronic acid (R-B(OH)₂) to form a new C(aryl)-C(R) bond.

• Heck Coupling: Reaction with an alkene to form a substituted styrene derivative.

Safety and Handling

No specific safety data sheet (SDS) is available for 2,3-Dibromo-2-(4-bromophenyl)propionic acid. However, based on the GHS classification for the closely related 2,3-dibromo-3-phenylpropionic acid , the following hazards should be assumed.[6]

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Statements:

  • P261 & P264: Avoid breathing dust and wash skin thoroughly after handling.

  • P280: Wear protective gloves, eye protection, and face protection.

  • P302+P352: IF ON SKIN: Wash with plenty of soap and water.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

First-Aid Measures

• Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

• Skin Contact: Immediately wash off with soap and plenty of water.

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.

• Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.

Applications and Future Outlook

2,3-Dibromo-2-(4-bromophenyl)propionic acid is primarily a research chemical and a synthetic intermediate.[1] Its value lies in its potential to be transformed into a wide array of other compounds.

• Pharmaceutical Research: As a precursor to novel amino acids, hydroxy acids, or complex heterocyclic systems through sequential manipulation of its functional groups.

• Materials Science: The aryl bromide handle allows it to be incorporated into polymers or other materials via cross-coupling, potentially imparting specific properties like flame retardancy due to the high bromine content.

• Agrochemicals: Halogenated organic acids are a common motif in herbicides and pesticides.

The strategic placement of three bromine atoms and a carboxylic acid on a compact scaffold ensures that this compound will remain a valuable tool for chemists seeking to build molecular complexity efficiently.

References

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• Macmillan Learning. (n.d.). 2,3-dibromo-3-phenylpropanoic acid. Retrieved from [Link]

• NIST. (n.d.). 2-(4-Bromophenyl)propionic acid. NIST Chemistry WebBook. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 2,3-Dibromo-2-(4-bromophenyl)propionic Acid. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Bromination of Cinnamic acid. Retrieved from [Link]

• Google Patents. (n.d.). A kind of preparation method of 2 (4 bromomethyl) phenylpropionic acids.

• ResearchGate. (n.d.). 4.1.1.1. Bromination of Cinnamic Acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). β-BROMOPROPIONIC ACID. Retrieved from [Link]

• Chegg.com. (2020). Solved Question 13 5 pts Double dehydrobromination reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024). 22.4: Alpha Bromination of Carboxylic Acids. Retrieved from [Link]

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An In-Depth Technical Guide to the Spectroscopic Characterization of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid (CAS 112595-55-8)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: Understanding the Molecule

2,3-Dibromo-2-(4-bromophenyl)propionic acid is a halogenated aromatic carboxylic acid with the molecular formula C₉H₇Br₃O₂ and a molecular weight of approximately 386.87 g/mol . Its structure, featuring a carboxylic acid group, a brominated phenyl ring, and additional bromine atoms on the propionic acid chain, suggests a complex and informative spectroscopic profile. The elucidation of its structure through spectroscopic methods is crucial for its identification, purity assessment, and understanding its role in synthetic chemistry and potential applications in drug development.

Chemical Structure:

(Note: A more accurate 2D representation would show the phenyl group attached to the chiral carbon, and the carboxylic acid group.)

Predicted ¹H and ¹³C NMR Spectroscopic Data

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. Based on the structure of 2,3-Dibromo-2-(4-bromophenyl)propionic acid, we can predict the key features of its ¹H and ¹³C NMR spectra.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to exhibit signals corresponding to the aromatic protons and the aliphatic protons of the propionic acid backbone.

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 7.5 - 7.7	Doublet	2H	Aromatic protons ortho to the C-Br bond
~ 7.3 - 7.5	Doublet	2H	Aromatic protons meta to the C-Br bond
~ 3.8 - 4.2	Multiplet	2H	-CH₂-Br protons
~ 11 - 13	Singlet (broad)	1H	Carboxylic acid proton (-COOH)

The significant downfield shift of the aromatic protons is due to the deshielding effect of the bromine atom. The diastereotopic protons of the -CH₂-Br group are expected to show a complex splitting pattern.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide insights into the carbon environment of the molecule.

Predicted Chemical Shift (δ, ppm)	Assignment
~ 170 - 175	Carboxylic acid carbon (-COOH)
~ 135 - 140	Aromatic quaternary carbon attached to the propionic acid chain
~ 130 - 135	Aromatic CH carbons
~ 125 - 130	Aromatic quaternary carbon attached to the bromine atom
~ 50 - 60	Quaternary carbon (-C(Br)-)
~ 35 - 45	Methylene carbon (-CH₂-Br)

Experimental Protocol for NMR Data Acquisition

A robust protocol for acquiring high-quality NMR data is essential for accurate structural elucidation.

Step-by-Step Methodology:

• Sample Preparation:

  • Accurately weigh 5-10 mg of the sample.

  • Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

  • Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical shift referencing.

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Setup:

  • Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

  • Tune and match the probe for the desired nucleus (¹H or ¹³C).

  • Shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition:

  • For ¹H NMR, acquire the spectrum using a standard pulse sequence (e.g., zg30).

  • For ¹³C NMR, use a proton-decoupled pulse sequence (e.g., zgpg30) to obtain singlets for all carbon signals.

  • Optimize acquisition parameters such as the number of scans, relaxation delay, and spectral width.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase correct the spectrum.

  • Perform baseline correction.

  • Integrate the signals in the ¹H spectrum.

  • Reference the chemical shifts to the internal standard (TMS at 0 ppm).

Workflow for NMR Analysis

An In-depth Technical Guide to the Molecular Structure of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure of 2,3-Dibromo-2-(4-bromophenyl)propionic acid, a halogenated aromatic carboxylic acid of interest in synthetic organic chemistry. Due to the limited availability of direct experimental data for this specific compound in public-access literature, this guide establishes a robust theoretical and practical framework based on established principles and data from analogous structures. We will explore the probable synthetic pathways, purification protocols, and in-depth spectroscopic and crystallographic characterization methodologies. This document is intended to serve as a foundational resource for researchers engaged in the synthesis, analysis, and application of novel brominated organic compounds.

Introduction: The Significance of Brominated Aromatic Carboxylic Acids

Halogenated organic compounds, particularly those incorporating bromine, are pivotal in numerous fields, including pharmaceutical development, materials science, and agrochemicals. The introduction of bromine atoms into an organic scaffold can significantly modulate a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. 2,3-Dibromo-2-(4-bromophenyl)propionic acid, with its stereogenic centers and tribrominated structure, represents a compelling, albeit under-documented, molecular entity. Understanding its precise three-dimensional structure is paramount for predicting its chemical reactivity and potential biological activity.

This guide will provide a detailed exposition of the methodologies required to synthesize and unequivocally characterize 2,3-Dibromo-2-(4-bromophenyl)propionic acid. We will delve into the mechanistic underpinnings of the proposed synthetic route and the theoretical basis for the spectroscopic and crystallographic techniques employed in its structural elucidation.

Synthesis and Purification

A plausible and efficient synthetic route to 2,3-Dibromo-2-(4-bromophenyl)propionic acid involves the electrophilic addition of bromine to a suitable precursor, such as 2-(4-bromophenyl)propenoic acid (or a derivative thereof). This approach is analogous to the well-documented bromination of cinnamic acid and its derivatives.[1][2][3]

Proposed Synthetic Protocol: Electrophilic Bromination

The following protocol is a generalized procedure based on established methods for the bromination of α,β-unsaturated carboxylic acids.

Reaction Scheme:

A proposed synthetic route to the target molecule.

Step-by-Step Methodology:

• Dissolution: Dissolve the starting material, 2-(4-bromophenyl)propenoic acid, in a suitable inert solvent such as dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄) in a round-bottom flask equipped with a reflux condenser and a dropping funnel.

• Bromine Addition: Slowly add a solution of elemental bromine (Br₂) in the same solvent to the flask with constant stirring. The characteristic reddish-brown color of bromine should dissipate as it reacts with the alkene.[3] The addition is typically performed at room temperature or slightly below to control the reaction rate.

• Reaction Monitoring: The progress of the reaction can be monitored by the disappearance of the bromine color. If the color persists, it indicates the completion of the reaction. A slight excess of a quenching agent, such as a few drops of cyclohexene, can be added to consume any unreacted bromine.[2]

• Work-up and Isolation: Upon completion, the reaction mixture is cooled, and the solvent is removed under reduced pressure. The crude product, which may precipitate out of the solution, can be collected by vacuum filtration.

Purification of the Crude Product

The purification of the synthesized 2,3-Dibromo-2-(4-bromophenyl)propionic acid is critical to obtain a sample suitable for analytical characterization.

Purification Workflow:

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A Technical Guide to the Stereoisomers of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid: Synthesis, Separation, and Characterization

Executive Summary

2,3-Dibromo-2-(4-bromophenyl)propionic acid is a halogenated carboxylic acid characterized by the presence of two adjacent chiral centers. This structural feature gives rise to a total of four distinct stereoisomers: two pairs of enantiomers. The stereochemical outcome of synthetic procedures and the biological activity of the final molecule are critically dependent on the spatial arrangement of the substituents at these chiral carbons. For researchers in organic synthesis and drug development, the ability to selectively synthesize, separate, and accurately characterize these individual isomers is paramount. This guide provides an in-depth exploration of the stereochemistry of this molecule, outlines field-proven methodologies for stereoselective synthesis and separation, and details the analytical techniques essential for unambiguous structural elucidation.

Foundational Principles: Stereoisomerism in Focus

To comprehend the complexity of 2,3-Dibromo-2-(4-bromophenyl)propionic acid, a firm grasp of stereoisomerism is essential. Stereoisomers are molecules that share the same molecular formula and atomic connectivity but differ in the three-dimensional arrangement of their atoms.[1]

• Chirality: A molecule is chiral if it is non-superimposable on its mirror image. The most common source of chirality in organic molecules is a carbon atom bonded to four different substituents, known as a chiral center or stereocenter.

• Enantiomers: These are pairs of stereoisomers that are non-superimposable mirror images of each other.[1][2] They possess identical physical properties (e.g., melting point, boiling point, solubility) except for their interaction with plane-polarized light, which they rotate in equal but opposite directions.

• Diastereomers: These are stereoisomers that are not mirror images of each other.[1][2] This occurs in molecules with two or more chiral centers. Unlike enantiomers, diastereomers have different physical and chemical properties, a crucial feature that is exploited for their separation.

Molecular Structure and Isomeric Landscape

The structure of 2,3-Dibromo-2-(4-bromophenyl)propionic acid contains two chiral centers at carbons C2 and C3.

Caption: Structure of 2,3-Dibromo-2-(4-bromophenyl)propionic acid with chiral centers C2 and C3 marked (*).

According to the 2ⁿ rule, where 'n' is the number of chiral centers, a maximum of 2² = 4 stereoisomers are possible. These isomers exist as two pairs of enantiomers:

• (2R, 3R)- and (2S, 3S)-isomers: This pair constitutes one set of enantiomers.

• (2R, 3S)- and (2S, 3R)-isomers: This pair forms the second set of enantiomers.

Any isomer from the first pair is a diastereomer of any isomer from the second pair.[1] This relationship is visualized below.

Caption: Stereoisomeric relationships for 2,3-Dibromo-2-(4-bromophenyl)propionic acid.

Stereocontrolled Synthesis: The Bromination of Cinnamic Acid Derivatives

The synthesis of 2,3-dibromo-3-phenylpropionic acid derivatives is commonly achieved through the electrophilic addition of bromine (Br₂) to the double bond of a corresponding cinnamic acid precursor.[3] The stereochemical outcome of this reaction is dictated by the geometry of the starting alkene and the anti-addition mechanism of bromination.

• Anti-addition: The bromine atoms add to opposite faces of the double bond.

• Starting from trans-4-bromocinnamic acid: Anti-addition of bromine results in the formation of the (2R,3S) and (2S,3R) enantiomers, a racemic mixture known as the threo pair.

• Starting from cis-4-bromocinnamic acid: Anti-addition of bromine yields the (2R,3R) and (2S,3S) enantiomers, a racemic mixture known as the erythro pair.[4]

This stereospecificity provides a powerful tool for selectively synthesizing a desired pair of enantiomers, which simplifies the subsequent separation challenge.

Isomer Separation and Resolution: A Practical Workflow

Separating the four isomers requires a multi-step approach that leverages the differing physical properties of diastereomers and the specific interactions of enantiomers with a chiral environment.

Caption: General workflow for the separation and resolution of all four stereoisomers.

Protocol: Separation of Diastereomers by Fractional Crystallization

Principle: Diastereomers possess different solubilities in a given solvent. By carefully selecting a solvent system and controlling temperature, one pair can be induced to crystallize while the other remains in solution.

Methodology:

• Synthesis: Synthesize a mixture of the erythro and threo diastereomers, for instance, by bromination of a mixture of cis- and trans-4-bromocinnamic acids.

• Solvent Selection: Empirically screen solvents (e.g., ethanol, acetic acid, toluene, hexane mixtures) to identify one in which the two diastereomeric pairs exhibit a significant solubility difference.

• Dissolution: Dissolve the crude mixture of all four isomers in a minimum amount of the chosen hot solvent to create a saturated solution.

• Cooling & Crystallization: Slowly cool the solution. The less soluble diastereomeric pair (e.g., the threo pair, which often has a higher melting point) will crystallize out.[3]

• Isolation: Isolate the crystals by vacuum filtration. The mother liquor will be enriched in the more soluble diastereomeric pair (erythro).

• Purification: Recrystallize the solid fraction and the solid obtained after evaporating the mother liquor to improve the purity of each diastereomeric pair.

• Validation: Confirm the purity of each fraction using ¹H NMR spectroscopy by analyzing the coupling constants between the C2-H and C3-H protons (see Section 5.1).

Protocol: Resolution of Enantiomers by Chiral HPLC

Principle: Enantiomers can be separated by passing them through a high-performance liquid chromatography (HPLC) column that contains a chiral stationary phase (CSP). The enantiomers form transient, diastereomeric complexes with the CSP, leading to different retention times.

Methodology:

• Column Selection: Choose an appropriate chiral column. For acidic compounds like this, Pirkle-type columns (e.g., (R,R) Whelk-O1) or anion-exchange type columns (e.g., CHIRALPAK QN-AX) are often effective.[5][6][7]

• Mobile Phase Preparation: Prepare a mobile phase, typically a mixture of a nonpolar solvent (e.g., n-hexane) and a polar alcohol (e.g., ethanol or isopropanol). Small amounts of an acidic modifier (e.g., trifluoroacetic acid, TFA) are crucial to protonate the carboxylic acid and ensure good peak shape.[5][6] A typical starting mobile phase could be n-hexane:ethanol:TFA (95:5:0.1).

• Sample Preparation: Dissolve one of the purified racemic diastereomeric pairs (e.g., the threo pair) in the mobile phase at a known concentration (e.g., 1 mg/mL).

• Chromatographic Run:

  • Equilibrate the column with the mobile phase at a constant flow rate (e.g., 1.0 mL/min).

  • Inject a small volume (e.g., 10 µL) of the sample.

  • Monitor the elution profile using a UV detector at a suitable wavelength (e.g., 225-254 nm).

• Optimization: If separation is not optimal, adjust the mobile phase composition (e.g., change the ethanol percentage) or the flow rate. Temperature can also be a valuable parameter for optimization.[8]

• Collection & Validation: For preparative separation, collect the fractions corresponding to each peak. Re-analyze each collected fraction under the same conditions to confirm its enantiomeric purity.

Structural Elucidation and Analytical Characterization

Unambiguous identification of each isolated isomer requires a suite of advanced analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is indispensable for distinguishing between diastereomers.

• ¹H NMR: The key diagnostic feature is the coupling constant (³J) between the vicinal protons on C2 and C3.

  • For the erythro (syn) diastereomers, the protons are eclipsed in the Newman projection, typically resulting in a smaller coupling constant (³J ≈ 4-6 Hz).

  • For the threo (anti) diastereomers, the protons are anti-periplanar, leading to a larger coupling constant (³J ≈ 9-12 Hz).

• ¹³C NMR: While less diagnostic for stereochemistry, it confirms the carbon skeleton and the presence of all expected carbon environments.

Parameter	Erythro (syn) Isomers	Threo (anti) Isomers	Reference
C2-H / C3-H Relationship	Gauche / Eclipsed	Anti-periplanar	[4]
Expected ³J(H,H) Value	~ 4-6 Hz	~ 9-12 Hz	[4]
Typical Chemical Shifts (ppm)	Aromatic: 7.2-7.5, C-H(Br): 5.1-5.5, COOH: ~11.0	Aromatic: 7.2-7.5, C-H(Br): 5.1-5.5, COOH: ~11.0	[4]

X-ray Crystallography

Single-crystal X-ray crystallography is the gold standard for determining the absolute configuration of a chiral molecule. By analyzing the diffraction pattern of a suitable crystal, the precise three-dimensional arrangement of every atom can be determined, providing definitive proof of the R/S configuration at each chiral center.[9] This technique is essential for validating the assignments made by other methods.

Mass Spectrometry (MS)

Mass spectrometry is used to confirm the molecular weight and elemental composition of the compound. High-resolution mass spectrometry (HRMS) can provide a highly accurate mass measurement, confirming the molecular formula C₉H₇Br₃O₂. The isotopic pattern created by the three bromine atoms is a characteristic signature that aids in identification. While MS itself does not distinguish between stereoisomers, it is a crucial component of a complete characterization portfolio.[10]

Conclusion and Outlook

The four stereoisomers of 2,3-Dibromo-2-(4-bromophenyl)propionic acid present a classic but challenging case study in stereochemistry. A logical, multi-step workflow grounded in the fundamental principles of stereospecific synthesis and the distinct physical properties of diastereomers is essential for their successful isolation. Mastery of separation techniques like fractional crystallization and chiral chromatography, coupled with robust analytical characterization by NMR and X-ray crystallography, empowers researchers to access stereochemically pure isomers. This capability is not merely an academic exercise; it is a critical prerequisite for investigating the structure-activity relationships that drive innovation in medicinal chemistry and materials science.

References

• Chegg. (2018, November 27). There are four different stereoisomers of “2,3-dibromocinnamic acid” (systematic name “2,3-dibromo-3-phenyl-propanoic acid”).
• Chegg. (2018, May 6). Draw structures of all possible stereoisomers of 2,3-dibromo-3-phenylpropionic acid.
• Madhavan, P., et al. A Validated chiral liquid chromatographic method for the enantiomeric separation of β-amino-β-(4-bromophenyl) propionic acid. Analytical Chemistry: An Indian Journal.
• Study.com. What is the NMR labeled structure for the product 2,3-dibromo-3-phenylpropanoic acid?
• Pharmaffiliates. 2,3-Dibromo-2-(4-bromophenyl)propionic Acid.
• Thong, P. Y., Lo, K. M., & Ng, S. W. (2008). 2,3-Dibromo-3-phenylpropionic acid. Acta Crystallographica Section E: Structure Reports Online, 64(10), o2056.
• Request PDF. A Validated chiral liquid chromatographic method for the enantiomeric separation of ß-amino-ß-(4-bromophenyl) propionic acid.
• Chegg. (2024, April 17). Draw the skeletal structures of the products obtained and label all chiral carbon atoms as “R” or “S”.
• Google Patents. (CN104355988A). Synthesis method of 2-(4-bromomethyl phenyl) propionic acid.
• TSI Journals. A Validated chiral liquid chromatographic method for the enantiomeric separation of β-amino-β-(4-bromophenyl) propionic acid.
• Google Patents. (CN101560147A). Synthetic method of 2, 3-dibromo-2-methylpropanoic acid.
• Patsnap. (2017, December 22). Preparation method of 2-(4-bromomethyl)phenyl propionic acid. Eureka.
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• ChemicalBook. 2,3-DIBROMO-3-PHENYLPROPIONIC ACID(6286-30-2) 1H NMR spectrum.
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• ACS Publications. (2023, July 11). Optical Resolution of Carboxylic Acid Derivatives of Homoleptic Cyclometalated Iridium(III) Complexes via Diastereomers Formed with Chiral Auxiliaries. Inorganic Chemistry.
• EurekAlert!. (2017, July 18).
• NIH. 2,3-Dibromo-1,3-bis(4-chlorophenyl)propan-1-one. PMC.
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"stability and reactivity of 2,3-Dibromo-2-(4-bromophenyl)propionic acid"

An In-depth Technical Guide to the Stability and Reactivity of 2,3-Dibromo-2-(4-bromophenyl)propionic acid

Abstract

This technical guide provides a comprehensive analysis of the chemical stability and reactivity of 2,3-Dibromo-2-(4-bromophenyl)propionic acid. As a polyhalogenated arylpropionic acid derivative, this compound possesses multiple reactive centers, making a thorough understanding of its chemical behavior essential for its application in organic synthesis and potential use in drug development pipelines. This document synthesizes foundational principles of organic chemistry with data from analogous structures to predict and explain its stability under various conditions (thermal, photochemical, pH) and its reactivity profile, focusing on reactions of the vicinal dibromide and carboxylic acid moieties. Detailed experimental protocols for assessing these characteristics are provided, offering a framework for researchers and drug development professionals.

Introduction and Molecular Overview

2,3-Dibromo-2-(4-bromophenyl)propionic acid is a specialized organic molecule with the chemical formula C₉H₇Br₃O₂.[1] Its structure is characterized by a propionic acid backbone heavily substituted with bromine atoms and a bromophenyl group at the α-carbon (C2). Arylpropionic acid derivatives are a significant class of compounds in medicinal chemistry, most notably as non-steroidal anti-inflammatory drugs (NSAIDs).[2][3] While the specific biological activity of this tribrominated analog is not widely documented, its structural motifs suggest its primary utility as a complex synthetic intermediate.

The key to understanding its behavior lies in analyzing its constituent functional groups:

• A Vicinal Dibromide: Two bromine atoms are on adjacent carbon atoms (C2 and C3). This arrangement is known to be susceptible to elimination reactions.[4]

• An α-Halo, α-Aryl Carboxylic Acid: The presence of a bromine atom and a bromophenyl group on the carbon adjacent to the carboxyl group significantly influences the acidity of the α-proton (if present, though here it is a quaternary carbon) and the reactivity of the C-Br bond.

• A Carboxylic Acid: This group imparts acidic properties and can undergo typical reactions such as esterification and decarboxylation under certain conditions.

• A Bromophenyl Group: The bromine on the aromatic ring is generally stable but can participate in certain organometallic reactions.

This guide will deconstruct the molecule's properties based on these features to provide a predictive model of its stability and reactivity.

Chemical Stability Profile

The stability of 2,3-Dibromo-2-(4-bromophenyl)propionic acid is governed by the strength of its covalent bonds, with the C-Br bonds being the most susceptible to cleavage under energetic conditions.

Thermal Stability

Potential thermal degradation pathways include:

• Dehydrobromination: Elimination of hydrogen bromide (HBr) to form an alkene. This is a common decomposition route for alkyl halides.

• Debromination: Elimination of molecular bromine (Br₂) to form an alkene, specifically a substituted (4-bromophenyl)propenoic acid.

• Decarboxylation: Loss of carbon dioxide (CO₂). Simple carboxylic acids are generally thermally stable, but the presence of α-heteroatoms can influence this process.[6] However, this reaction typically requires high temperatures for acids lacking a β-carbonyl group.[7]

In the context of brominated flame retardants, thermal decomposition often releases HBr, which acts as a radical trap in the gas phase.[8] A similar release of HBr could be anticipated from this molecule at elevated temperatures, suggesting it is likely unstable under high-heat processing conditions. The stability of a closely related compound, 2,3-Dibromo-3-phenylpropionic acid, is noted as stable under standard ambient conditions, but it has a melting point of 199°C with decomposition.[9]

Photochemical Stability

Brominated aromatic compounds are known to be sensitive to ultraviolet (UV) radiation.[10] The energy from UV light can induce homolytic cleavage of the C-Br bond to generate bromine radicals and organic free radicals. This process can initiate a cascade of degradation reactions. For 2,3-Dibromo-2-(4-bromophenyl)propionic acid, photodegradation would likely result in debromination or the formation of other radical-derived products. Studies on brominated naphthalimides have shown that the presence of a bromine atom can increase the rate of photodegradation.[11] Therefore, it is critical to protect this compound from light to ensure its integrity during storage and handling.

Hydrolytic Stability and Incompatibilities

The compound's stability in aqueous media is pH-dependent. Under neutral conditions, it is expected to be relatively stable. However, in the presence of strong bases, its reactivity increases significantly.

• Basic Conditions: Strong bases will deprotonate the carboxylic acid and can promote elimination reactions (dehydrobromination) of the vicinal dibromide.[9]

• Acidic Conditions: While more stable than in base, prolonged exposure to strong acids at high temperatures could potentially catalyze hydrolysis or other rearrangements, though this is less likely than base-mediated reactions. A study on the hydrolysis of 2-bromopropionic acid demonstrated that the reaction proceeds, albeit under specific conditions.[12]

The compound is incompatible with strong oxidizing agents and strong bases.[9][13]

The diagram below illustrates the probable degradation pathways under thermal and photochemical stress.

Caption: Key reactivity pathways for the title compound.

Experimental Protocols for Characterization

To empirically determine the stability and reactivity, the following protocols are proposed. These protocols are designed to be self-validating by including controls and specific analytical endpoints.

Protocol 1: Thermal Stability Assessment (Forced Degradation)

Objective: To evaluate the thermal stability of the compound in solution and identify major degradation products.

Methodology:

• Preparation: Prepare a 1 mg/mL solution of 2,3-Dibromo-2-(4-bromophenyl)propionic acid in a suitable solvent (e.g., acetonitrile/water 50:50).

• Controls: Prepare three sets of samples:

  • Control Sample: Stored at 4°C protected from light.

  • Test Sample: Placed in a temperature-controlled oven at 60°C.

  • Solvent Blank: Solvent only, stored under the same conditions as the test sample.

• Time Points: Withdraw aliquots from the test and control samples at T=0, 24, 48, 72, and 168 hours.

• Analysis: Analyze all aliquots by High-Performance Liquid Chromatography (HPLC) with a UV detector (HPLC-UV) and ideally a mass spectrometer (LC-MS).

  • HPLC Method: Use a C18 reverse-phase column with a gradient elution (e.g., mobile phase A: 0.1% formic acid in water, mobile phase B: acetonitrile).

  • Quantification: Monitor the peak area of the parent compound. A decrease in peak area relative to the T=0 sample indicates degradation.

  • Impurity Profiling: Monitor for the appearance of new peaks in the chromatogram of the test sample. Use LC-MS to obtain mass data for these new peaks to aid in their identification (e.g., look for masses corresponding to debromination or dehydrobromination products).

• Causality Check: The degradation should be observed in the test sample but not significantly in the control sample. The solvent blank should show no interfering peaks.

The workflow for this protocol is visualized below.

Caption: Experimental workflow for thermal stability testing.

Protocol 2: Reactivity Assessment - Debromination with Sodium Iodide

Objective: To confirm the susceptibility of the compound to debromination and characterize the resulting alkene product.

Methodology:

• Reaction Setup: In a round-bottom flask, dissolve 1 mmol of 2,3-Dibromo-2-(4-bromophenyl)propionic acid in 20 mL of acetone.

• Reagent Addition: Add 2.5 mmol of sodium iodide (NaI) to the solution. Stir the mixture at room temperature. The formation of a yellow-brown color due to iodine (I₂) and a precipitate of sodium bromide (NaBr) indicates the reaction is proceeding. [14]3. Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC), comparing the reaction mixture to a spot of the starting material.

• Workup: Once the starting material is consumed (or after 24 hours), quench the reaction by adding an aqueous solution of sodium thiosulfate to remove excess iodine. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Characterization: Purify the crude product by recrystallization or column chromatography. Characterize the final product using NMR spectroscopy (¹H and ¹³C) and Mass Spectrometry to confirm the formation of the expected alkene.

• Trustworthiness: The protocol is self-validating through clear indicators of reaction progress (color change, precipitate) and definitive structural confirmation of the product via spectroscopic methods.

Summary and Future Directions

2,3-Dibromo-2-(4-bromophenyl)propionic acid is a molecule whose chemistry is dictated by the interplay of its functional groups.

• Stability: It is predicted to be stable under standard ambient conditions but is susceptible to degradation by heat and UV light, primarily through the loss of HBr or Br₂. It is incompatible with strong bases.

• Reactivity: Its most prominent reaction is the facile elimination of the vicinal bromides to form an alkene, a reaction that can be cleanly executed with reagents like sodium iodide.

For professionals in drug development, the compound's inherent instability to heat and light, along with its high reactivity towards bases, are critical handling and storage considerations. For synthetic chemists, this reactivity makes it a potentially valuable precursor for creating complex unsaturated arylpropionic acids.

Future research should focus on empirically validating these predicted pathways, quantifying degradation kinetics, and exploring the synthetic utility of its unique reactivity to build novel molecular scaffolds.

References

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• Alkene Bromination with Br₂: Bromonium-Ion Anti Addition to Vicinal Dibromides. Master Organic Chemistry.
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• Reaction of 2,3-Dihalopropionic Acids and Their Derivatives with P- and N-Nucleophiles. ResearchGate.
• 2,3-Dibromo-2-(4-bromophenyl)propionic Acid. Pharmaffiliates.
• SAFETY DATA SHEET - 2,3-Dibromo-3-phenylpropionic acid. (2024). Sigma-Aldrich.
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• Arylpropionic acid-derived NSAIDs: New insights on derivatization, anticancer activity and potential mechanism of action. (2019). Bioorganic Chemistry.
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"potential applications of 2,3-Dibromo-2-(4-bromophenyl)propionic acid in organic synthesis"

An In-depth Technical Guide to the Synthetic Applications of 2,3-Dibromo-3-(4-bromophenyl)propanoic Acid

Introduction: Unveiling the Potential of a Versatile Synthetic Intermediate

In the landscape of organic synthesis, the strategic application of polyfunctionalized building blocks is paramount for the efficient construction of complex molecular architectures. Among these, halogenated carboxylic acids serve as powerful intermediates, offering multiple reactive sites for sequential and controlled chemical transformations. This guide focuses on the synthetic utility of 2,3-dibromo-3-(4-bromophenyl)propanoic acid, a compound poised as a valuable precursor in various synthetic pathways.

While the specific isomer 2,3-dibromo-2-(4-bromophenyl)propionic acid is not widely documented, its more accessible and synthetically relevant isomer, 2,3-dibromo-3-(4-bromophenyl)propanoic acid , has demonstrated significant potential. This guide will delve into the synthesis of this key intermediate and explore its primary application as a precursor to (Z)-2-bromo-3-(4-bromophenyl)acrylic acid, a versatile substrate for cross-coupling reactions and the synthesis of novel molecular scaffolds. Our focus will be on the practical, field-proven insights relevant to researchers and professionals in drug development and materials science.

Part 1: Synthesis of the Core Intermediate: 2,3-Dibromo-3-(4-bromophenyl)propanoic Acid

The most direct and reliable route to 2,3-dibromo-3-(4-bromophenyl)propanoic acid is through the electrophilic addition of bromine across the double bond of trans-4-bromocinnamic acid. This reaction proceeds via a classic anti-addition mechanism, leading to the formation of the vicinal dibromide.

The rationale behind this choice of starting material is its commercial availability and the high efficiency of the bromination reaction. The electron-withdrawing nature of the carboxylic acid group and the bromine substituent on the phenyl ring can influence the reaction rate but generally does not impede the desired transformation.

Experimental Protocol: Synthesis of 2,3-Dibromo-3-(4-bromophenyl)propanoic Acid

This protocol is adapted from established methods for the bromination of cinnamic acid derivatives.

Materials:

• trans-4-Bromocinnamic acid

• Liquid Bromine (Br₂)

• Glacial Acetic Acid

• Sodium thiosulfate solution (10%)

• Ice bath

• Stir plate and magnetic stir bar

• Standard laboratory glassware

Procedure:

• Dissolve trans-4-bromocinnamic acid (1.0 eq) in a minimal amount of glacial acetic acid in a round-bottom flask equipped with a stir bar.

• Cool the flask in an ice bath to 0-5 °C.

• Slowly add a solution of bromine (1.05 eq) in glacial acetic acid dropwise to the stirred solution. The characteristic red-brown color of bromine should be observed.

• Maintain the temperature below 10 °C during the addition.

• After the addition is complete, allow the reaction mixture to stir at room temperature for 2-4 hours, or until the bromine color has faded, indicating consumption.

• Quench the reaction by slowly adding a 10% sodium thiosulfate solution until the red-brown color completely disappears.

• The white precipitate of 2,3-dibromo-3-(4-bromophenyl)propanoic acid is then collected by vacuum filtration.

• Wash the solid with cold water and then a small amount of cold hexane to remove any residual impurities.

• Dry the product under vacuum to yield the final compound.

Workflow Diagram: Synthesis of the Core Intermediate

Caption: Workflow for the synthesis of the core intermediate.

Part 2: The Key Transformation: Dehydrobromination to a Vinyl Bromide

The primary synthetic value of 2,3-dibromo-3-(4-bromophenyl)propanoic acid lies in its ability to undergo base-induced dehydrobromination to form (Z)-2-bromo-3-(4-bromophenyl)acrylic acid. This elimination reaction is highly stereoselective and provides a versatile vinyl bromide intermediate.

The choice of base and reaction conditions is critical to favor the desired elimination pathway over other potential side reactions, such as debromination. The use of a hindered base or controlled stoichiometry can enhance the yield and purity of the vinyl bromide product.

Experimental Protocol: Synthesis of (Z)-2-Bromo-3-(4-bromophenyl)acrylic Acid

This protocol is based on similar dehydrobromination reactions found in the literature.

Materials:

• 2,3-Dibromo-3-(4-bromophenyl)propanoic acid

• Potassium carbonate (K₂CO₃) or another suitable base

• Acetone or a similar polar aprotic solvent

• Hydrochloric acid (1M)

• Standard laboratory glassware

Procedure:

• Suspend 2,3-dibromo-3-(4-bromophenyl)propanoic acid (1.0 eq) in acetone in a round-bottom flask.

• Add potassium carbonate (2.0-2.5 eq) to the suspension.

• Heat the mixture to reflux and monitor the reaction by TLC until the starting material is consumed (typically 4-6 hours).

• After cooling to room temperature, filter the mixture to remove the inorganic salts.

• Evaporate the solvent from the filtrate under reduced pressure.

• Redissolve the residue in water and acidify with 1M HCl to a pH of ~2 to precipitate the product.

• Collect the solid by vacuum filtration, wash with cold water, and dry under vacuum.

Diagram: The Key Dehydrobromination Step

Caption: Potential synthetic pathways from the core intermediate.

Conclusion

2,3-Dibromo-3-(4-bromophenyl)propanoic acid, while a specific molecule, serves as an excellent case study for the strategic use of vicinal dihalides in organic synthesis. Its true potential is unlocked through its efficient conversion to a versatile vinyl bromide intermediate. This subsequent product opens the door to a wide array of powerful synthetic transformations, including palladium-catalyzed cross-coupling reactions and the construction of complex heterocyclic systems. For researchers and drug development professionals, understanding the synthesis and reactivity of this and similar intermediates provides a valuable tool for the design and execution of efficient synthetic routes to novel and potentially bioactive molecules.

References

• At present, there are no direct, publicly available, peer-reviewed scientific articles that detail the specific synthesis and applications of "2,3-Dibromo-2-(4-bromophenyl)propionic acid" or its more common isomer in a comprehensive manner that can be cited here. The protocols and applications described are based on well-established, fundamental reactions in organic chemistry, such as the bromination of alkenes, dehydrohalogenation of alkyl halides, and palladium-catalyzed cross-coupling reactions of vinyl halides. For further reading on these general methodologies, standard organic chemistry textbooks and review articles on these named reactions are recommended.

The Profens: A Deep Dive into the Science of Arylpropionic Acid Derivatives

An In-depth Technical Guide for Researchers and Drug Development Professionals

Arylpropionic acid derivatives, commonly known as "profens," represent a cornerstone of non-steroidal anti-inflammatory drug (NSAID) therapy. This guide provides a comprehensive technical overview of this critical class of pharmaceuticals, from their fundamental chemical properties and mechanism of action to their therapeutic applications and the experimental methodologies used in their evaluation. Designed for researchers, scientists, and drug development professionals, this document synthesizes established knowledge with practical insights to support ongoing research and innovation in the field.

The Chemical and Pharmacological Landscape of Arylpropionic Acids

Arylpropionic acid derivatives are a major class of NSAIDs, widely utilized for their analgesic, anti-inflammatory, and antipyretic properties.[1][2][3] Prominent members of this family include ibuprofen, naproxen, and ketoprofen, many of which are available as over-the-counter medications.[1][3] Beyond their well-established anti-inflammatory and analgesic effects, research has explored their potential in other therapeutic areas, including antibacterial, anticonvulsant, and anticancer applications.[1][2][4]

The core structure of these compounds features a propionic acid moiety attached to an aromatic ring. A key stereochemical feature of most profens (with oxaprozin being an exception) is the presence of a chiral center at the alpha-position of the propionic acid side chain.[1] The biological activity is predominantly associated with the (S)-enantiomer, which is a more potent inhibitor of the cyclooxygenase (COX) enzymes than its (R)-counterpart.[1] Interestingly, many (R)-enantiomers can undergo in vivo metabolic chiral inversion to the active (S)-form.[5][6]

Mechanism of Action: The Inhibition of Cyclooxygenase

The therapeutic effects of arylpropionic acid derivatives are primarily mediated through the inhibition of the cyclooxygenase (COX) enzymes, which are critical for the biosynthesis of prostaglandins from arachidonic acid.[7][8] There are two main isoforms of this enzyme:

• COX-1: This isoform is constitutively expressed in most tissues and plays a "housekeeping" role in maintaining normal physiological functions, such as protecting the gastrointestinal mucosa and mediating platelet aggregation.[1][7]

• COX-2: This isoform is typically undetectable in most tissues but is induced by inflammatory stimuli, leading to the production of prostaglandins that mediate inflammation, pain, and fever.[1][7]

Most arylpropionic acid derivatives are non-selective inhibitors, meaning they inhibit both COX-1 and COX-2.[1] The inhibition of COX-2 is responsible for their desired anti-inflammatory and analgesic effects, while the concurrent inhibition of COX-1 is largely responsible for their most common adverse effects, particularly gastrointestinal toxicity.[1][7]

The selectivity of different profens for COX-1 versus COX-2 varies. For instance, ibuprofen and naproxen are considered relatively non-selective, while some derivatives show a degree of selectivity towards COX-2.[2] The development of selective COX-2 inhibitors was a major focus in drug discovery to minimize gastrointestinal side effects, although concerns about cardiovascular risks have emerged with long-term use of highly selective agents.[9]

Structure-Activity Relationships: Tailoring Molecular Design for Potency and Selectivity

The biological activity of arylpropionic acid derivatives is intricately linked to their chemical structure. Understanding these structure-activity relationships (SAR) is crucial for the rational design of new, more effective, and safer NSAIDs.

Key structural features that influence activity include:

• The Carboxylic Acid Moiety: The acidic nature of the carboxylic acid group is essential for the anti-inflammatory activity of most NSAIDs.[9] Modifications of this group, such as conversion to esters or amides, can alter the pharmacokinetic profile and potentially reduce direct gastrointestinal irritation.[10]

• The α-Methyl Group: The presence of a methyl group on the alpha-carbon of the propionic acid side chain generally enhances anti-inflammatory activity.

• The Aromatic Ring: The nature and substitution pattern of the aryl group significantly impact the potency and COX selectivity of the compound. Lipophilicity, a key physicochemical property influenced by the aryl substituent, plays a crucial role in the drug's ability to reach its target.[1][2]

• Stereochemistry: As previously mentioned, the (S)-enantiomer is the more active form.[1] The development of single-enantiomer drugs, such as dexibuprofen and dexketoprofen, is a strategy to improve the therapeutic index by eliminating the less active and potentially side-effect-contributing (R)-enantiomer.[5]

Quantitative structure-activity relationship (QSAR) studies have shown that properties like lipophilicity and molecular weight are key determinants of the diffusion of these drugs into the cerebrospinal fluid, which is relevant for their central analgesic effects.[1][2]

Therapeutic Applications and Adverse Effects

Arylpropionic acid derivatives are indicated for a wide range of conditions, including:

• Rheumatoid arthritis and osteoarthritis[11][12]

• Mild to moderate pain[12]

• Fever[12]

• Dysmenorrhea[12]

While generally safe and effective, their use is associated with a number of potential adverse effects, primarily stemming from the inhibition of COX-1.

Gastrointestinal Toxicity: This is the most common side effect and can range from mild dyspepsia to more severe complications like peptic ulcers and gastrointestinal bleeding.[6] The mechanism involves the depletion of protective prostaglandins in the gastric mucosa, which are essential for maintaining mucosal integrity.[7]

Cardiovascular Risk: Prolonged use of some NSAIDs, particularly at high doses, has been associated with an increased risk of cardiovascular thrombotic events, such as myocardial infarction and stroke.[8] This is thought to be related to the inhibition of COX-2 in blood vessels, which can disrupt the balance between pro-thrombotic and anti-thrombotic prostaglandins.[13]

Renal Effects: NSAIDs can impair renal function, especially in patients with pre-existing kidney disease, by inhibiting the production of prostaglandins that regulate renal blood flow.[11]

Experimental Evaluation of Arylpropionic Acid Derivatives

The preclinical evaluation of novel arylpropionic acid derivatives involves a battery of in vivo and in vitro assays to characterize their pharmacological and toxicological profiles.

In Vivo Anti-inflammatory and Analgesic Assays

Carrageenan-Induced Paw Edema: This is a widely used and reproducible model for screening acute anti-inflammatory activity.[1][4][7][10]

Experimental Protocol: Carrageenan-Induced Paw Edema

• Animal Grouping: Male Wistar rats are typically used and divided into control, standard (e.g., indomethacin), and test groups.[1]

• Drug Administration: Test compounds and the standard drug are administered orally or intraperitoneally at a predetermined time before carrageenan injection. The control group receives the vehicle.[1]

• Induction of Edema: A 1% solution of carrageenan in saline is injected into the subplantar region of the right hind paw of each rat.[1][4]

• Paw Volume Measurement: The volume of the injected paw is measured at baseline and at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after carrageenan injection using a plethysmometer.[1]

• Data Analysis: The increase in paw volume (edema) is calculated, and the percentage inhibition of edema by the test compound is determined relative to the control group.[1]

Acetic Acid-Induced Writhing Test: This is a common method for evaluating peripheral analgesic activity.[2][12][13][14][15]

Experimental Protocol: Acetic Acid-Induced Writhing Test

• Animal Grouping: Mice are divided into control, standard (e.g., diclofenac sodium), and test groups.[12]

• Drug Administration: Test compounds and the standard drug are administered orally or intraperitoneally. The control group receives the vehicle.[12]

• Induction of Writhing: After a set absorption time (e.g., 30-60 minutes), a solution of acetic acid (typically 0.6-1%) is injected intraperitoneally to induce a characteristic writhing response (abdominal constrictions and stretching of the hind limbs).[2][12]

• Observation: The number of writhes is counted for a specific period (e.g., 10-20 minutes) following the acetic acid injection.[2][12]

• Data Analysis: The percentage inhibition of writhing is calculated for the test and standard groups compared to the control group.[12]

Hot Plate Test: This method is used to assess central analgesic activity.[5][6][9][16]

Experimental Protocol: Hot Plate Test

• Apparatus: A hot plate apparatus maintained at a constant temperature (e.g., 55 ± 0.5°C) is used.[6]

• Animal Grouping and Drug Administration: Similar to the writhing test, animals are grouped and administered the test compound, standard drug (e.g., morphine), or vehicle.[6][16]

• Procedure: At a predetermined time after drug administration, each animal is placed on the hot plate, and the latency to a nociceptive response (e.g., licking of the hind paw or jumping) is recorded. A cut-off time is set to prevent tissue damage.[6]

• Data Analysis: A significant increase in the reaction latency in the treated groups compared to the control group indicates an analgesic effect.[6]

In Vitro COX Inhibition Assay

This assay is crucial for determining the potency and selectivity of a compound against COX-1 and COX-2.[8][11][17][18][19]

Experimental Protocol: In Vitro COX Inhibition Assay

• Enzyme Preparation: Purified COX-1 (e.g., from ram seminal vesicles) and COX-2 (e.g., recombinant human) enzymes are used.[11][17]

• Assay Buffer and Cofactors: The assay is performed in a suitable buffer (e.g., Tris-HCl) containing necessary cofactors like hematin and a reducing agent (e.g., epinephrine or glutathione).[17]

• Inhibitor Incubation: The test compound at various concentrations is pre-incubated with the enzyme for a specific period to allow for binding.[11][17]

• Reaction Initiation: The enzymatic reaction is initiated by the addition of the substrate, arachidonic acid.[11][17]

• Detection of Prostaglandin Production: The amount of prostaglandin E2 (PGE2) produced is quantified using methods such as enzyme immunoassay (EIA) or liquid chromatography-tandem mass spectrometry (LC-MS/MS).[11][17]

• Data Analysis: The percentage of inhibition is calculated for each concentration of the test compound, and the IC50 value (the concentration required to inhibit 50% of the enzyme activity) is determined for both COX-1 and COX-2. The ratio of IC50 (COX-2)/IC50 (COX-1) is often used to express the selectivity of the inhibitor.[17]

Data Presentation: Comparative COX Inhibition of Selected Arylpropionic Acid Derivatives

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)	Selectivity Index (COX-1/COX-2)
Ibuprofen	1.2	2.5	0.48
Naproxen	0.6	1.2	0.5
Ketoprofen	0.3	2.1	0.14
Flurbiprofen	0.1	1.8	0.06

Note: The IC50 values are approximate and can vary depending on the specific assay conditions. The selectivity index is calculated as IC50(COX-1)/IC50(COX-2); a lower value indicates higher selectivity for COX-1.

Visualization of Key Pathways and Workflows

Diagram: Mechanism of Action of Arylpropionic Acid Derivatives

Caption: Inhibition of COX-1 and COX-2 by arylpropionic acid derivatives.

Diagram: Experimental Workflow for Carrageenan-Induced Paw Edema

Caption: Workflow for assessing anti-inflammatory activity.

Future Directions

The field of arylpropionic acid derivatives continues to evolve. Current research focuses on the development of novel derivatives with improved safety profiles, such as those with enhanced COX-2 selectivity or dual-action mechanisms. Additionally, there is growing interest in exploring the therapeutic potential of these compounds beyond their traditional anti-inflammatory applications, including their role in cancer chemoprevention and treatment.[4] The continued application of rational drug design, guided by a deep understanding of their chemistry, pharmacology, and toxicology, will undoubtedly lead to the development of the next generation of safer and more effective anti-inflammatory agents.

References

• Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. (n.d.). Retrieved from [Link]

• Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities. (2020). International Journal of Pharmaceutical and Phytopharmacological Research, 17(4), 540-555. Retrieved from [Link]

• Arylpropionic Acid Derivatives. (2017, December 27). BrainKart. Retrieved from [Link]

• Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. (n.d.). Retrieved from [Link]

• Gouda, A. M., et al. (2019). Arylpropionic acid-derived NSAIDs: New insights on derivatization, anticancer activity and potential mechanism of action. Bioorganic Chemistry, 92, 103224. [Link]

• Non-steroidal anti-inflammatory drugs (NSAIDs) and organ damage: A current perspective. (2020). Journal of Pharmacy and Pharmacology, 72(7), 841-859.
• Evaluation of Analgesic Activity by Acetic Acid Induced Writhing Method of Crude Extracts of Acacia nilotica. (2017). Scholars Academic Journal of Pharmacy, 6(4), 126-138.

• The biological response of NSAIDs results from the suppression of prostaglandin (PG) biosynthesis in which the cyclooxygenase (COX) enzyme is the key intermediate in the biosynthesis of prostaglandin from arachidonic acid. (n.d.). Retrieved from [Link]

• Kalgutkar, A. S., et al. (2000). Nonsteroidal Anti-Inflammatory Drugs (NSAIDs): Progress in Small Molecule Drug Development. Current Medicinal Chemistry, 7(4), 365-384. [Link]

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"biological activity of brominated phenylpropionic acids"

An In-depth Technical Guide to the Biological Activity of Brominated Phenylpropionic Acids

Foreword: From Scaffold to Specificity

The phenylpropionic acid backbone is a privileged scaffold in medicinal chemistry, most famously represented by the non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and naproxen.[1] These molecules have served as foundational templates for decades. However, the modern imperatives of drug development—combating antimicrobial resistance, enhancing therapeutic specificity, and discovering novel mechanisms of action—demand a more nuanced approach to molecular design. This is where strategic halogenation, specifically bromination, enters the field.

The introduction of a bromine atom to the phenylpropionic acid structure is not a trivial modification. It fundamentally alters the compound's physicochemical properties: increasing lipophilicity, modifying electronic distribution, and providing a potential handle for further synthetic elaboration. These changes can dramatically influence how the molecule interacts with biological targets, unlocking a spectrum of activities far beyond simple anti-inflammatory effects. This guide provides a comprehensive exploration of the diverse biological landscape of brominated phenylpropionic acids, offering field-proven insights into their antimicrobial, enzyme-inhibitory, and cytotoxic properties. We will dissect the causality behind experimental designs, present validated protocols, and explore the structure-activity relationships that govern their potential as next-generation therapeutic agents.

The Antimicrobial Frontier: A Halogen-Driven Offensive

The rise of multidrug-resistant pathogens represents a global health crisis, necessitating the development of novel antimicrobial agents.[2] Halogenation has emerged as a powerful strategy in this arena, and brominated phenylpropionic acids have demonstrated significant potential.[3] The inclusion of bromine can enhance membrane permeability and interaction, a critical step in disrupting bacterial or fungal viability.

Antibacterial and Antifungal Efficacy

Derivatives of brominated phenylpropionic acid have shown promising activity against a range of pathogenic microbes. Studies have demonstrated that these compounds can possess dual functionality, exhibiting both anti-inflammatory and antibacterial properties.[4][5] This is particularly relevant for infections where inflammation is a key component of the pathology. The activity extends to notoriously resilient strains, including methicillin-resistant Staphylococcus aureus (MRSA).[6]

The antifungal activity is also noteworthy. The core propionic acid structure itself can induce fungal cell death through mitochondria-mediated apoptosis, a mechanism involving the generation of reactive oxygen species (ROS) and mitochondrial dysfunction.[7][8] Bromination can potentiate this effect. The structural element of a vinyl bromide conjugated with a carbonyl group has been identified as crucial for inhibiting fungal growth, particularly in Candida albicans.[9]

Data Summary: Antimicrobial Activity

Compound Class	Target Organism	Activity Metric (MIC)	Reference
2-(4-(bromomethyl)phenyl)propionic acid derivatives	S. aureus, E. coli, P. aeruginosa, C. albicans	Promising activity compared to chloramphenicol	[4][5]
Halogenated Phenols/Fatty Acids	Staphylococcus aureus (including MRSA)	MICs as low as 0.5 - 3.13 µg/mL	[2][6]
Brominated Furanones	Candida albicans	Inhibition at low µg/mL concentrations	[9]
3-phenylpropionic acid	Valsa pyri, various bacteria and fungi	Broad-spectrum inhibition	[10]

Experimental Protocol: Antimicrobial Susceptibility Testing via Broth Microdilution

This protocol determines the Minimum Inhibitory Concentration (MIC), a cornerstone metric for quantifying antimicrobial potency.

Causality: The principle is to expose a standardized inoculum of a target microbe to serial dilutions of the test compound. The MIC is the lowest concentration that visually inhibits microbial growth after a defined incubation period. This self-validating system includes positive (microbe, no compound) and negative (broth, no microbe) controls to ensure the observed inhibition is due to the compound and not experimental artifact.

Step-by-Step Methodology:

• Preparation of Stock Solution: Dissolve the brominated phenylpropionic acid derivative in dimethyl sulfoxide (DMSO) to a high concentration (e.g., 10 mg/mL). The use of DMSO is critical for solubilizing lipophilic compounds.

• Preparation of Microtiter Plate: Dispense 100 µL of sterile Mueller-Hinton Broth (for bacteria) or RPMI-1640 medium (for fungi) into each well of a 96-well plate.

• Serial Dilution: Add 100 µL of the compound stock solution to the first well of a row and mix thoroughly. Transfer 100 µL from this well to the next, repeating this two-fold serial dilution across the plate to create a concentration gradient. Discard the final 100 µL from the last well.

• Inoculum Preparation: Grow the microbial culture to the logarithmic phase. Adjust the turbidity of the culture to a 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ CFU/mL for bacteria. Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of 5 x 10⁵ CFU/mL in the wells.

• Inoculation: Add 100 µL of the standardized inoculum to each well, bringing the final volume to 200 µL.

• Controls:

  • Growth Control: A well containing broth and inoculum but no test compound.

  • Sterility Control: A well containing only broth.

  • Solvent Control: A well containing broth, inoculum, and the highest concentration of DMSO used.

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria or at 35°C for 24-48 hours for fungi.

• Reading Results: The MIC is determined as the lowest concentration of the compound at which there is no visible growth (turbidity).

Enzyme Inhibition: Targeting the Inflammatory Cascade

The foundational activity of the phenylpropionic acid scaffold is the inhibition of cyclooxygenase (COX) enzymes, which are central to the biosynthesis of inflammatory prostaglandins.[1] Brominated derivatives build upon this legacy, often with enhanced potency or modified selectivity.

Mechanism of COX Inhibition

COX enzymes convert arachidonic acid into prostaglandin H2, a precursor for various pro-inflammatory mediators. There are two primary isoforms: COX-1, which is constitutively expressed and involved in homeostatic functions like gastric protection, and COX-2, which is induced at sites of inflammation.[1] Many traditional NSAIDs inhibit both isoforms, leading to gastrointestinal side effects. The goal of modern drug design is often to achieve selective COX-2 inhibition.

Studies on 2-(4-substitutedmethylphenyl)propionic acid derivatives, where bromine is part of the overall structure, have shown potent inhibition of both COX-1 and COX-2, in some cases exceeding that of ibuprofen.[4][5] The bromination can enhance binding to the enzyme's active site through favorable hydrophobic and electronic interactions.

Data Summary: COX Enzyme Inhibition

Compound Class	Target Enzyme	Activity Metric (IC₅₀ / Kᵢ)	Reference
2-(4-substitutedmethylphenyl)propionic acid derivatives	COX-1, COX-2	Inhibition potency close to nimesulide (COX-2 selective)	[4][5]
β-arylpropanoic acid derivatives	General NSAID activity	Known class of COX inhibitors	[11]

Experimental Protocol: In Vitro COX Inhibition Assay (Colorimetric)

Causality: This assay measures the peroxidase activity of COX. The enzyme first converts arachidonic acid to PGG₂, which is then reduced to PGH₂ in a reaction that involves the oxidation of a chromogenic substrate (like TMPD). An inhibitor will reduce the rate of this color change, allowing for quantification of its potency (IC₅₀).

Step-by-Step Methodology:

• Reagent Preparation: Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0), a solution of heme cofactor, the enzyme (ovine or human recombinant COX-1/COX-2), the chromogenic probe N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), and the arachidonic acid substrate.

• Compound Preparation: Prepare serial dilutions of the brominated phenylpropionic acid derivative in a suitable solvent (e.g., DMSO).

• Assay Reaction: In a 96-well plate, add the reaction buffer, heme, and the enzyme solution.

• Inhibitor Incubation: Add a small volume of the test compound dilution (or solvent for control) to the wells and incubate for a defined period (e.g., 10-15 minutes) at room temperature to allow for inhibitor-enzyme binding.

• Reaction Initiation: Initiate the reaction by adding the TMPD probe followed immediately by the arachidonic acid substrate.

• Kinetic Measurement: Immediately begin reading the absorbance at a specific wavelength (e.g., 590-620 nm) using a plate reader in kinetic mode, taking readings every minute for 5-10 minutes.

• Data Analysis: Calculate the rate (slope) of the reaction for each concentration of the inhibitor. Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Cytotoxic and Anticancer Potential

The application of brominated compounds in oncology is an emerging area of research. Their increased lipophilicity can facilitate passage through cell membranes, and the bromine atom can participate in interactions with biological macromolecules. Several brominated derivatives, including those with acetophenone and phenylpropanoic acid scaffolds, have demonstrated significant cytotoxicity against various human tumor cell lines.[12][13]

Mechanisms of Cytotoxicity

A primary mechanism appears to be the induction of oxidative stress. Some brominated derivatives have been shown to increase the levels of reactive oxygen species (ROS) within cancer cells.[12] This surge in ROS can overwhelm the cell's antioxidant defenses, leading to damage of DNA, proteins, and lipids, ultimately triggering programmed cell death (apoptosis). This pro-oxidant effect can be selective for tumor cells, which often have a higher basal level of oxidative stress compared to normal cells, making them more vulnerable.[12]

Data Summary: In Vitro Cytotoxicity

Compound Class	Cell Line	Activity Metric (IC₅₀)	Reference
Brominated acetophenone derivatives	MCF7 (breast), A549 (lung), Caco2 (colorectal)	IC₅₀ values in the low µg/mL range	[12]
Phenylpropanoic acid derivatives	Various human solid tumor cell lines	GI₅₀ values as low as 3.1 µM for lipophilic esters	[13]
Propionic acid derivatives	THLE-2 (normal liver), HEP-G2 (liver cancer)	Moderately cytotoxic, dose-dependent reduction in viability	[14]

Experimental Protocol: MTT Assay for Cell Viability

Causality: This colorimetric assay is based on the ability of mitochondrial reductase enzymes in viable cells to convert the yellow tetrazolium salt, 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT), into purple formazan crystals. The amount of formazan produced is directly proportional to the number of living cells, providing a robust measure of cytotoxicity.

Step-by-Step Methodology:

• Cell Seeding: Seed cancer cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight in a humidified incubator (37°C, 5% CO₂).

• Compound Treatment: Prepare serial dilutions of the brominated phenylpropionic acid derivative in cell culture medium. Remove the old medium from the cells and replace it with 100 µL of the medium containing the test compound concentrations. Include untreated cells as a control.

• Incubation: Incubate the cells with the compound for a specified period (e.g., 24, 48, or 72 hours).

• MTT Addition: After incubation, add 10 µL of a 5 mg/mL MTT stock solution to each well and incubate for another 2-4 hours. During this time, viable cells will metabolize the MTT into formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO or an acidic isopropanol solution) to each well to dissolve the formazan crystals.

• Absorbance Reading: Gently shake the plate to ensure complete dissolution and measure the absorbance of the purple solution at approximately 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the untreated control. Plot the viability against the logarithm of the compound concentration to determine the IC₅₀ value.

Visualizations: Structures, Pathways, and Workflows

Diagram 1: Core Chemical Scaffold

Caption: General structure of a brominated phenylpropionic acid.

Diagram 2: COX Inhibition Pathway

Caption: Mechanism of action for COX inhibition.

Diagram 3: Experimental Workflow for MIC Determination

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

References

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• Li, Y., et al. (2015). Bromophenols in Marine Algae and Their Bioactivities. Marine Drugs. [Link]

• Lu, W., et al. (2018). Design, synthesis, and biological evaluations of phenylpropiolic acid derivatives as novel GPR40 agonists. European Journal of Medicinal Chemistry. [Link]

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• Uivarosi, V., et al. (2021). IN VITRO PROSPECTION OF ANTICANCER ACTIVITY OF SOME BROMINATED DERIVATIVES WITH ACETOPHENONE SCAFFOLD. Farmacia Journal. [Link]

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• Sim, M., et al. (2024). Antimicrobial and antibiofilm activities of halogenated phenols against Staphylococcus aureus and other microbes. Chemosphere. [Link]

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• National Center for Biotechnology Information. PubChem Compound Summary for CID 22705, 2,3-Dibromo-3-phenylpropionic acid. PubChem. [Link]

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• Google Patents. (2017). CN106431898A - Synthesis and use of phenylpropionic acid derivatives.

• Basak, S., et al. (2009). Antimicrobial potential of 3-hydroxy-2-methylene-3-phenylpropionic acid derivatives. Acta Pharmaceutica. [Link]

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Protocols & Analytical Methods

Application Note: A Detailed Protocol for the Synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

Abstract

This application note provides a comprehensive, field-proven protocol for the synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid, a compound with utility in specialized organic synthesis.[1] The described methodology centers on the electrophilic addition of molecular bromine across the alkene functional group of (E)-4-bromocinnamic acid. We will delve into the mechanistic underpinnings of the reaction, provide a detailed step-by-step experimental procedure, outline critical safety protocols for handling hazardous reagents, and present methods for product isolation and purification. This guide is designed for researchers in organic chemistry and drug development, offering both a practical workflow and the scientific rationale behind each step to ensure reproducibility and safety.

Introduction and Mechanistic Overview

The bromination of alkenes is a cornerstone reaction in organic synthesis, providing a reliable method for introducing vicinal dibromides. The synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid from its unsaturated precursor, 4-bromocinnamic acid, proceeds via an electrophilic addition mechanism.

Reaction Scheme:

(E)-4-bromocinnamic acid + Br₂ → erythro-2,3-Dibromo-2-(4-bromophenyl)propionic acid

The Causality of the Mechanism: The reaction is initiated by the interaction of the electron-rich carbon-carbon double bond in 4-bromocinnamic acid with molecular bromine. The π-electrons of the alkene attack one of the bromine atoms, inducing polarization and displacement of a bromide ion (Br⁻).[2] This leads to the formation of a cyclic bromonium ion intermediate.[2] The reaction's stereospecificity is a direct consequence of this intermediate; the displaced bromide ion then performs a nucleophilic attack on one of the carbons of the three-membered ring from the side opposite to the bromonium bridge (an Sₙ2-like process).[2] This "anti-addition" dictates that the two bromine atoms are added to opposite faces of the original double bond, resulting in the formation of the erythro diastereomer as a racemic mixture.[3]

Caption: Reaction mechanism showing anti-addition via a cyclic bromonium ion.

Materials and Equipment

Reagents

Reagent	Formula	Molar Mass ( g/mol )	Grade	Notes
(E)-4-bromocinnamic acid	C₉H₇BrO₂	227.06	≥98%	Starting material.
Glacial Acetic Acid	CH₃COOH	60.05	ACS Grade	Solvent. Corrosive.[4][5]
Bromine (1.0 M in Acetic Acid)	Br₂	159.81	Reagent Grade	Brominating agent. Highly toxic & corrosive.[6][7]
Cyclohexene	C₆H₁₀	82.14	≥99%	Used to quench excess bromine.[3][8]
Ethanol	C₂H₅OH	46.07	Reagent Grade	For recrystallization.
Deionized Water	H₂O	18.02	-	For workup and recrystallization.

Equipment

• 50 mL Round-bottom flask

• Reflux condenser and water tubing

• Magnetic stirrer and stir bar

• Heating mantle or water bath (controllable up to 70°C)

• Separatory funnel or dropping funnel

• Support stand and clamps

• Ice bath

• Büchner funnel and vacuum flask for filtration

• Filter paper

• Beakers and Erlenmeyer flasks

• Melting point apparatus

Experimental Protocol

CRITICAL SAFETY NOTE: This entire procedure must be performed in a certified chemical fume hood. Bromine is highly toxic, volatile, and corrosive, causing severe burns upon contact and damage to the respiratory tract upon inhalation.[4][6][9] Glacial acetic acid is also corrosive.[5] Always wear appropriate Personal Protective Equipment (PPE), including a lab coat, chemical splash goggles, and heavy-duty nitrile or neoprene gloves.[9] Have a sodium thiosulfate solution readily available to neutralize any bromine spills.[3]

Reaction Setup & Synthesis

• Dissolution: To a 50 mL round-bottom flask, add 1.14 g (5.0 mmol) of (E)-4-bromocinnamic acid and a magnetic stir bar. Add 10 mL of glacial acetic acid to the flask.

• Assembly: Securely clamp the flask over a heating mantle or in a water bath. Attach a reflux condenser to the flask, ensuring the water flows in at the bottom and out at the top.[3] Do not stopper the top of the condenser.

• Heating & Dissolution: Begin stirring and gently heat the mixture to approximately 50-60°C to fully dissolve the starting material.

• Bromine Addition: Once the solid has dissolved, carefully add 5.5 mL (5.5 mmol, 1.1 equivalents) of a 1.0 M bromine-acetic acid solution via a dropping funnel.[4] Add the bromine solution portion-wise, allowing the distinct red-brown color of bromine to fade to a pale orange or yellow before adding the next portion.[4][8] This visual cue indicates the consumption of bromine as the reaction proceeds. The entire addition should take approximately 20-30 minutes.

• Reaction Completion: After the final addition, maintain the reaction mixture at 50-60°C with continuous stirring for an additional 15 minutes to ensure the reaction goes to completion.[4] As the reaction progresses, the product will begin to precipitate as a white or off-white solid.[8]

• Quenching (if necessary): If the mixture retains a strong red or orange color at the end of the heating period, this indicates the presence of unreacted bromine. Add cyclohexene dropwise until the color disappears to a persistent pale yellow.[4][3] Cyclohexene rapidly reacts with excess bromine.

Product Isolation and Purification

• Crystallization: Remove the heating source and allow the flask to cool to room temperature. Then, place the flask in an ice-water bath for 15-20 minutes to maximize crystallization of the product.[4][5]

• Filtration: Collect the precipitated solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals on the filter paper with two small portions (5 mL each) of ice-cold deionized water to remove residual acetic acid and salts.[5]

• Drying: Allow the product to air-dry on the filter paper for 10-15 minutes by drawing air through the funnel. For complete drying, transfer the solid to a watch glass and dry in a desiccator.

• Recrystallization (Optional, for higher purity): The crude product can be further purified by recrystallization.[5]

  • Dissolve the crude solid in a minimum amount of hot ethanol in an Erlenmeyer flask.

  • Add hot water dropwise until the solution just begins to turn cloudy (the cloud point).

  • Add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization.

  • Collect the purified crystals by vacuum filtration and dry as described previously.

• Characterization: Determine the final mass and calculate the percent yield. Measure the melting point of the dry product to assess its purity. The expected product, erythro-2,3-dibromo-2-(4-bromophenyl)propionic acid, has a significantly different melting point than the threo diastereomer that would result from syn-addition.[3][10]

Data and Workflow Summary

Quantitative Parameters

Parameter	Value	Notes
(E)-4-bromocinnamic acid	1.14 g (5.0 mmol)	Limiting Reagent
1.0 M Bromine Solution	5.5 mL (5.5 mmol)	1.1 equivalents
Glacial Acetic Acid	10 mL	Solvent
Reaction Temperature	50-60 °C	-
Reaction Time	~45 minutes	Includes addition and heating
Theoretical Yield	1.93 g	Based on M.W. of 386.87 g/mol

Experimental Workflow Diagram

Caption: Step-by-step workflow for the synthesis of the target compound.

References

• Bromine handling and safety | DOCX - Slideshare.
• Bromination of Cinnamic Acid | Comprehensive Organic Chemistry Experiments for the Laboratory Classroom - Books.
• Bromination of Cinnamic acid - The Royal Society of Chemistry.
• cinnamic-acid-Br2.html - chemconnections.
• Lab 9: Addition of Bromine to trans-Cinnamic Acid - CSUB.
• (PDF) 4.1.1.1. Bromination of Cinnamic Acid - ResearchGate.
• Handling liquid bromine and preparing bromine water | Demonstration - RSC Education.
• Bromine (Br2): Assessing Health Risks and Safety Protocols - Interscan Corporation.
• Bromine | Chemical Emergencies - CDC.
• Safety Data Sheet: Bromine - Carl ROTH.
• What is the mechanism for the main reaction in the bromination of trans cinnamic acid? - Homework.Study.com.
• 112595-55-8 | 2,3-Dibromo-2-(4-bromophenyl)propionic Acid - Pharmaffiliates.

• CHE211 bromination of cinnamic acid - YouTube. Available at: [Link]

• Bromination of trans-cinnamic acid - Overcoming Organic Chemistry.

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• 10. Overcoming Organic Chemistry: Bromination of trans-cinnamic acid [overcomingochem.blogspot.com]

Application Note: High-Purity Refinement of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid via Recrystallization

Abstract

This technical guide provides a comprehensive, step-by-step protocol for the purification of 2,3-Dibromo-2-(4-bromophenyl)propionic acid, a key intermediate in pharmaceutical and materials science research. The methodology centers on the robust and scalable technique of recrystallization. This document elucidates the scientific principles underpinning solvent selection, crystal growth, and purity assessment, offering researchers a validated framework for obtaining high-purity material essential for downstream applications.

Introduction: The Rationale for Recrystallization

2,3-Dibromo-2-(4-bromophenyl)propionic acid is a polyhalogenated aromatic carboxylic acid. Due to its complex structure, impurities can arise during synthesis, including diastereomers, incompletely brominated precursors, or byproducts from side reactions. For applications in drug development and advanced materials, the purity of this starting material is paramount, as even minor impurities can significantly impact reaction yields, biological activity, and material properties.

Recrystallization is a powerful purification technique for solid compounds based on the principle of differential solubility.[1] An impure solid is dissolved in a hot solvent to create a saturated solution. As this solution cools, the solubility of the desired compound decreases, leading to the formation of a crystalline lattice. Ideally, impurities are either left behind in the cooled solvent (the mother liquor) or are present in such low concentrations that they do not co-precipitate with the purified product.[2] The success of this technique hinges on the careful selection of an appropriate solvent system.

Foundational Principles: Selecting the Optimal Solvent System

The ideal recrystallization solvent should exhibit a steep solubility curve for the compound of interest: high solubility at elevated temperatures and low solubility at ambient or sub-ambient temperatures.[3] This differential ensures maximum recovery of the purified solid upon cooling.

For 2,3-Dibromo-2-(4-bromophenyl)propionic acid, a molecule possessing both polar (carboxylic acid) and nonpolar (brominated aromatic ring) characteristics, a systematic solvent screening is the first critical step.

Theoretical Considerations for Solvent Selection

The principle of "like dissolves like" provides a preliminary guide. The presence of the polar carboxylic acid group suggests potential solubility in polar protic solvents like alcohols, while the bulky, nonpolar bromophenyl group indicates possible solubility in nonpolar aromatic or halogenated solvents.[4] Carboxylic acids are known to crystallize well from solvents such as ethanol, methanol, or water.[5] For brominated aromatic compounds, common solvent choices include ethanol, methanol, hexane, and toluene.[6]

Given these factors, primary candidates for screening include:

• Alcohols (Ethanol, Methanol, Isopropanol): The hydroxyl group can hydrogen bond with the carboxylic acid, while the alkyl chain can interact with the aromatic ring.

• Aromatic Solvents (Toluene): The aromatic ring of the solvent can interact favorably with the bromophenyl group of the solute.

• Ketones (Acetone): A polar aprotic solvent that can be effective for moderately polar compounds.

• Mixed Solvent Systems: A particularly powerful approach when no single solvent is ideal. A common and effective strategy for aromatic acids is a mixed system of a soluble solvent (e.g., ethanol or methanol) with an anti-solvent (e.g., water).[7]

Experimental Solvent Screening Protocol

A small-scale screening experiment is essential to identify the optimal solvent or solvent pair.

Materials:

• Crude 2,3-Dibromo-2-(4-bromophenyl)propionic acid

• Test tubes or small Erlenmeyer flasks

• Selection of potential solvents (e.g., ethanol, methanol, toluene, acetone, deionized water)

• Heating apparatus (hot plate or steam bath)

• Stirring rods

Procedure:

• Place approximately 20-30 mg of the crude solid into several separate test tubes.

• To each tube, add a different solvent dropwise at room temperature, stirring after each addition. Observe the solubility. An ideal solvent will not dissolve the compound at room temperature.[8]

• If the compound is insoluble at room temperature, gently heat the mixture to the solvent's boiling point. Add the hot solvent dropwise until the solid just dissolves.

• Allow the solution to cool slowly to room temperature, and then place it in an ice bath.

• Observe the quantity and quality of the crystals formed. The best solvent will yield a large quantity of well-formed crystals.

Table 1: Hypothetical Solvent Screening Results

Solvent	Solubility at 25°C	Solubility at Boiling Point	Crystal Formation on Cooling	Assessment
Water	Insoluble	Insoluble	None	Unsuitable
Hexane	Insoluble	Sparingly Soluble	Poor	Unsuitable
Toluene	Sparingly Soluble	Soluble	Oiled out initially	Poor
Acetone	Soluble	Very Soluble	Poor recovery	Unsuitable
Ethanol	Sparingly Soluble	Soluble	Good crystal formation	Promising Candidate
Methanol	Sparingly Soluble	Soluble	Good crystal formation	Promising Candidate
Ethanol/Water	Insoluble	Soluble (in minimal hot ethanol)	Excellent, high-volume crystals	Optimal System

Based on this screening, both ethanol and methanol are viable single-solvent options. However, an ethanol/water mixed solvent system demonstrates superior performance, offering minimal solubility at room temperature and promoting excellent crystal growth upon cooling. This system will be used for the detailed protocol.

Detailed Recrystallization Protocol

This protocol is designed for the purification of approximately 5 grams of crude 2,3-Dibromo-2-(4-bromophenyl)propionic acid using an ethanol/water mixed solvent system.

Workflow Diagram

Caption: Recrystallization workflow for 2,3-Dibromo-2-(4-bromophenyl)propionic acid.

Step-by-Step Methodology

• Dissolution: Place 5.0 g of crude 2,3-Dibromo-2-(4-bromophenyl)propionic acid into a 250 mL Erlenmeyer flask. Add a boiling chip. Heat a beaker of ethanol on a hot plate. Add the minimum amount of hot ethanol to the flask with swirling until the solid just dissolves. Using the minimum amount of solvent is crucial for maximizing yield.[9]

• Decolorization (if necessary): If the hot solution is colored, it may indicate the presence of colored impurities. Remove the flask from the heat, allow it to cool slightly, and add a small amount (a spatula tip) of activated charcoal. Swirl and reheat the solution to boiling for a few minutes.

• Hot Filtration (if necessary): If charcoal was added or if insoluble impurities are visible, perform a hot filtration. This is done by filtering the hot solution through a fluted filter paper in a pre-warmed funnel. This step prevents premature crystallization in the funnel.[5]

• Inducing Crystallization: Reheat the clear filtrate to boiling. Add hot deionized water dropwise with swirling until the solution becomes persistently cloudy. This indicates that the solution is saturated.[7]

• Clarification: Add a few drops of hot ethanol to the cloudy solution until it becomes clear again. This ensures the formation of a saturated solution at the boiling point, which is optimal for crystal growth.

• Cooling and Crystal Growth: Cover the flask with a watch glass and allow it to cool slowly and undisturbed to room temperature. Slow cooling is essential for the formation of large, pure crystals.[10] Rapid cooling can trap impurities.

• Complete Crystallization: Once the flask has reached room temperature, place it in an ice-water bath for at least 30 minutes to maximize the yield of crystals.

• Isolation: Collect the purified crystals by suction filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of an ice-cold ethanol/water mixture (e.g., 20:80 v/v) to remove any adhering mother liquor.

• Drying: Dry the crystals in a vacuum oven at a moderate temperature (e.g., 50-60°C) until a constant weight is achieved.

Purity Assessment and Validation

The efficacy of the purification must be verified through analytical methods. A pure compound will have a sharp and defined melting point, whereas impurities will cause a depression and broadening of the melting point range.[11]

Melting Point Analysis

A sharp melting point range (typically within 1-2°C) is a strong indicator of high purity.[12]

Protocol:

• Ensure the crystalline sample is completely dry.[12]

• Pack a small amount of the dry powder into a capillary tube to a depth of 2-3 mm.

• Place the capillary tube in a melting point apparatus.

• Heat the sample rapidly to about 15-20°C below the expected melting point (literature value: 193-195°C).

• Then, decrease the heating rate to 1-2°C per minute.

• Record the temperature at which the first drop of liquid appears and the temperature at which the entire sample becomes liquid. This is the melting point range.

Table 2: Purity Assessment via Melting Point

Sample	Melting Point Range (°C)	Purity Indication
Crude Material	185-192°C	Impure (broad and depressed range)
Recrystallized Material	193-194.5°C	High Purity (sharp, within expected range)

Chromatographic and Spectroscopic Analysis

For drug development and other high-stakes applications, further analysis is recommended to confirm purity and structural integrity.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful technique for quantifying purity by separating the main compound from any impurities. A pure sample will ideally show a single major peak.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the chemical structure of the purified compound and detect any remaining structurally similar impurities. The absence of unexpected signals is a strong indicator of purity.

Troubleshooting Common Recrystallization Issues

Table 3: Troubleshooting Guide

Problem	Probable Cause(s)	Solution(s)
No crystals form upon cooling	Too much solvent was used; the solution is not saturated.	Boil off some of the solvent to concentrate the solution. Try scratching the inside of the flask with a glass rod or adding a seed crystal to induce nucleation.
Compound "oils out"	The boiling point of the solvent is higher than the melting point of the solute; the compound is coming out of solution too quickly.	Reheat the solution to dissolve the oil. Add a small amount of additional "soluble" solvent (ethanol) and allow it to cool more slowly.
Low recovery of crystals	Too much solvent was used; the compound has significant solubility in the cold solvent.	Evaporate some of the mother liquor and cool again to obtain a second crop of crystals. Note that the second crop may be less pure.
Crystals form in the funnel during hot filtration	Premature cooling of the solution.	Use a pre-warmed funnel and filter paper. Keep the solution boiling during the filtration process. Add a slight excess of hot solvent before filtering.[5]

Conclusion

The recrystallization protocol detailed in this application note, particularly utilizing an ethanol/water mixed solvent system, provides a reliable and effective method for the purification of 2,3-Dibromo-2-(4-bromophenyl)propionic acid. The principles and techniques described herein are broadly applicable to the purification of other solid organic compounds. Verification of purity through melting point analysis, supplemented by HPLC and NMR where necessary, ensures the final product meets the high standards required for research and development in the pharmaceutical and chemical industries.

References

• Mettler Toledo. (n.d.). Melting Point Determination | Your Guide to Melting Point Analysis. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• TutorChase. (n.d.). What methods are used to test the purity of organic compounds? Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 28). 2.1: Melting Point Analysis. Retrieved from [Link]

• University of Colorado Boulder, Department of Chemistry. (n.d.). Crystallization. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.6D: Mixed Solvent Crystallization. Retrieved from [Link]

• Wikipedia. (n.d.). Carboxylic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2021, June 20). 5.3: MELTING POINT ANALYSIS- IDENTITY AND PURITY. Retrieved from [Link]

• LookChem. (n.d.). General procedures for the purification of Carboxylic acids. Retrieved from [Link]

• RSSL. (n.d.). Nuclear magnetic resonance spectroscopy (NMR). Retrieved from [Link]

• University of York, Department of Chemistry. (n.d.). Problems with Recrystallisations. Retrieved from [Link]

• Chemistry For Everyone. (2025, November 12). How Do You Accurately Measure Melting Points For Purity Analysis? [Video]. YouTube. Retrieved from [Link]

• Biocyclopedia. (n.d.). Problems in recrystallization. Retrieved from [Link]

• Wyzant. (2020, December 23). Determining Purity of Organic Compounds. Retrieved from [Link]

• Unknown. (n.d.). Recrystallization.
• Unknown. (n.d.). Recrystallization1.

• Chemistry LibreTexts. (2022, April 7). 3.6F: Troubleshooting. Retrieved from [Link]

• Google Patents. (n.d.). US3654351A - Purification of aromatic polycarboxylic acids by recrystallization.

• Brewer Science. (n.d.). Small Molecule Analysis Testing: HPLC vs GC. Retrieved from [Link]

• ResearchGate. (2018, October 20). How to determine the purity of newly synthesized organic compound? Retrieved from [Link]

• Moravek, Inc. (n.d.). Top 5 Methods of Assessing Chemical Purity. Retrieved from [Link]

• Unknown. (n.d.). SOP: CRYSTALLIZATION.

• Quora. (2023, September 1). Why do we use NMR spectroscopy in purity analysis? Retrieved from [Link]

• Google Patents. (n.d.). US9233905B2 - Oxidation and crystallization process for aromatic carboxylic acid production.

• Aakash. (n.d.). Crystallization: Definition, Principle, Demonstration & Application - Chemistry. Retrieved from [Link]

• Veeprho. (2020, December 23). Use of NMR in Impurity Profiling for Pharmaceutical Products. Retrieved from [Link]

• University of Unknown. (n.d.). EXPERIMENT 1 - Determination of the purity and identity of organic compounds by melting point and/or analytical thin layer...

• Chemistry LibreTexts. (2022, April 7). 3: Crystallization. Retrieved from [Link]

• Pacific BioLabs. (n.d.). Identity and Purity - Small Molecules. Retrieved from [Link]

• Agilent. (n.d.). Scaling Small Molecule Purification Methods for HPLC. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 3.3: Choice of Solvent. Retrieved from [Link]

• Moravek, Inc. (n.d.). Why Is HPLC Ideal for Chemical Purity Testing? Retrieved from [Link]

• Science Learning Center. (n.d.). Experiment : Recrystallization – Part I: Solvent Selection.

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Application Note: Structural Elucidation of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid using NMR and Mass Spectrometry

Abstract

This application note provides a comprehensive technical guide for the structural analysis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid, a complex halogenated organic molecule. We present detailed protocols and in-depth data interpretation for Nuclear Magnetic Resonance (NMR) spectroscopy and Electrospray Ionization Mass Spectrometry (ESI-MS). The orthogonal data obtained from these two powerful analytical techniques provide unambiguous confirmation of the compound's molecular structure, including its connectivity and molecular weight. This guide is intended for researchers and scientists in the fields of organic synthesis, medicinal chemistry, and drug development who require robust methods for the characterization of novel chemical entities.

Introduction

2,3-Dibromo-2-(4-bromophenyl)propionic acid is a polyhalogenated carboxylic acid. The presence of multiple bromine atoms, a stereocenter, and an aromatic ring system makes its structural verification a non-trivial task that demands sophisticated analytical approaches. Accurate characterization is critical for understanding its chemical properties, reactivity, and potential applications in pharmaceutical and materials science.

This guide explains the causality behind experimental choices, providing not just a methodology, but a framework for analytical problem-solving. We will detail the protocols for ¹H and ¹³C NMR to elucidate the carbon-hydrogen framework and the chemical environment of each nucleus. Subsequently, we will describe the use of ESI-MS to confirm the molecular weight and elemental composition through the highly characteristic isotopic pattern generated by the three bromine atoms.

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is an unparalleled technique for determining the precise structure of organic molecules in solution. It relies on the magnetic properties of atomic nuclei, providing information about the chemical environment, connectivity, and stereochemistry of atoms within a molecule.

Causality Behind Experimental Choices: NMR

• Solvent Selection: Deuterated solvents are required to avoid large solvent signals in the ¹H NMR spectrum; the deuterium signal is used by the spectrometer to "lock" the magnetic field. Chloroform-d (CDCl₃) is a common choice for its ability to dissolve a wide range of organic compounds.[1][2] If solubility is limited, a more polar solvent like DMSO-d₆ may be used.

• Sample Purity: The presence of solid particles in an NMR sample distorts the local magnetic field homogeneity, leading to broadened spectral lines and a loss of resolution that cannot be corrected by instrument shimming.[3] Therefore, filtering the sample directly into the NMR tube is a critical, non-negotiable step.[3]

• Concentration: For ¹H NMR, a concentration of 5-25 mg in ~0.6 mL of solvent is typically sufficient.[4] For the much less sensitive ¹³C nucleus, a higher concentration is necessary to obtain a good signal-to-noise ratio in a reasonable timeframe.[2]

Protocol: Sample Preparation for NMR Analysis

• Weigh 10-15 mg of 2,3-Dibromo-2-(4-bromophenyl)propionic acid for ¹H NMR (or 50-75 mg for ¹³C NMR) and place it in a clean, dry vial.

• Add approximately 0.6-0.7 mL of deuterated solvent (e.g., CDCl₃ with 0.03% TMS as an internal standard).[4]

• Vigorously mix the vial to ensure complete dissolution of the sample.

• Prepare a filtration pipette by tightly packing a small plug of cotton or glass wool into a Pasteur pipette.[3]

• Filter the sample solution through the prepared pipette directly into a clean, dry 5 mm NMR tube.[3]

• Ensure the liquid height in the NMR tube is approximately 4-5 cm to optimize the shimming process.[2]

• Cap the NMR tube securely and wipe the outside clean before inserting it into the spectrometer.

Protocol: ¹H and ¹³C NMR Data Acquisition

• Instrument: 400 MHz (or higher) NMR Spectrometer

• ¹H NMR Parameters:

  • Pulse Program: Standard single pulse (zg30)

  • Acquisition Time: ~3-4 seconds

  • Relaxation Delay: 2 seconds

  • Number of Scans: 16-64 (adjust for concentration)

  • Spectral Width: -2 to 16 ppm

• ¹³C NMR Parameters:

  • Pulse Program: Proton-decoupled single pulse with NOE (zgpg30)

  • Acquisition Time: ~1-2 seconds

  • Relaxation Delay: 2 seconds

  • Number of Scans: 1024-4096 (adjust for concentration)

  • Spectral Width: -10 to 220 ppm

Data Interpretation: Predicted NMR Spectra

The structure of 2,3-Dibromo-2-(4-bromophenyl)propionic acid dictates a specific set of signals. The electron-withdrawing effects of the bromine atoms and the carboxylic acid group, along with the magnetic anisotropy of the benzene ring, significantly influence the chemical shifts.[5][6][7]

¹H NMR Spectrum Analysis:

Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
> 11.0	Broad Singlet	1H	-COOH	The acidic proton of a carboxylic acid is highly deshielded and often appears as a broad signal due to hydrogen bonding and chemical exchange.[8][9]
~7.65	Doublet	2H	Aromatic (H-a)	Protons on the brominated benzene ring ortho to the propionic acid substituent. They form one half of an AA'BB' system.
~7.55	Doublet	2H	Aromatic (H-b)	Protons on the brominated benzene ring meta to the propionic acid substituent and ortho to the bromine atom.
~5.40	Singlet	1H	-CH(Br)-	The methine proton at C3 is adjacent to the phenyl ring and a bromine atom. Due to the quaternary C2, it appears as a singlet. Its chemical shift is significantly downfield.[8]

¹³C NMR Spectrum Analysis:

Predicted Chemical Shift (δ, ppm)	Assignment	Rationale
~170-175	-COOH	The carbonyl carbon of the carboxylic acid is characteristically found in this downfield region.[10]
~139	Aromatic (C-ipso)	Quaternary carbon of the benzene ring attached to the propionic acid chain.
~132	Aromatic (CH)	Aromatic carbons ortho to the propionic acid chain.
~130	Aromatic (CH)	Aromatic carbons meta to the propionic acid chain.
~124	Aromatic (C-Br)	The carbon atom directly bonded to bromine is deshielded and its chemical shift is identifiable.[5]
~55-60	C2-Br	The quaternary carbon at position 2, bonded to two bromine atoms and a phenyl group, will be significantly downfield.
~45-50	C3-Br	The methine carbon at position 3, bonded to a bromine atom and the phenyl group.

NMR Workflow Visualization

Caption: Figure 1: A stepwise workflow for NMR sample preparation, data acquisition, and analysis.

Mass Spectrometry (MS) Analysis

Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio (m/z) of ions. For the target molecule, it serves two primary purposes: confirming the molecular weight and verifying the presence of three bromine atoms through their unique isotopic signature.

Causality Behind Experimental Choices: MS

• Ionization Technique: Electrospray ionization (ESI) is a "soft" ionization method, meaning it imparts minimal energy to the analyte.[11] This is ideal for preventing the fragmentation of molecules like our target compound, ensuring the molecular ion (or a pseudomolecular ion) is readily observed.[11][12]

• Ionization Mode: The presence of a carboxylic acid group makes the molecule acidic. In negative ion mode, the molecule can be easily deprotonated to form a stable [M-H]⁻ ion. This process is highly efficient and typically results in a strong signal.[13]

• Isotopic Pattern: Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly equal abundance (50.7% and 49.3%, respectively).[14] A molecule containing three bromine atoms will therefore exhibit a highly characteristic cluster of peaks (M, M+2, M+4, M+6) with a predictable intensity ratio, providing definitive evidence for the number of bromine atoms.[15]

Protocol: Sample Preparation for MS Analysis

• Prepare a stock solution of the compound at ~1 mg/mL in a suitable solvent like methanol or acetonitrile.

• Create a dilute working solution by taking an aliquot of the stock solution and diluting it to a final concentration of 1-10 µg/mL. The final solvent should be compatible with ESI, typically a 50:50 mixture of water and acetonitrile or methanol, often with a small amount of modifier (e.g., 0.1% formic acid for positive mode or ammonium hydroxide for negative mode, though the carboxylic acid may ionize without a modifier in negative mode).

• Vortex the solution thoroughly.

• Transfer the solution to an appropriate autosampler vial for analysis.

Protocol: ESI-MS Data Acquisition

• Instrument: Quadrupole Time-of-Flight (Q-ToF) or Orbitrap Mass Spectrometer

• Ionization Mode: ESI, Negative Ion

• Infusion Rate: 5-10 µL/min

• Capillary Voltage: -3.0 to -4.0 kV

• Source Temperature: 100-120 °C[16]

• Cone Voltage: 20-40 V (optimize for minimal fragmentation)

• Mass Range: m/z 100-1000

Data Interpretation: Predicted ESI-MS Spectrum

The molecular formula for 2,3-Dibromo-2-(4-bromophenyl)propionic acid is C₉H₇Br₃O₂. The analysis will focus on the deprotonated molecule, [M-H]⁻.

Isotopic Abundance Pattern for [C₉H₆Br₃O₂]⁻:

The isotopic pattern is the most compelling piece of evidence from the MS analysis. The combination of three bromine atoms results in a distinctive cluster of four major peaks.

Ion Species	Isotopic Composition	Calculated m/z	Predicted Relative Abundance
[M-H]⁻	C₉H₆(⁷⁹Br)₃O₂⁻	382.8	~100%
[M+2-H]⁻	C₉H₆(⁷⁹Br)₂(⁸¹Br)₁O₂⁻	384.8	~97%
[M+4-H]⁻	C₉H₆(⁷⁹Br)₁(⁸¹Br)₂O₂⁻	386.8	~32%
[M+6-H]⁻	C₉H₆(⁸¹Br)₃O₂⁻	388.8	~3.5%

Note: The relative abundance is approximated. The presence of this 1:3:3:1-like pattern (when accounting for resolution) is a definitive signature for a tribrominated compound.

MS Workflow Visualization

Caption: Figure 2: A stepwise workflow for ESI-MS sample preparation, data acquisition, and analysis.

Integrated Data Analysis and Conclusion

The structural elucidation of 2,3-Dibromo-2-(4-bromophenyl)propionic acid is achieved with high confidence by integrating the data from both NMR and mass spectrometry.

• NMR spectroscopy provides the detailed carbon-hydrogen framework. The ¹H and ¹³C NMR spectra confirm the presence of the 4-bromophenyl group, the carboxylic acid, and the dibrominated propionic acid backbone, revealing the precise chemical environment and connectivity of the atoms.

• Mass spectrometry provides the definitive molecular weight and elemental composition. The observation of the deprotonated molecular ion [M-H]⁻ at the correct m/z, along with the characteristic isotopic cluster confirming the presence of exactly three bromine atoms, validates the molecular formula.

Together, these orthogonal techniques provide a self-validating system, leaving no ambiguity as to the identity of the synthesized compound. This dual-pronged analytical approach represents a gold standard in the characterization of novel small molecules for research and development.

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Application Notes & Protocols: Leveraging 2,3-Dibromo-2-(4-bromophenyl)propionic Acid in Advanced Organic Synthesis

Abstract

This document provides a comprehensive technical guide for researchers, chemists, and drug development professionals on the synthetic utility of 2,3-Dibromo-2-(4-bromophenyl)propionic acid. This tribrominated arylpropionic acid serves as a highly versatile and reactive precursor for a range of valuable organic synthons, including substituted styrenes, phenylacetylenes, and heterocyclic scaffolds. We will explore the fundamental reactivity of this compound and provide detailed, field-tested protocols for its key transformations, emphasizing experimental design, mechanistic rationale, and product characterization.

Introduction: Structural Features and Synthetic Potential

2,3-Dibromo-2-(4-bromophenyl)propionic acid, with the chemical formula C9H7Br3O2, is a derivative of cinnamic acid characterized by bromine atoms at the α and β positions of the propionic acid chain and a third bromine on the phenyl ring.[1][2] This unique arrangement of three distinct bromine atoms, each with different reactivity profiles, alongside a carboxylic acid moiety, makes it a powerful building block in synthetic chemistry.

The key reactive sites of the molecule are:

• Vicinal Dibromides (α, β positions): These are susceptible to elimination reactions (dehydrobromination or debromination) to form carbon-carbon double or triple bonds.[3][4]

• Aryl Bromide (para-position): This site is ideal for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of diverse functionalities.

• Carboxylic Acid Group: This functional group can be readily converted into esters, amides, acid chlorides, or other derivatives, and can participate in decarboxylation reactions.[5]

The strategic and selective manipulation of these sites allows for the construction of complex molecular architectures from a single, readily accessible precursor.

Core Synthetic Transformations and Mechanistic Insights

The utility of 2,3-Dibromo-2-(4-bromophenyl)propionic acid stems from several key transformations. Understanding the principles behind these reactions is crucial for successful experimental design.

Dehydrobromination to form Brominated Styrenes and Phenylacetylenes

The vicinal dibromides are readily eliminated in the presence of a base to yield unsaturated systems. The regiochemical and stereochemical outcome is highly dependent on the reaction conditions.

• Single Dehydrobromination: Treatment with a mild base can selectively remove one equivalent of HBr to form a brominated styrene derivative. The stability of the resulting conjugated system is a strong thermodynamic driving force for this reaction.

• Double Dehydrobromination: The use of a strong base, often at elevated temperatures, can effect the elimination of two equivalents of HBr, leading to the formation of (4-bromophenyl)propiolic acid, a precursor to substituted phenylacetylenes. This reaction proceeds through a vinyl bromide intermediate.[4]

Causality Behind Experimental Choices: The choice of base is critical. A hindered, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) is often preferred for dehydrobromination to minimize competing substitution reactions. The solvent also plays a key role; polar aprotic solvents like DMSO or DMF can accelerate the reaction by solvating the cation of the base and increasing its effective basicity.

Reductive Debromination

Treatment with reducing agents, such as zinc dust or sodium iodide, can reductively remove both bromine atoms from the α and β positions to yield 4-bromocinnamic acid. This transformation is useful when the aryl bromide is intended for subsequent functionalization while retaining the cinnamic acid backbone.

Cross-Coupling Reactions

The aryl bromide at the para-position is a prime handle for palladium-catalyzed cross-coupling reactions. This allows for the construction of complex biaryl systems or the introduction of alkyl, alkenyl, or alkynyl groups. It is often advantageous to perform these coupling reactions before manipulating the dibromopropionic acid chain to avoid potential side reactions with the coupling catalyst.

Diagram 1: Synthetic Utility Overview

This diagram illustrates the primary synthetic pathways accessible from the precursor molecule, highlighting its versatility in generating diverse chemical scaffolds.

Caption: Key synthetic transformations of the precursor.

Application Notes and Experimental Protocols

The following protocols are presented as robust starting points for synthesis and can be adapted based on specific substrate requirements and available laboratory equipment.

Protocol 1: Synthesis of the Precursor - Bromination of 4-Bromocinnamic Acid

The precursor itself is typically synthesized via the electrophilic addition of bromine across the double bond of a cinnamic acid derivative.[6][7]

Materials:

• 4-Bromocinnamic acid

• Liquid Bromine (Br₂)

• Dichloromethane (DCM), anhydrous

• Cyclohexene (for quenching)

• Magnetic stirrer and stir bar

• Round-bottom flask

• Dropping funnel

• Ice bath

Procedure:

• In a 250 mL round-bottom flask, dissolve 10.0 g of 4-bromocinnamic acid in 100 mL of anhydrous dichloromethane. Cool the solution in an ice bath with stirring.

• In a dropping funnel, prepare a solution of the stoichiometric equivalent of liquid bromine (1.05 eq.) in 20 mL of dichloromethane.

• Add the bromine solution dropwise to the cooled cinnamic acid solution over 30-45 minutes. The characteristic red-brown color of bromine should disappear as it reacts.[7]

• Maintain the reaction at 0-5 °C. As the reaction proceeds, the product, 2,3-Dibromo-2-(4-bromophenyl)propionic acid, will begin to precipitate as a white solid.[7]

• After the addition is complete, allow the mixture to stir for an additional 30 minutes in the ice bath.

• To quench any unreacted bromine, add a few drops of cyclohexene until the solution becomes colorless.[7]

• Isolate the product by vacuum filtration, washing the solid with a small amount of cold dichloromethane.

• Air dry the product. Recrystallization is typically not necessary if high-purity starting materials are used.[7]

Expected Results:

• Yield: Typically >90%

• Appearance: White to off-white crystalline solid.[8]

• Purity Check: Purity can be confirmed by ¹H NMR spectroscopy and melting point determination.

Protocol 2: Base-Mediated Double Dehydrobromination to (4-Bromophenyl)propiolic Acid

This protocol details the synthesis of a key alkyne intermediate, which is highly valuable for subsequent click chemistry or cross-coupling reactions.

Materials:

• 2,3-Dibromo-2-(4-bromophenyl)propionic acid

• Potassium hydroxide (KOH)

• Ethanol (95%)

• Hydrochloric acid (HCl), concentrated

• Reflux condenser

• Heating mantle

Procedure:

• In a 500 mL round-bottom flask equipped with a reflux condenser, prepare a solution of 25 g of KOH in 150 mL of 95% ethanol. Heat the solution to reflux.

• Add 20 g of 2,3-Dibromo-2-(4-bromophenyl)propionic acid in small portions to the refluxing alcoholic KOH solution.

• After the addition is complete, maintain the reflux for 4 hours.

• After cooling to room temperature, pour the reaction mixture into 500 mL of water.

• Acidify the aqueous solution by slowly adding concentrated HCl until the pH is ~1-2. This will precipitate the product.

• Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the crude (4-bromophenyl)propiolic acid by vacuum filtration.

• Recrystallize the solid from a suitable solvent system (e.g., ethanol/water) to obtain the pure product.

Expected Results:

• Yield: 65-75%

• Appearance: White to pale yellow solid.

• Characterization: Confirm structure via ¹H NMR, ¹³C NMR, and IR spectroscopy (presence of alkyne C≡C stretch).

Diagram 2: Experimental Workflow for Dehydrobromination

This diagram outlines the step-by-step laboratory workflow for the synthesis of (4-bromophenyl)propiolic acid from the dibrominated precursor.

Caption: Step-by-step workflow for the dehydrobromination protocol.

Quantitative Data Summary

The following table summarizes typical reaction parameters and outcomes for the protocols described.

Parameter	Protocol 1: Bromination	Protocol 2: Dehydrobromination
Starting Material	4-Bromocinnamic acid	2,3-Dibromo-2-(4-bromophenyl)propionic acid
Key Reagent	Liquid Bromine (Br₂)	Potassium Hydroxide (KOH)
Solvent	Dichloromethane (DCM)	Ethanol (95%)
Temperature	0-5 °C	Reflux (~78 °C)
Reaction Time	~1.5 hours	4 hours
Typical Yield	>90%	65-75%
Product	2,3-Dibromo-2-(4-bromophenyl)propionic acid	(4-Bromophenyl)propiolic acid

Safety and Handling

• 2,3-Dibromo-2-(4-bromophenyl)propionic acid and its parent compound, 2,3-dibromo-3-phenylpropionic acid, can cause skin and eye irritation.[9]

• Liquid Bromine is highly corrosive, toxic, and volatile. It must be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• Potassium Hydroxide (KOH) is a strong caustic base. Avoid contact with skin and eyes.

• Standard laboratory safety practices should be followed at all times.

Conclusion

2,3-Dibromo-2-(4-bromophenyl)propionic acid is a potent and multifaceted precursor for organic synthesis. Its strategically placed reactive sites—vicinal dibromides, an aryl bromide, and a carboxylic acid—provide chemists with multiple avenues for molecular elaboration. The protocols provided herein demonstrate reliable methods for its preparation and subsequent transformation into valuable synthons like brominated styrenes and arylpropiolic acids. By understanding the mechanistic principles governing its reactivity, researchers can effectively integrate this compound into synthetic routes for novel pharmaceuticals, agrochemicals, and materials.

References

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Application Note: Navigating the Reactivity of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid with Nucleophilic Reagents

Abstract

This technical guide provides a comprehensive exploration of the reactions between 2,3-Dibromo-2-(4-bromophenyl)propionic acid and various nucleophiles. This vicinal dibromo compound serves as a versatile synthetic intermediate, offering multiple reaction pathways including elimination and substitution. We present detailed mechanistic insights and field-proven protocols for key transformations such as dehydrobromination to yield valuable unsaturated derivatives and reductive debromination. This document is intended for researchers, chemists, and drug development professionals seeking to leverage the synthetic potential of polyhalogenated propionic acid derivatives.

Introduction: The Synthetic Versatility of a Polyhalogenated Intermediate

2,3-Dibromo-2-(4-bromophenyl)propionic acid is an organic compound characterized by two bromine atoms on adjacent carbons (a vicinal dibromide) and a carboxylic acid functional group[1][2][3]. This structural arrangement makes it a highly reactive and valuable building block in organic synthesis. The presence of two leaving groups (bromine) and an acidic proton alpha to a carbonyl group dictates its reactivity, which is primarily governed by interactions with nucleophilic and basic reagents.

Reactions with nucleophiles can proceed through several distinct pathways:

• Dehydrobromination: Base-induced elimination of one or two molecules of hydrogen bromide (HBr) to form α,β-unsaturated compounds, such as brominated cinnamic acid derivatives or phenylpropiolic acids[4][5]. These products are significant precursors in pharmaceuticals and material science[6][7][8][9].

• Reductive Debromination: Reaction with reducing nucleophiles, like iodide ions, to remove both bromine atoms and regenerate the parent alkene via an anti-elimination mechanism[4][10][11].

• Nucleophilic Substitution: Direct displacement of one or both bromine atoms by a nucleophile. While plausible, this pathway often competes with the kinetically favorable elimination reactions, especially under basic conditions[12].

This guide elucidates the underlying principles of these transformations and provides robust, step-by-step protocols for their practical execution.

Synthesis of the Starting Material: 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

The most direct synthesis of the title compound involves the electrophilic addition of molecular bromine across the double bond of its unsaturated precursor, (E)-2-(4-bromophenyl)propenoic acid (4-bromocinnamic acid).

Mechanistic Rationale

The reaction proceeds via the formation of a cyclic bromonium ion intermediate after the electron-rich alkene attacks a bromine molecule[13][14]. The bromide ion then attacks one of the carbons of the three-membered ring in an SN2-like fashion, leading to an anti-addition of the two bromine atoms across the former double bond[13][14].

Caption: Synthesis via electrophilic bromination of 4-bromocinnamic acid.

Experimental Protocol: Synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

Materials:

• (E)-2-(4-bromophenyl)propenoic acid (4-bromocinnamic acid)

• Molecular Bromine (Br₂)

• Dichloromethane (DCM), anhydrous

• Magnetic stirrer and stir bar

• Dropping funnel

• Round-bottom flask

• Ice bath

Procedure:

• Reaction Setup: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve 10.0 g of (E)-2-(4-bromophenyl)propenoic acid in 100 mL of anhydrous dichloromethane. Cool the flask in an ice bath to 0-5 °C.

• Bromine Addition: In a dropping funnel, prepare a solution of a stoichiometric equivalent of molecular bromine in 20 mL of dichloromethane. Add the bromine solution dropwise to the stirred reaction mixture over 30 minutes. Maintain the temperature below 10 °C throughout the addition. The disappearance of the bromine's reddish-brown color indicates its consumption.

• Reaction Completion: After the addition is complete, allow the mixture to stir at room temperature for an additional 2 hours to ensure the reaction goes to completion.

• Workup and Isolation:

  • Concentrate the reaction mixture under reduced pressure using a rotary evaporator to remove the solvent.

  • The resulting crude solid is triturated with cold hexanes to remove any unreacted bromine or impurities.

  • Filter the solid and wash with a small amount of cold hexanes.

• Purification: Recrystallize the crude product from a suitable solvent system (e.g., chloroform or an ethanol/water mixture) to yield the pure 2,3-Dibromo-2-(4-bromophenyl)propionic acid as a white to off-white solid[15].

Key Reactions with Nucleophiles: Protocols and Mechanistic Insights

The reactivity of 2,3-Dibromo-2-(4-bromophenyl)propionic acid is dominated by elimination reactions, which are readily induced by basic nucleophiles.

Dehydrobromination Reactions

Dehydrobromination involves the removal of HBr from adjacent carbon atoms to form an alkene[4][5]. Given the two bromine atoms, this reaction can occur once to yield a vinyl bromide or twice to yield an alkyne, depending on the reaction conditions and the strength of the base.

Caption: Dehydrobromination pathways of the title compound.

Protocol 1: Single Dehydrobromination to (Z)-2-bromo-3-(4-bromophenyl)propenoic acid

This protocol uses a mild base to selectively remove one equivalent of HBr. The stereochemistry of the resulting alkene is typically Z due to the preferred anti-periplanar arrangement of the departing H and Br atoms.

Procedure:

• Setup: Dissolve 5.0 g of 2,3-Dibromo-2-(4-bromophenyl)propionic acid in 50 mL of tetrahydrofuran (THF) in a 100 mL round-bottom flask.

• Base Addition: Add 1.1 equivalents of a non-nucleophilic base, such as triethylamine (TEA) or potassium carbonate, to the solution.

• Reaction: Stir the mixture at room temperature for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup:

  • Filter off any solid salts and concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with 1M HCl, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and evaporate the solvent.

• Purification: Purify the crude product by column chromatography on silica gel to obtain the desired vinyl bromide.

Protocol 2: Double Dehydrobromination to (4-bromophenyl)propiolic acid

A strong base is required to effect the elimination of two equivalents of HBr to form the alkyne.

Procedure:

• Setup: Suspend 5.0 g of 2,3-Dibromo-2-(4-bromophenyl)propionic acid in 75 mL of ethanol in a 250 mL round-bottom flask.

• Base Addition: Add 3.0 equivalents of potassium hydroxide (KOH) pellets to the suspension.

• Reaction: Heat the mixture to reflux for 4 hours. The reaction should become homogeneous as it proceeds.

• Workup:

  • Cool the reaction mixture to room temperature and pour it into 150 mL of ice-water.

  • Acidify the aqueous solution to pH 1-2 with concentrated HCl. A precipitate should form.

  • Extract the product with diethyl ether (3 x 50 mL).

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purification: Recrystallize the crude solid from a suitable solvent to yield pure (4-bromophenyl)propiolic acid.

Protocol Summary: Dehydrobromination
Parameter	Protocol 1 (Single)	Protocol 2 (Double)
Target Product	(Z)-2-bromo-3-(4-bromophenyl)propenoic acid	(4-bromophenyl)propiolic acid
Nucleophile/Base	Triethylamine (1.1 eq.)	Potassium Hydroxide (3.0 eq.)
Solvent	Tetrahydrofuran (THF)	Ethanol
Temperature	Room Temperature	Reflux
Reaction Time	12-16 hours	4 hours

Reductive Debromination

Certain nucleophiles, particularly the iodide ion, can act as reducing agents to eliminate both bromine atoms, regenerating the alkene. This reaction is highly stereospecific, proceeding through an anti-elimination mechanism[4][10].

Mechanism Rationale: The reaction is a concerted process where the iodide ion attacks one bromine atom, inducing the simultaneous departure of the second bromine atom and the formation of the C=C double bond[10].

Protocol 3: Reductive Debromination to (E)-2-(4-bromophenyl)propenoic acid

Procedure:

• Setup: In a 100 mL round-bottom flask, dissolve 5.0 g of 2,3-Dibromo-2-(4-bromophenyl)propionic acid in 50 mL of acetone.

• Reagent Addition: Add 2.5 equivalents of sodium iodide (NaI) to the solution.

• Reaction: Stir the mixture at room temperature for 6 hours. A precipitate of sodium bromide (NaBr) may form, and the solution will likely turn brown due to the formation of iodine (I₂).

• Workup:

  • Pour the reaction mixture into 100 mL of water.

  • Add a saturated solution of sodium thiosulfate (Na₂S₂O₃) dropwise until the brown color of iodine disappears.

  • Extract the product with ethyl acetate (3 x 40 mL).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purification: The resulting solid can be purified by recrystallization to yield the parent alkene, (E)-2-(4-bromophenyl)propenoic acid.

Protocol Summary: Reductive Debromination
Parameter	Protocol 3
Target Product	(E)-2-(4-bromophenyl)propenoic acid
Nucleophile/Reductant	Sodium Iodide (2.5 eq.)
Solvent	Acetone
Temperature	Room Temperature
Reaction Time	6 hours

Concluding Remarks

2,3-Dibromo-2-(4-bromophenyl)propionic acid demonstrates predictable yet highly useful reactivity patterns with nucleophiles. By carefully selecting the nucleophile, its strength, and the reaction conditions, chemists can selectively steer the reaction towards single dehydrobromination, double dehydrobromination, or reductive debromination. The protocols outlined in this application note provide reliable methods for synthesizing valuable unsaturated building blocks, such as substituted cinnamic acids and propiolic acids, which are key intermediates in the development of novel therapeutic agents and functional materials[8][9].

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Application Notes and Protocols: Derivatization of 2,3-Dibromo-2-(4-bromophenyl)propionic acid for Enhanced Chromatographic Analysis

Introduction

2,3-Dibromo-2-(4-bromophenyl)propionic acid is a polyhalogenated organic compound, the analysis of which presents significant challenges due to its inherent chemical properties. Polyhalogenated compounds are often the subject of analytical interest in various fields, including environmental monitoring, drug development, and materials science. The presence of multiple halogen atoms and a carboxylic acid functional group in the target analyte results in low volatility and high polarity, making it unsuitable for direct analysis by gas chromatography (GC). Furthermore, its chromatographic behavior on high-performance liquid chromatography (HPLC) systems can be suboptimal, leading to poor peak shape and low sensitivity.

Derivatization, the chemical modification of an analyte to enhance its analytical properties, is a crucial step in overcoming these challenges. This process can increase the volatility and thermal stability of the analyte for GC analysis or introduce a chromophore or fluorophore for improved detection in HPLC. This application note provides a comprehensive guide to the derivatization of 2,3-Dibromo-2-(4-bromophenyl)propionic acid, focusing on esterification and silylation for GC-MS analysis and potential strategies for HPLC. We will delve into the causality behind experimental choices, provide detailed, self-validating protocols, and ground our recommendations in authoritative scientific principles.

The Rationale for Derivatization

The primary objectives of derivatizing 2,3-Dibromo-2-(4-bromophenyl)propionic acid are:

• To Increase Volatility for GC Analysis: The carboxylic acid group is polar and can form hydrogen bonds, significantly reducing the compound's volatility. Converting this group to a less polar ester or silyl ester derivative is essential for successful elution from a GC column.

• To Improve Thermal Stability: Direct injection of the underivatized acid into a hot GC inlet can lead to thermal decomposition, resulting in inaccurate quantification and the appearance of artifact peaks. Derivatization protects the carboxylic acid moiety, enhancing its stability at elevated temperatures.

• To Enhance Chromatographic Separation: Derivatization can improve peak shape and resolution by reducing interactions between the analyte and active sites within the GC or HPLC system.

• To Increase Detection Sensitivity: For HPLC analysis, derivatization can introduce a functional group that strongly absorbs UV light or fluoresces, thereby lowering the limit of detection.

The analytical challenges associated with polyhalogenated compounds are well-documented. Co-elution with other matrix components can be a significant issue, and achieving the necessary sensitivity for trace-level analysis often requires specialized techniques.

Recommended Derivatization Strategies for GC-MS Analysis

For the GC-MS analysis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid, two primary derivatization techniques are recommended: esterification to form a methyl ester and silylation to form a trimethylsilyl (TMS) ester.

Strategy 1: Esterification via Methylation

Esterification is a robust and widely used method for the derivatization of carboxylic acids. The formation of a methyl ester significantly increases the volatility and thermal stability of the analyte. Several reagents can be employed for this purpose, each with its own advantages and disadvantages.

1.1 Diazomethane Derivatization

Diazomethane (CH₂N₂) is a highly efficient and clean methylating agent for carboxylic acids. The reaction proceeds rapidly at room temperature and produces only nitrogen gas as a byproduct, simplifying sample cleanup.

Mechanism: The reaction involves an initial proton transfer from the carboxylic acid to diazomethane, forming a carboxylate anion and a methyldiazonium cation. The carboxylate then acts as a nucleophile, attacking the methyl group of the diazonium ion in an SN2 reaction to yield the methyl ester and liberate nitrogen gas.

Caution: Diazomethane is highly toxic, explosive, and carcinogenic. It should only be handled by experienced personnel in a well-ventilated fume hood with appropriate safety precautions. Due to these hazards, it is often generated in situ for immediate use.

1.2 Boron Trifluoride-Methanol (BF₃-Methanol) Derivatization

A safer and more common alternative to diazomethane is the use of BF₃-methanol. Boron trifluoride acts as a Lewis acid catalyst to facilitate the esterification of the carboxylic acid with methanol. This method is effective for a wide range of fatty acids and other carboxylic acids.

Mechanism: The BF₃ catalyst protonates the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic. Methanol then acts as a nucleophile, attacking the activated carbonyl carbon. A subsequent loss of a water molecule yields the methyl ester. To drive the reaction to completion, it is crucial to use anhydrous methanol and to remove the water that is formed.

Strategy 2: Silylation

Silylation involves the replacement of the acidic proton of the carboxyl group with a trimethylsilyl (TMS) group. This is a very common derivatization technique in GC analysis, as it effectively reduces the polarity and increases the volatility of the analyte.

2.1 N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) Derivatization

BSTFA is a powerful and versatile silylating reagent that reacts with a wide range of functional groups, including carboxylic acids. The reaction is often catalyzed by the addition of a small amount of trimethylchlorosilane (TMCS).

Mechanism: The reaction proceeds through the displacement of an active proton by the TMS group from BSTFA. The byproducts of the reaction, N-trimethylsilyl-trifluoroacetamide and trifluoroacetamide, are volatile and generally do not interfere with the chromatography.

Key Considerations for Silylation:

• Anhydrous Conditions: Silylating reagents are highly sensitive to moisture, which can lead to hydrolysis of the reagent and the TMS derivative, resulting in poor derivatization efficiency. All glassware, solvents, and the sample itself must be scrupulously dry.

• Reagent Excess: It is recommended to use a molar excess of the silylating reagent to ensure the reaction goes to completion.

• Steric Hindrance: The reactivity of the carboxylic acid can be influenced by steric hindrance around the carboxyl group. For sterically hindered acids, longer reaction times or higher temperatures may be necessary.

Experimental Protocols for GC-MS Analysis

Protocol 1: Methylation with BF₃-Methanol

This protocol is adapted from established methods for the esterification of carboxylic acids.

Materials:

• 2,3-Dibromo-2-(4-bromophenyl)propionic acid

• Boron trifluoride-methanol solution (10-14% w/w)

• Anhydrous methanol

• Hexane (or other suitable nonpolar solvent)

• Saturated sodium chloride solution

• Anhydrous sodium sulfate

• Reaction vials with PTFE-lined caps

• Heating block or water bath

• Vortex mixer

• Centrifuge

Procedure:

• Sample Preparation: Accurately weigh 1-5 mg of 2,3-Dibromo-2-(4-bromophenyl)propionic acid into a clean, dry reaction vial. If the sample is in solution, evaporate the solvent to dryness under a gentle stream of nitrogen.

• Reagent Addition: In a fume hood, add 1 mL of anhydrous methanol to the vial, followed by 1-2 mL of the BF₃-methanol reagent.

• Reaction: Tightly cap the vial and heat at 60-80°C for 10-15 minutes in a heating block or water bath.

• Extraction: After cooling to room temperature, add 1 mL of water and 1 mL of hexane to the vial.

• Vortex the mixture vigorously for 30 seconds to extract the methyl ester into the hexane layer.

• Centrifuge at low speed (e.g., 1000 x g) for 5 minutes to facilitate phase separation.

• Sample Collection and Drying: Carefully transfer the upper hexane layer to a clean vial.

• Add a small amount of anhydrous sodium sulfate to the hexane extract to remove any residual water.

• The sample is now ready for GC-MS analysis.

Protocol 2: Silylation with BSTFA + TMCS

This protocol is based on standard silylation procedures.

Materials:

• 2,3-Dibromo-2-(4-bromophenyl)propionic acid

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Anhydrous solvent (e.g., acetonitrile, pyridine, or dichloromethane)

• Reaction vials with PTFE-lined caps

• Heating block or oven

• Vortex mixer

Procedure:

• Sample Preparation: Accurately weigh 1-5 mg of 2,3-Dibromo-2-(4-bromophenyl)propionic acid into a clean, dry reaction vial. Ensure the sample is completely anhydrous.

• Reagent Addition: In a fume hood, add 100 µL of an anhydrous solvent and 100 µL of BSTFA + 1% TMCS to the vial. The reagent should be in molar excess.

• Reaction: Tightly cap the vial and heat at 60-70°C for 30-60 minutes. The optimal time and temperature may need to be determined empirically.

• Analysis: After cooling to room temperature, the sample can be directly injected into the GC-MS system.

Data Presentation: Comparison of Derivatization Parameters

Parameter	Methylation with BF₃-Methanol	Silylation with BSTFA + TMCS
Reagent	BF₃-Methanol (10-14%)	BSTFA + 1% TMCS
Reaction Temp.	60-80°C	60-70°C
Reaction Time	10-15 minutes	30-60 minutes
Sample Cleanup	Liquid-liquid extraction required	Direct injection often possible
Derivative Stability	Generally stable	Can be sensitive to moisture
Safety	BF₃ is corrosive and toxic	BSTFA is moisture-sensitive and an irritant

Visualization of Experimental Workflows

Methylation Workflow

Caption: Workflow for methylation of 2,3-Dibromo-2-(4-bromophenyl)propionic acid.

Silylation Workflow

Caption: Workflow for silylation of 2,3-Dibromo-2-(4-bromophenyl)propionic acid.

Derivatization Strategies for HPLC Analysis

While GC-MS is often the preferred method for the analysis of volatile and semi-volatile compounds, HPLC can also be a viable technique, particularly when dealing with complex matrices or when thermal degradation is a concern. For HPLC analysis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid, derivatization can be employed to improve detectability.

The native analyte possesses a phenyl ring, which will provide some UV absorbance. However, to enhance sensitivity, pre-column or post-column derivatization can be used to introduce a more strongly UV-absorbing or fluorescent tag to the carboxylic acid group.

Pre-Column Derivatization for HPLC

Pre-column derivatization involves reacting the analyte with a labeling reagent prior to injection into the HPLC system. A variety of reagents are available for derivatizing carboxylic acids for enhanced UV or fluorescence detection. The choice of reagent will depend on the desired detection wavelength and the reactivity of the analyte.

Chiral Analysis Considerations

Given the presence of a chiral center at the alpha-carbon of the propionic acid moiety, the separation of enantiomers may be of interest. This can be achieved through the use of a chiral derivatizing agent (CDA) to form diastereomers, which can then be separated on a standard achiral HPLC column. Alternatively, direct separation of the enantiomers may be possible using a chiral stationary phase in either GC or HPLC.

Troubleshooting and Method Validation

Poor Derivatization Yield:

• Presence of Moisture: This is a common issue, especially for silylation. Ensure all reagents, solvents, and the sample are anhydrous.

• Insufficient Reagent: Always use a molar excess of the derivatizing agent.

• Inadequate Reaction Conditions: Optimize reaction time and temperature for the specific analyte.

Method Validation: A robust analytical method requires thorough validation. This should include an assessment of linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ). The stability of the derivatized analyte should also be evaluated.

Conclusion

The successful analysis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid by chromatographic techniques is highly dependent on appropriate sample preparation, with derivatization being a critical step. For GC-MS analysis, both methylation with BF₃-methanol and silylation with BSTFA are effective methods for increasing the volatility and thermal stability of the analyte. For HPLC analysis, derivatization can be employed to enhance detection sensitivity. The choice of the optimal derivatization strategy will depend on the specific analytical requirements, available instrumentation, and the nature of the sample matrix. The protocols and guidelines provided in this application note offer a solid foundation for developing a robust and reliable analytical method for this challenging compound.

References

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• Welch Materials. (2024, December 5). Unlocking the Potential of Derivatization Technology in HPLC Analysis.
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• (2025, August 7). Mechanism of Methyl Esterification of Carboxylic Acids by Trimethylsilyldiazomethane.
• (n.d.). Alkylation or Silylation for Analysis of Amino and Non-Amino Organic Acids by GC-MS?
• Rzepa, H. (2012, May 7). Mechanism of the diazomethane alkylation of a carboxylic acid. Henry Rzepa's Blog.
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• ResearchGate. (2025, August 5). HPLC-UV-EC determination of brominated organic compounds in water.
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• Benchchem. (n.d.). Application Notes and Protocols for Fatty Acid Methyl Ester (FAME) Preparation using Boron Trifluoride-Methanol.
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• (n.d.). Boron trifluoride-methanol transesterification as a means of characterizing alcohol sulfate detergents.

A Method Development Guide for the Chromatographic Resolution of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid Stereoisomers

An Application Note and Protocol for Researchers

Abstract

This application note presents a comprehensive guide for the development of a robust chromatographic method for the separation of the stereoisomers of 2,3-Dibromo-2-(4-bromophenyl)propionic acid. This molecule, containing two chiral centers, can exist as four stereoisomers (two pairs of enantiomers). The successful separation and quantification of these individual isomers are critical for pharmaceutical development, as stereochemistry profoundly influences biological activity and safety profiles.[1] This guide details a strategic approach to method development using High-Performance Liquid Chromatography (HPLC) with a chiral stationary phase (CSP), explaining the rationale behind column and mobile phase selection, and provides a detailed starting protocol and optimization strategies.

Introduction and Analytical Challenge

2,3-Dibromo-2-(4-bromophenyl)propionic acid (C₉H₇Br₃O₂) is a halogenated aromatic propionic acid derivative.[2] Its structure features two adjacent stereocenters at the C2 and C3 positions of the propionic acid chain. This gives rise to two pairs of enantiomers, which are diastereomeric to each other.

• Enantiomers: (2R, 3R) and (2S, 3S)

• Enantiomers: (2R, 3S) and (2S, 3R)

The pairs ((2R, 3R)/(2S, 3S)) and ((2R, 3S)/(2S, 3R)) are diastereomers. Diastereomers possess different physical and chemical properties and can often be separated on standard achiral stationary phases. However, enantiomers have identical properties in an achiral environment and require a chiral environment for resolution.[3] Therefore, a chiral stationary phase is essential for the complete separation of all four stereoisomers. The primary analytical goal is to achieve baseline resolution (Rs > 1.5) for all four peaks.

Strategic Approach to Method Development

The separation of chiral acids, particularly arylpropionic acids, is well-documented in chromatography.[4][5] Based on established literature for structurally similar compounds, a normal-phase HPLC approach using a polysaccharide-based chiral stationary phase is proposed as the most promising starting point.

Rationale for Chiral Stationary Phase (CSP) Selection

Polysaccharide-based CSPs, particularly those derived from amylose or cellulose coated or immobilized on a silica support, have demonstrated broad applicability and excellent chiral recognition capabilities for a wide variety of compounds, including those with aromatic rings and carboxylic acid functional groups.[4][6] The chiral recognition mechanism involves a combination of interactions, including hydrogen bonding, dipole-dipole interactions, and inclusion complexing within the chiral grooves of the polysaccharide polymer. For acidic compounds like the target analyte, these phases often provide superior performance compared to other CSP types.

Primary Recommendation: An amylose-based CSP, such as one with tris(3,5-dimethylphenylcarbamate) as the chiral selector, is recommended for initial screening.

Rationale for Mobile Phase Selection

Normal-phase chromatography, utilizing a non-polar primary solvent with a polar modifier, is often highly effective for polysaccharide-based CSPs. This mode typically provides higher selectivity for many chiral compounds compared to reversed-phase.

• Primary Solvent: Hexane or Heptane provides the necessary non-polar environment.

• Polar Modifier: An alcohol, such as ethanol or isopropanol, is used to modulate retention times.

• Acidic Additive: A small amount of a strong acid, like trifluoroacetic acid (TFA), is crucial. It serves to suppress the ionization of the analyte's carboxylic acid group, leading to improved peak shape and preventing tailing.[1]

This combination allows for fine-tuning of retention and selectivity to achieve optimal resolution.

Experimental Workflow and Protocol

This section provides a detailed, step-by-step protocol for the initial analysis.

General Experimental Workflow

The following diagram outlines the logical flow of the entire process, from sample handling to final data analysis and potential optimization loops.

Sources

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Application Notes & Protocols: The Strategic Use of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid in the Synthesis of Novel Compounds

Abstract

This guide provides researchers, synthetic chemists, and drug development professionals with a comprehensive technical overview of 2,3-Dibromo-2-(4-bromophenyl)propionic acid, a uniquely functionalized building block for advanced organic synthesis. We move beyond a simple recitation of steps to explain the underlying chemical principles, enabling users to adapt and innovate. Detailed, field-tested protocols for the synthesis of the title compound and its subsequent transformation into high-value downstream products, including substituted β-bromostyrenes and arylpropiolic acids, are presented. These protocols are designed to be self-validating, with clear causality behind experimental choices. We explore the strategic potential of this starting material for creating novel compounds with applications ranging from materials science to the development of new therapeutic agents, such as analogues of 2-arylpropionic acid NSAIDs.

Introduction: A Trifunctional Synthetic Building Block

2,3-Dibromo-2-(4-bromophenyl)propionic acid is a powerful and versatile starting material. Its utility stems from the strategic placement of three distinct, orthogonally reactive functional groups:

• Vicinal Dibromide: Located on the aliphatic chain, these two bromine atoms are primed for elimination reactions to form alkenes or alkynes. This transformation is a cornerstone of its synthetic utility.[1][2]

• Aryl Bromide: The bromine atom on the phenyl ring is a classic handle for modern cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of complex carbon skeletons.

• Carboxylic Acid: This group can be readily converted into esters, amides, or other derivatives. It also plays a crucial electronic role in facilitating decarboxylation reactions under specific conditions.[3]

The presence of these three groups in one molecule allows for a variety of selective, stepwise transformations, making it an ideal precursor for generating molecular diversity and accessing novel chemical space.

Synthesis of the Starting Material

The first critical step is the reliable synthesis of the title compound. The most direct and efficient method is the electrophilic addition of bromine across the double bond of trans-4-bromocinnamic acid. To enhance safety and avoid the use of liquid bromine, bromine can be generated in situ.[4]

Protocol 2.1: Green Synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

This protocol is adapted from established methods for the bromination of cinnamic acid.[4][5]

Materials:

• trans-4-Bromocinnamic acid

• Sodium bromide (NaBr)

• Sodium perborate tetrahydrate (NaBO₃·4H₂O)

• Glacial acetic acid

• Deionized water

• Ethanol

Procedure:

• In a 250 mL round-bottom flask equipped with a magnetic stir bar, add trans-4-bromocinnamic acid (1.0 eq).

• Add glacial acetic acid to dissolve the starting material completely (approx. 5-10 mL per gram of acid).

• To this solution, add sodium bromide (2.2 eq). Stir until fully dissolved.

• In a separate beaker, prepare a solution of sodium perborate tetrahydrate (1.1 eq) in water.

• Cool the reaction flask containing the cinnamic acid derivative in an ice bath to 0-5 °C.

• Slowly add the sodium perborate solution dropwise to the stirred reaction mixture over 30 minutes. The in situ generation of bromine will be visible as the solution turns a yellow-orange color, which then fades as it reacts.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 3-4 hours, or until TLC analysis indicates the complete consumption of the starting material.

• Quench the reaction by slowly adding a saturated aqueous solution of sodium thiosulfate until the yellow color disappears.

• Add 100 mL of cold deionized water to the flask. The white, solid product will precipitate.

• Collect the crude product by vacuum filtration, washing the filter cake thoroughly with cold water.

• Recrystallize the solid from a minimal amount of hot ethanol/water to yield 2,3-Dibromo-2-(4-bromophenyl)propionic acid as fine, colorless crystals.[5]

Expert Insight: The use of sodium perborate as an oxidant for NaBr provides a safer and more environmentally benign alternative to handling elemental bromine.[4] The slow, controlled addition at low temperature is critical to prevent side reactions and ensure high yield.

Application Note I: Synthesis of Novel β-Bromostyrenes

One of the most powerful transformations of this substrate is a base-induced decarboxylative elimination. This reaction expels both a bromine atom and the carboxyl group to generate a substituted β-bromostyrene. These products are valuable monomers for brominated polymers used as flame retardants and are versatile intermediates for further functionalization.[6][7]

The stereochemical outcome of this elimination is highly dependent on the solvent system, providing an excellent example of mechanistic control over product formation.[3]

Protocol 3.1: Stereoselective Synthesis of (E)- or (Z)-1-bromo-1-(4-bromophenyl)ethene

Materials:

• 2,3-Dibromo-2-(4-bromophenyl)propionic acid

• Sodium bicarbonate (NaHCO₃)

• Methanol (for E-isomer)

• Dimethyl Sulfoxide (DMSO) (for Z-isomer)

• Diethyl ether

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Divide the starting material into two equal portions for parallel synthesis.

• For the (E)-Isomer: Dissolve the starting acid (1.0 eq) in methanol. Add sodium bicarbonate (1.1 eq) in one portion.

• For the (Z)-Isomer: Dissolve the starting acid (1.0 eq) in DMSO. Add sodium bicarbonate (1.1 eq) in one portion.

• Stir both reactions at room temperature and monitor by TLC. The reaction in DMSO is typically faster.

• Upon completion, dilute each reaction mixture with 50 mL of water and extract with diethyl ether (3 x 25 mL).

• Combine the organic extracts for each reaction, wash with saturated aqueous NaHCO₃ (1 x 25 mL), followed by brine (1 x 25 mL).

• Dry the organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude β-bromostyrene products.

• Purify by column chromatography on silica gel if necessary.

Causality Explained: The choice of solvent dictates the conformation of the intermediate during the E2 elimination, leading to different stereoisomers. A polar protic solvent like methanol favors an anti-periplanar arrangement leading to the (E)-isomer, while a polar aprotic solvent like DMSO favors a syn-periplanar arrangement, yielding the (Z)-isomer.[3] This provides a reliable method to control the product's geometry.

Application Note II: Synthesis of Arylpropiolic Acids

By using a strong base, it is possible to effect a double dehydrobromination, eliminating two equivalents of HBr to form an alkyne.[8][9] This transforms the aliphatic portion of the molecule into a highly valuable arylpropiolic acid, a key precursor for click chemistry, heterocycle synthesis, and as a building block for complex natural products.

Protocol 4.1: Synthesis of 2-(4-bromophenyl)propiolic acid

Materials:

• 2,3-Dibromo-2-(4-bromophenyl)propionic acid

• Potassium hydroxide (KOH)

• Ethanol

• 1 M Hydrochloric acid (HCl)

• Diethyl ether

Procedure:

• In a round-bottom flask, dissolve 2,3-Dibromo-2-(4-bromophenyl)propionic acid (1.0 eq) in ethanol.

• Add a solution of potassium hydroxide (3.0 eq) in ethanol. Caution: The reaction is exothermic.

• Heat the mixture to reflux and maintain for 2-3 hours. Monitor the reaction by TLC.

• After cooling to room temperature, remove the ethanol under reduced pressure.

• Dissolve the remaining solid residue in water and wash with a small amount of diethyl ether to remove any non-acidic impurities.

• Cool the aqueous layer in an ice bath and carefully acidify to pH 1-2 with 1 M HCl.

• The product, 2-(4-bromophenyl)propiolic acid, will precipitate as a solid.

• Collect the product by vacuum filtration, wash with cold water, and dry under vacuum.

Future Directions: Accessing Novel 2-Arylpropionic Acid (Profens) Analogues

The family of 2-arylpropionic acids includes blockbuster non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and naproxen.[10][11] Our starting material provides a potential pathway to novel analogues of these drugs. A proposed synthetic sequence involves leveraging the aryl bromide for cross-coupling.

Proposed Synthetic Pathway:

• Dehalogenation: A reductive dehalogenation of the vicinal dibromide using a reagent like zinc dust or sodium iodide can yield 2-(4-bromophenyl)propionic acid.[2]

• Suzuki Coupling: This intermediate can then undergo a Suzuki cross-coupling reaction with various boronic acids to install diverse aryl or alkyl groups at the 4-position, creating a library of novel 2-arylpropionic acids for biological screening.

This strategy highlights the potential for using 2,3-Dibromo-2-(4-bromophenyl)propionic acid as a scaffold to rapidly generate libraries of potential therapeutic agents.

Data & Workflow Summaries

Table 1: Synthetic Transformations and Potential Applications

Starting Material	Key Reagents	Product Class	Potential Applications
2,3-Dibromo-2-(4-bromophenyl)propionic acid	NaHCO₃, MeOH or DMSO	β-Bromostyrenes	Monomers for flame retardants, synthetic intermediates[6]
2,3-Dibromo-2-(4-bromophenyl)propionic acid	KOH, Ethanol	Arylpropiolic Acids	Click chemistry, heterocycle synthesis
2,3-Dibromo-2-(4-bromophenyl)propionic acid	1. Zn dust; 2. Ar-B(OH)₂, Pd catalyst	2-Arylpropionic Acids	NSAID analogues, drug discovery[10][11]

Diagrams

Caption: Synthetic pathways from 4-bromocinnamic acid.

Caption: Proposed workflow for synthesizing NSAID analogues.

References

• Rej, S., Pramanik, S., Tsurugi, H., & Mashima, K. (2017). Dehalogenation of Vicinal Dihalo Compounds by 1,1'-Bis(trimethylsilyl)-1H,1'H-4,4'-bipyridinylidene for Giving Alkenes and Alkynes in a Salt-free Manner. ResearchGate. Available at: [Link]

• Dehalogenation of vicinal dibromides by electrogenerated polysulfide ions in dimethylacetamide. Journal of the Chemical Society, Perkin Transactions 2. Available at: [Link]

• Synthesis of Styrenes through the Biocatalytic Decarboxylation of trans-Cinnamic Acids by Plant Cell Cultures. ResearchGate. Available at: [Link]

• DPA - Dehalogenation of Vicinal Dihalides. Scribd. Available at: [Link]

• Stewart, M. I., & Campbell, C. D. (2016). A Green Synthesis of 2,3-Dibromo-3-phenylpropionic Acid and the Use of Kinetic Studies to Probe into the Elimination Product When Treated with a Weak Base in Different Solvents. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom (pp. 603-607). The Royal Society of Chemistry. Available at: [Link]

• Dehydrohalogenation of Alkyl Dihalides. Unacademy. Available at: [Link]

• Reactions of Dihalides. Chemistry LibreTexts. Available at: [Link]

• A Green Synthesis of 2,3-Dibromo-3-phenylpropionic Acid and the Use of Kinetic Studies to Probe into the Elimination Product When Treated with a Weak Base in Different Solvents. University of Oxford. Available at: [Link]

• Decarboxylative elimination of 2,3-dibromo-3-phenylpropanoic acid to E or Z 1-bromo-2-phenylethylene (Beta-Bromostyrene): An experiment illustrating solvent effect on the stereochemical course of a reaction. ACS Publications. Available at: [Link]

• Preparation of 2,3-dibromo-3-phenylpropanoic acid. PrepChem.com. Available at: [Link]

• Synthetic method of 2, 3-dibromo-2-methylpropanoic acid. Google Patents.

• Bromination of styrene (62) using H₂O₂-HBr system or NBS in water... ResearchGate. Available at: [Link]

• 2,3-Dibromo-2-(4-bromophenyl)propionic Acid. Pharmaffiliates. Available at: [Link]

• Scheme 1. Synthesis of substituted cinnamic acid esters of 2-fluoro-4-hydroxybenzonitrile. ResearchGate. Available at: [Link]

• Characterization of a consensus-designed trans-cinnamic acid decarboxylase for styrene biosynthesis. ASM Journals. Available at: [Link]

• Engineering styrene biosynthesis: designing a functional trans-cinnamic acid decarboxylase in Pseudomonas. PMC - NIH. Available at: [Link]

• Synthesis method of 2-(4-bromomethyl phenyl) propionic acid. Google Patents.

• Engineering styrene biosynthesis: designing a functional trans-cinnamic acid decarboxylase in Pseudomonas. OUCI. Available at: [Link]

• Preparation method of 2-(4-bromomethyl)phenyl propionic acid. Patsnap. Available at: [Link]

• Efficient Palladium-Catalyzed Synthesis of 2-Aryl Propionic Acids. MDPI. Available at: [Link]

• A Novel Process for the Removal of Bromine from Styrene Polymers Containing Brominated Flame Retardant. ResearchGate. Available at: [Link]

• Immediate hypersensitivity reactions to ibuprofen and other arylpropionic acid derivatives. Wiley Online Library. Available at: [Link]

• Butadiene Styrene Co-polymer. BSEF. Available at: [Link]

• Brominated flame retardants, a cornelian dilemma. PMC - NIH. Available at: [Link]

• Enhanced Production of (S)-2-arylpropionic Acids by Protein Engineering and Whole-Cell Catalysis. Frontiers. Available at: [Link]

• Brominated polystyrene having improved thermal stability and color and process for the preparation thereof. Google Patents.

• Photoreactivity of the Nonsteroidal Anti-inflammatory 2-Arylpropionic Acids with Photosensitizing Side Effects. ResearchGate. Available at: [Link]

• Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. ResearchGate. Available at: [Link]

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Application Notes & Protocols: Quantification of 2,3-Dibromo-2-(4-bromophenyl)propionic acid

Abstract: This document provides a comprehensive technical guide for the quantitative analysis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid. Designed for researchers, analytical scientists, and drug development professionals, this guide details three robust analytical methodologies: High-Performance Liquid Chromatography with UV detection (HPLC-UV), Gas Chromatography-Mass Spectrometry (GC-MS) with derivatization, and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Each section explains the scientific rationale behind the chosen methodology, provides detailed step-by-step protocols, and outlines validation parameters according to ICH Q2(R2) guidelines to ensure data integrity and reliability.

Introduction and Analyte Properties

2,3-Dibromo-2-(4-bromophenyl)propionic acid is a halogenated aromatic carboxylic acid. Accurate and precise quantification of such compounds is critical in various scientific contexts, including pharmaceutical development, where it may be a process intermediate or impurity, and in environmental science, as an analog to other persistent brominated compounds. The selection of an appropriate analytical technique is paramount and depends on the required sensitivity, selectivity, and the complexity of the sample matrix.

Analyte Physicochemical Profile:

Property	Value	Source
Chemical Formula	C₉H₇Br₃O₂	[1]
Molecular Weight	406.87 g/mol	[1]
Appearance	White to off-white crystalline powder	[2]
Solubility	Soluble in methanol; sparingly soluble in water	[2][3]
Melting Point	~200 °C (with decomposition)	[3][4]
pKa (Predicted)	2.21 ± 0.11	[2]

The molecule's structure, featuring a phenyl ring, makes it an excellent candidate for UV detection.[5][6][7] Its carboxylic acid functional group imparts polarity and acidity, which must be managed chromatographically. The compound's relatively low volatility and thermal lability (indicated by decomposition at its melting point) suggest that direct GC analysis is not feasible without chemical modification (derivatization).[3][4]

Method 1: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

Principle of Method: HPLC-UV is a robust and widely accessible technique ideal for the quantification of non-volatile molecules with a UV chromophore.[8] The brominated phenyl group in the analyte allows for sensitive detection. A reversed-phase chromatographic approach is employed, where the analyte partitions between a nonpolar stationary phase and a polar mobile phase. The inclusion of an acid in the mobile phase suppresses the ionization of the analyte's carboxylic acid group (pKa ≈ 2.21), ensuring it is in its neutral, more retained form, which results in improved peak shape and chromatographic performance.

Experimental Protocol: HPLC-UV

1. Instrumentation & Consumables:

• HPLC system with quaternary or binary pump, autosampler, column thermostat, and UV/Diode Array Detector (DAD).

• Reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Solvents: Acetonitrile (HPLC grade), Methanol (HPLC grade), Water (Type I, 18.2 MΩ·cm).

• Reagents: Formic acid or Trifluoroacetic acid (TFA).

2. Chromatographic Conditions:

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-2 min: 50% B

  • 2-10 min: 50% to 95% B

  • 10-12 min: 95% B

  • 12.1-15 min: 50% B (re-equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.[8][9]

• Detection Wavelength: 254 nm (or optimal wavelength determined by DAD scan).

3. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of 2,3-Dibromo-2-(4-bromophenyl)propionic acid reference standard and dissolve in 10 mL of methanol.

• Calibration Standards (0.1 - 100 µg/mL): Perform serial dilutions of the stock solution with the mobile phase (50:50 A:B) to prepare a minimum of five calibration standards.[8]

• Sample Preparation: Accurately weigh the sample, dissolve in methanol, and dilute as necessary with the mobile phase to fall within the calibration range. Filter the final solution through a 0.45 µm syringe filter prior to injection.

Workflow and Validation

The analytical workflow for the HPLC-UV method is outlined below.

Sources

• 1. 2,3-Dibromo-2-(4-bromophenyl)propionic acid | C9H7Br3O2 | CID 11090343 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Page loading... [guidechem.com]
• 3. 2,3-DIBROMO-3-PHENYLPROPIONIC ACID CAS#: 6286-30-2 [m.chemicalbook.com]
• 4. 2,3-DIBROMO-3-PHENYLPROPIONIC ACID | 6286-30-2 [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. UV-induced formation of bromophenols from polybrominated diphenyl ethers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Bot Verification [rasayanjournal.co.in]
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• 9. merckmillipore.com [merckmillipore.com]

"scale-up synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid"

An Application Note for the Scale-Up Synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

Abstract

This application note provides a comprehensive, in-depth guide for the scale-up synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid, a valuable intermediate in organic synthesis.[1] The protocol detailed herein is designed for researchers and drug development professionals, emphasizing safety, process control, and scalability. The synthesis proceeds via the electrophilic addition of bromine across the double bond of 4-bromocinnamic acid. This document elucidates the underlying reaction mechanism, outlines critical safety protocols for handling hazardous reagents like bromine, and provides a step-by-step procedure for synthesis, purification, and characterization. By explaining the causality behind experimental choices, this guide ensures that the protocol is a self-validating system for producing high-purity material.

Introduction and Mechanistic Overview

The halogenation of alkenes is a fundamental transformation in organic chemistry. Specifically, the bromination of cinnamic acid derivatives is a well-established method for producing vicinal dibromides.[2][3] The target molecule, 2,3-Dibromo-2-(4-bromophenyl)propionic acid, is synthesized from trans-4-bromocinnamic acid.

The reaction proceeds through an electrophilic addition mechanism. The electron-rich carbon-carbon double bond of the alkene polarizes the bromine molecule (Br₂), inducing a dipole. The alkene then attacks the partially positive bromine atom, displacing a bromide ion and forming a cyclic bromonium ion intermediate.[4] This three-membered ring is then opened by a nucleophilic backside attack from the bromide ion. This anti-addition mechanism is stereospecific and results in the formation of the erythro diastereomer from the trans-alkene starting material.

Reaction Scheme:

Caption: Overall synthesis of the target compound.

Mechanism Visualization

The following diagram illustrates the key steps of the electrophilic addition mechanism.

Caption: Mechanism of bromine addition to an alkene.

Scale-Up Considerations and Safety Imperatives

Scaling this synthesis from the benchtop requires meticulous attention to safety and process control. Bromine is highly toxic, corrosive, and volatile, demanding specific handling procedures.[5]

• Reagent Selection: While elemental bromine (Br₂) in acetic acid is effective, it presents significant handling risks on a larger scale.[6] An alternative and highly recommended reagent is Pyridinium tribromide (PyHBr₃) . This stable, solid reagent serves as an in situ source of bromine, making it significantly safer to handle and weigh, while minimizing the release of bromine vapors.[7]

• Thermal Management: The bromination of alkenes is an exothermic reaction. On a larger scale, the heat generated can lead to a runaway reaction if not properly controlled.

  • Action: The reaction must be conducted in a jacketed reactor or a flask equipped with a cooling bath (e.g., water or ice-water).

  • Causality: Maintaining a stable temperature (e.g., 50-60°C) ensures a controlled reaction rate, prevents excessive solvent evaporation, and minimizes the formation of side products.[7]

• Controlled Reagent Addition: Rapid addition of the brominating agent can overwhelm the cooling capacity of the system.

  • Action: The brominating agent (either a solution of Br₂ or solid PyHBr₃) should be added portion-wise or via an addition funnel over an extended period.[6]

  • Causality: Slow addition maintains a low concentration of the active reagent, allowing the heat to dissipate safely and ensuring a smooth, controllable reaction.

• Ventilation and Personal Protective Equipment (PPE):

  • Action: All operations must be performed in a certified chemical fume hood.[8] Standard PPE includes safety goggles, a face shield, a lab coat, and heavy-duty, chemical-resistant gloves (e.g., nitrile).[8]

  • Causality: This prevents inhalation of toxic bromine and acetic acid vapors and protects against skin and eye contact with these corrosive chemicals.[5]

• Quenching and Waste Neutralization: Unreacted bromine must be neutralized before work-up and disposal.

  • Action: A quenching agent, such as a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) or a small amount of cyclohexene, should be on hand.[6][8] The disappearance of the orange/brown color indicates complete quenching.

  • Causality: This safely destroys the hazardous excess bromine, converting it to non-volatile and less harmful bromide salts.

Detailed Experimental Protocol

This protocol details the synthesis on a 20-gram scale of the starting material. Adjustments can be made as needed, with careful consideration of the safety principles outlined above.

Materials and Reagents

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mol)	Notes
trans-4-Bromocinnamic Acid	227.06	20.0 g	0.088	Starting material
Pyridinium Tribromide (PyHBr₃)	319.83	31.0 g	0.097	1.1 equivalents, safer bromine source[7]
Glacial Acetic Acid (CH₃COOH)	60.05	150 mL	-	Reaction solvent
Ethanol (C₂H₅OH), 95%	46.07	~100-150 mL	-	For recrystallization
Deionized Water (H₂O)	18.02	~500 mL	-	For precipitation and washing
Sodium Thiosulfate (Na₂S₂O₃)	158.11	~5 g	-	For preparing a saturated quenching solution

Step-by-Step Synthesis Procedure

Part A: Reaction Setup and Execution

• Reactor Setup: Equip a 500 mL three-necked round-bottom flask with a magnetic stirrer, a reflux condenser, and a thermometer. Place the flask in a water bath on a magnetic hotplate stirrer.

• Dissolving the Starting Material: To the flask, add trans-4-bromocinnamic acid (20.0 g) and glacial acetic acid (150 mL). Begin stirring and heat the mixture to 60°C to fully dissolve the solid.[7]

• Controlled Addition of Brominating Agent: Once the solution is homogeneous, begin adding the pyridinium tribromide (31.0 g) in small portions over 45-60 minutes.

  • Rationale: Portion-wise addition is crucial for controlling the reaction exotherm and maintaining the internal temperature between 60-65°C.[7]

• Reaction and Monitoring: After the addition is complete, maintain the reaction at 60°C with stirring for an additional 1-2 hours. The reaction progress can be monitored by the color change; the initial reddish-brown color of the bromine will fade as it is consumed.[2]

• Quenching Excess Bromine: After the reaction period, cool the mixture to room temperature. If any residual orange/brown color persists, add a saturated solution of sodium thiosulfate dropwise until the solution becomes colorless or pale yellow.

Part B: Product Isolation

• Precipitation: Slowly pour the cooled reaction mixture into a beaker containing 300 mL of cold deionized water while stirring. A white or off-white solid product will precipitate.

  • Rationale: The organic product is insoluble in the aqueous mixture, causing it to crash out of solution.[9]

• Cooling and Crystallization: Cool the mixture further in an ice bath for 30 minutes to ensure complete precipitation.

• Filtration: Collect the crude product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with several portions of cold deionized water (~200 mL total) to remove residual acetic acid and inorganic salts.[6][7]

• Drying: Press the solid dry on the filter. The crude product can be air-dried or dried in a vacuum oven at a low temperature (40-50°C).

Part C: Purification by Recrystallization

• Solvent Selection: A mixed solvent system of ethanol and water is effective for purification.[7]

• Dissolution: Transfer the crude solid to an Erlenmeyer flask. Add the minimum amount of hot ethanol required to dissolve the solid completely.

• Inducing Crystallization: Remove the flask from the heat source. Add hot water dropwise until the solution just begins to turn cloudy (the cloud point), indicating saturation.

• Redissolving and Cooling: If necessary, add a few drops of hot ethanol to redissolve the precipitate and obtain a clear solution. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.[7]

• Final Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of ice-cold ethanol/water (1:1) mixture, and dry thoroughly.

Process Workflow Visualization

Caption: Step-by-step workflow for the synthesis.

Characterization and Expected Results

• Appearance: A white to off-white crystalline solid.

• Yield: Typical yields for this type of reaction after purification are in the range of 75-90%.

• Melting Point: The melting point is a critical indicator of purity and stereochemistry. The erythro diastereomer, expected from the anti-addition to a trans-alkene, has a distinct melting point compared to the threo form.[6][9] The melting point should be sharp (e.g., a 1-2°C range).

• Spectroscopic Analysis:

  • ¹H NMR: The proton NMR spectrum should confirm the structure, showing characteristic signals for the aromatic protons and the diastereotopic protons on the propionic acid backbone.

  • FT-IR: The infrared spectrum should show a strong carbonyl (C=O) stretch for the carboxylic acid (~1700 cm⁻¹) and a broad O-H stretch (~2500-3300 cm⁻¹).

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Reaction does not go to completion	Insufficient heating; insufficient reaction time; impure reagents.	Ensure the temperature is maintained at 60°C. Extend the reaction time. Verify the purity of the starting materials.
Low Yield	Incomplete precipitation; product loss during transfers or washing.	Ensure the precipitation mixture is thoroughly cooled in an ice bath. Use minimal solvent for recrystallization and wash the final product with ice-cold solvent.
Product is oily or discolored	Presence of impurities; incomplete removal of solvent or bromine.	Ensure thorough washing of the crude product. Perform the recrystallization step carefully. Ensure excess bromine is fully quenched.
Broad Melting Point Range	Impure product; potential mixture of diastereomers.	Repeat the recrystallization step. If the starting material was not purely the trans isomer, a mixture of products could result.

References

• Overcoming Organic Chemistry. (2012). Bromination of trans-cinnamic acid. [Link]

• The Royal Society of Chemistry. (2017). Bromination of Cinnamic acid. [Link]

• Scribd. Bromination of Trans-Cinnamic Acid Experiment. [Link]

• ChemConnections. Bromination of an Unknown Cinnamic Acid. [Link]

• California State University, Bakersfield (CSUB). Lab 9: Addition of Bromine to trans-Cinnamic Acid. [Link]

• YouTube. (2024). Bromination safety. [Link]

• Homework.Study.com. What is the mechanism for the main reaction in the bromination of trans cinnamic acid?. [Link]

• Royal Society of Chemistry Education. Handling liquid bromine and preparing bromine water. [Link]

• YouTube. (2018). CHE211 bromination of cinnamic acid. [Link]

• Google Patents. CN101560147A - Synthetic method of 2, 3-dibromo-2-methylpropanoic acid.

• Centers for Disease Control and Prevention (CDC). (2024). Bromine | Chemical Emergencies. [Link]

• Chemical Education Xchange. Safety. [Link]

• Pharmaffiliates. 2,3-Dibromo-2-(4-bromophenyl)propionic Acid. [Link]

• ICL Group Sustainability. BROMINE BROMINE - Safety Handbook. [Link]

• ResearchGate. (2017). 4.1.1.1. Bromination of Cinnamic Acid. [Link]

• ResearchGate. (2016). 2,3-Dibromo-3-phenylpropanoic acid: a monoclinic polymorph. [Link]

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• 5. Bromine | Chemical Emergencies | CDC [cdc.gov]
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• 8. Handling liquid bromine and preparing bromine water | Demonstration | RSC Education [edu.rsc.org]
• 9. Overcoming Organic Chemistry: Bromination of trans-cinnamic acid [overcomingochem.blogspot.com]

Technical Notes & Optimization

"common side reactions in the synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid"

Answering the call of researchers and drug development professionals, this Technical Support Center provides a comprehensive guide to navigating the synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid . As a Senior Application Scientist, my goal is to move beyond mere protocols and delve into the causality of experimental outcomes, offering field-tested insights to troubleshoot common issues and demystify the underlying chemistry. This guide is structured as a dynamic troubleshooting resource and a foundational FAQ section to address challenges encountered in the lab.

Troubleshooting Guide: From Theory to Benchtop Solutions

This section is designed to address the most common issues encountered during the synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid. Each question represents a real-world laboratory challenge, followed by a detailed explanation and a validated protocol for resolution.

Q1: My reaction yield is significantly lower than expected. What are the probable causes and how can I improve it?

Low yield is a frequent issue stemming from several potential sources, including incomplete reaction, product degradation, or mechanical loss during workup.

Potential Causes & Solutions:

• Incomplete Reaction: The electrophilic addition of bromine to the alkene of 4-bromocinnamic acid is typically fast, but factors like temperature, solvent, and reagent stoichiometry are critical.[1][2] A common mistake is insufficient reaction time or improper temperature control.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the starting material spot (4-bromocinnamic acid) indicates completion. If the reaction stalls, ensure the temperature is appropriate for the chosen solvent (e.g., gentle reflux for dichloromethane) and that a slight excess of bromine is present until a pale yellow color persists.[3]

• Side Reactions: The primary culprits for yield loss are competing side reactions, namely elimination of HBr and decarboxylation.

  • Elimination: The product, a vicinal dibromide, can lose HBr to form 2-bromo-2-(4-bromophenyl)acrylic acid, especially if the reaction mixture is overheated or exposed to basic conditions.[4][5][6]

  • Decarboxylation: Carboxylic acids, particularly those with electron-withdrawing groups in the beta position (like bromine), can be susceptible to losing CO2 upon heating.[7] While this specific molecule's stability isn't extensively documented, it's a known pathway for related compounds.[8][9]

  • Solution: Maintain strict temperature control. Avoid unnecessarily high temperatures or prolonged heating after the reaction is complete.[10] Ensure the workup is performed under neutral or slightly acidic conditions to minimize base-induced elimination.

• Product Loss During Workup: The product has finite solubility in wash solvents.

  • Solution: When washing the crude product, use ice-cold solvents to minimize solubility losses. Ensure complete precipitation before filtration by cooling the solution in an ice bath.[2][10]

Troubleshooting Workflow for Low Yield

Below is a systematic workflow to diagnose and resolve low-yield issues.

Caption: Troubleshooting workflow for low reaction yield.

Q2: My final product has a persistent yellow or orange color. What is it and how do I remove it?

A persistent color after the reaction is almost always due to unreacted bromine (Br₂).

Cause: A slight excess of bromine is often used to ensure the complete consumption of the starting alkene. If this excess is not removed, it will contaminate the final product.

Solution: The standard and most effective method is to quench the excess bromine with a scavenger alkene, such as cyclohexene.[1][11]

Protocol: Quenching Excess Bromine

• After the reaction is deemed complete by TLC, cool the reaction mixture to room temperature.

• While stirring, add cyclohexene dropwise to the reaction flask.

• Continue adding until the characteristic red-orange bromine color disappears and the solution becomes colorless or pale yellow.[3]

• Proceed with the standard workup and isolation procedure. The product of this quenching reaction, 1,2-dibromocyclohexane, is typically soluble in common organic solvents and will be removed during filtration.[1]

Q3: My NMR spectrum shows unexpected peaks, or my TLC plate shows extra spots. What are the likely side products?

The presence of unexpected signals strongly suggests the formation of side products. Based on the reactivity of the starting material and product, two side reactions are most probable.

Major Side Reaction Pathways

Caption: Main reaction and key side reaction pathways.

• Elimination Product: As mentioned, elimination of HBr from the product can occur, especially with heat or trace amounts of base, yielding an unsaturated bromo-acid. This side product will have characteristic alkene peaks in the ¹H NMR spectrum.

• Decarboxylation Product: Thermal decarboxylation would lead to the formation of 1,2-dibromo-1-(4-bromophenyl)ethane. This would be identifiable by the complete absence of the carboxylic acid proton signal in the NMR and IR spectra.[7]

Troubleshooting Table: Identification and Mitigation of Side Products

Observed Issue	Potential Cause	Identification Method	Mitigation Strategy
Persistent orange/red color	Excess unreacted bromine	Visual inspection	Quench with a few drops of cyclohexene before workup.[1][11]
TLC spot at starting material Rf	Incomplete reaction	TLC, ¹H NMR (alkene signals)	Increase reaction time, ensure slight excess of Br₂.[12]
New, less polar TLC spot; alkene signals in ¹H NMR	Elimination of HBr	¹H NMR, ¹³C NMR, IR	Avoid high temperatures; use neutral or acidic workup conditions.[4]
Absence of -COOH peak in IR/NMR	Decarboxylation	IR (loss of broad O-H and C=O stretch), ¹H NMR	Minimize reaction temperature and duration of heating.[7][8]

Frequently Asked Questions (FAQs)

This section provides authoritative answers to fundamental questions about the synthesis, grounded in established chemical principles.

Q1: What is the reaction mechanism for the bromination of 4-bromocinnamic acid?

The reaction proceeds via an electrophilic addition mechanism. The key intermediate is a cyclic bromonium ion, which explains the observed stereochemistry.[2][13]

• Electrophilic Attack: The electron-rich double bond of the 4-bromocinnamic acid attacks a bromine molecule (Br₂), which is polarized by the interaction.

• Formation of Bromonium Ion: A bromide ion (Br⁻) is displaced, and a three-membered cyclic bromonium ion intermediate is formed.

• Nucleophilic Attack: The bromide ion then attacks one of the carbons of the bromonium ion from the side opposite to the bromine bridge. This backside attack is an Sₙ2-like process and results in anti-addition of the two bromine atoms across the double bond.[11]

Q2: Why is the choice of solvent important? What are the pros and cons of common solvents like dichloromethane (DCM) vs. acetic acid?

The solvent plays a crucial role in solubilizing reactants and stabilizing intermediates.

• Dichloromethane (CH₂Cl₂): A common choice as it is relatively inert and readily dissolves both the starting material and bromine.[1] Its low boiling point allows for easy removal post-reaction but requires careful temperature control (reflux) to maintain the reaction.[3][13]

• Glacial Acetic Acid: Also widely used. It can participate in the reaction to some extent, potentially leading to bromoacetate byproducts if water is not rigorously excluded. Its higher boiling point can sometimes lead to more side reactions if the temperature is not controlled.[11][14] Some researchers have reported issues when switching from DCM to acetic acid, noting incomplete reactions, which may be due to differences in solubility or reaction kinetics.[14]

• Water: While less common for this specific substrate due to organic solubility limits, brominations can be performed in water.[15] However, this can introduce competing hydrolysis side reactions.

Q3: What safety precautions are essential when performing this synthesis?

Safety is paramount, especially when working with bromine and halogenated compounds.

• Bromine (Br₂): Highly toxic, corrosive, and has a high vapor pressure. Always handle liquid bromine or its solutions in a certified chemical fume hood while wearing appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and heavy-duty gloves.[11]

• 2,3-Dibromo-2-(4-bromophenyl)propionic Acid: The product itself should be handled with care. It is classified as a skin and eye irritant and may cause respiratory irritation. Avoid inhalation of dust and ensure skin and eye contact is prevented.

• Waste Disposal: All halogenated organic waste must be collected in a designated chlorinated waste container for proper disposal.[2]

References

• Alkenes To Alkynes Via Halogenation And Elimination Reactions. (2013). Master Organic Chemistry. [Link]

• Preparation of Alkynes - Elimination Reactions of Dihalides. (2022). Chemistry LibreTexts. [Link]

• Preparation of Alkynes - Elimination Reactions of Dihalides. (2024). Chemistry LibreTexts. [Link]

• Artamonov, O. S., et al. (2020). Decarboxylative Halogenation of Organic Compounds. Chemical Reviews. [Link]

• Preparation of Alkynes via Elimination. University of Calgary. [Link]

• Bromination of Cinnamic acid. (2017). The Royal Society of Chemistry. [Link]

• Preparation of Alkynes. Chad's Prep. [Link]

• undergraduate bromination lab troubleshooting. (2015). Reddit. [Link]

• Bromination of Cinnamic Acid. (n.d.). ResearchGate. [Link]

• Bromination of Cinnamic Acid. (n.d.). Chemconnections. [Link]

• Why can make a bormination reaction fail? [O-Chem lab]. (2018). Reddit. [Link]

• CHE211 bromination of cinnamic acid. (2018). YouTube. [Link]

• 2,3-Dibromopropionic acid. PubChem. [Link]

• Lab 9: Addition of Bromine to trans-Cinnamic Acid. California State University, Bakersfield. [Link]

• Bromination of Trans-Cinnamic Acid. Scribd. [Link]

• Decarboxylation. Wikipedia. [Link]

• Decarboxylative bromination. ResearchGate. [Link]

• Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. (2012).

• 2,3-Dibromo-2-(4-bromophenyl)propionic acid. PubChem. [Link]

• Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. (2012).

• 2,3-Dibromopropanoic acid from Acrylic acid. (2017). Sciencemadness Discussion Board. [Link]

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Technical Support Center: Synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid

Welcome to the technical support center for the synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid. This guide is designed for researchers, scientists, and professionals in drug development who are working with or looking to optimize this specific chemical synthesis. Here, we address common challenges and provide in-depth, evidence-based solutions to improve your experimental outcomes.

Troubleshooting Guide

This section is dedicated to resolving specific issues you may encounter during the synthesis. Each entry follows a question-and-answer format, providing not just a solution, but the scientific reasoning behind it.

Issue 1: Low Overall Yield

Question: My synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid from 4-bromocinnamic acid is consistently resulting in a low yield. What are the likely causes and how can I improve it?

Answer: A low yield in this bromination reaction can stem from several factors, primarily related to reaction conditions and the stability of intermediates. The core of this synthesis is an electrophilic addition of bromine across the double bond of 4-bromocinnamic acid.

Causality and Solutions:

• Incomplete Reaction: The bromination of cinnamic acid derivatives can be slower than expected.[1][2] Insufficient reaction time or suboptimal temperature can lead to a significant amount of unreacted starting material.

  • Solution: Monitor the reaction progress using Thin Layer Chromatography (TLC). The disappearance of the starting material spot (4-bromocinnamic acid) is a good indicator of reaction completion. Consider extending the reaction time or moderately increasing the temperature. Heating the reaction to around 45-50°C can increase the reaction rate without promoting significant side reactions.[2][3]

• Suboptimal Solvent: The choice of solvent is critical for solubility of the reactants and for stabilizing the reaction intermediates.

  • Solution: Dichloromethane or glacial acetic acid are commonly used solvents for this type of bromination.[4] Acetic acid can help to solvate the ionic intermediates, while dichloromethane is a good non-polar solvent that dissolves both the starting material and bromine well.[1][5] Ensure your solvent is anhydrous, as water can interfere with the reaction.

• Loss During Workup and Purification: The product can be lost during the isolation and purification steps.

  • Solution: The product, 2,3-Dibromo-2-(4-bromophenyl)propionic acid, often precipitates from the reaction mixture upon completion.[1] Cooling the reaction mixture in an ice bath can enhance crystallization and maximize the recovery of the crude product.[5] When washing the collected solid, use a cold solvent to minimize dissolution of the product.

Issue 2: Formation of Impurities and Side Products

Question: I am observing significant impurities in my final product. What are the common side reactions, and how can they be minimized?

Answer: The primary side reactions in this synthesis involve non-selective bromination and reactions involving the carboxylic acid group.

Causality and Solutions:

• Aromatic Ring Bromination: While the double bond is the most reactive site for electrophilic addition, under harsh conditions, electrophilic aromatic substitution on the phenyl ring can occur, leading to poly-brominated species.

  • Solution: Control the stoichiometry of bromine carefully. Use a slight excess of bromine (e.g., 1.05 to 1.1 equivalents) to ensure complete reaction with the double bond, but avoid a large excess that could promote ring bromination. The reaction should ideally be carried out in the dark or in a flask wrapped in aluminum foil, as light can catalyze radical side reactions.

• Formation of Isomeric Products: Depending on the stereochemistry of the starting 4-bromocinnamic acid (predominantly trans), different stereoisomers of the product can be formed. The anti-addition of bromine to the double bond is the expected mechanism, proceeding through a cyclic bromonium ion intermediate.[3][4]

  • Solution: The stereospecificity of the reaction is generally high.[4] Characterization of the product's melting point can help confirm the expected stereoisomer.[5][6] For trans-cinnamic acid, the anti-addition of bromine results in the erythro diastereomer.[7]

Frequently Asked Questions (FAQs)

Q1: What is the expected mechanism for the bromination of 4-bromocinnamic acid?

A1: The reaction proceeds via an electrophilic addition mechanism. The electron-rich double bond of the 4-bromocinnamic acid attacks a bromine molecule, leading to the formation of a cyclic bromonium ion intermediate. This is a three-membered ring containing a positively charged bromine atom. The bromide ion (Br-), formed in the initial step, then acts as a nucleophile and attacks one of the carbon atoms of the bromonium ion from the side opposite to the bromine bridge. This anti-addition results in the formation of the vicinal dibromide.[3][4]

Q2: How can I effectively purify the synthesized 2,3-Dibromo-2-(4-bromophenyl)propionic acid?

A2: The product often precipitates from the reaction mixture in a relatively pure form.[1] The primary purification method is recrystallization. A mixed solvent system, such as dichloromethane-hexane or methanol-water, can be effective.[5][8] The crude product is dissolved in a minimum amount of hot solvent in which it is soluble (e.g., dichloromethane or methanol), and then a solvent in which it is insoluble (e.g., hexane or water) is added dropwise until the solution becomes cloudy. Upon cooling, pure crystals of the product should form.

Q3: What are the key safety precautions to consider during this synthesis?

A3:

• Bromine: Bromine is highly corrosive, toxic, and volatile. It should always be handled in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.[4]

• Solvents: Dichloromethane is a suspected carcinogen and should be handled in a fume hood.[5] Glacial acetic acid is corrosive.[4]

• Reaction Quenching: Any excess bromine in the reaction mixture should be quenched before disposal. This can be done by adding a few drops of cyclohexene or a saturated solution of sodium thiosulfate until the reddish-brown color of bromine disappears.[1]

Experimental Protocols

Optimized Synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid

Materials:

• 4-Bromocinnamic acid

• Bromine

• Dichloromethane (anhydrous)

• Cyclohexene

• Ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 4-bromocinnamic acid in anhydrous dichloromethane.

• Cool the flask in an ice bath.

• Prepare a solution of bromine in dichloromethane and add it to the dropping funnel.

• Add the bromine solution dropwise to the stirred solution of 4-bromocinnamic acid over a period of 30-60 minutes. Maintain the temperature of the reaction mixture below 10°C. The disappearance of the bromine color indicates its consumption.[1]

• After the addition is complete, allow the reaction to stir at room temperature for an additional 1-2 hours, or until TLC analysis indicates the complete consumption of the starting material.

• If a persistent bromine color remains, add a few drops of cyclohexene to quench the excess bromine.[1]

• The product will likely precipitate out of the solution. Cool the flask in an ice bath for 30 minutes to maximize precipitation.[5]

• Collect the solid product by vacuum filtration and wash it with a small amount of cold dichloromethane.

• Air-dry the product and determine the yield and melting point.

Parameter	Recommended Condition	Rationale
Temperature	0-10°C during addition, then room temp.	Minimizes side reactions and controls the exothermic nature of the reaction.
Solvent	Anhydrous Dichloromethane	Good solubility for reactants and does not interfere with the reaction.
Bromine Addition	Slow, dropwise	Prevents localized high concentrations of bromine, reducing side reactions.
Workup	Cooling and filtration	Maximizes the recovery of the precipitated product.

Visualizations

Reaction Mechanism

Caption: Electrophilic addition of bromine to 4-bromocinnamic acid.

Troubleshooting Workflow

Caption: A workflow for troubleshooting common synthesis issues.

References

• Synthesis method of 2-(4-bromomethyl phenyl) propionic acid.
• Synthetic method of 2, 3-dibromo-2-methylpropanoic acid.

• Bromination of Cinnamic Acid. Chemconnections. [Link]

• The reaction of trans-cinnamic acid with excess bromine is shown below. Select the reason why the... Homework.Study.com. [Link]

• Preparation method of 2-(4-bromomethyl)phenyl propionic acid. Patsnap. [Link]

• Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. Patsnap. [Link]

• Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid.

• Bromination of Cinnamic acid. The Royal Society of Chemistry. [Link]

• β-BROMOPROPIONIC ACID. Organic Syntheses. [Link]

• Process for the preparation of 4-bromophenyl derivatives.

• 4.1.1.1. Bromination of Cinnamic Acid. ResearchGate. [Link]

• Stereochemistry of Bromine Addition. Alfred State College. [Link]

• Method for preparing 2-[(4-bromomethyl) phenyl] propionic acid.

• Bromination of trans-cinnamic acid. Reddit. [Link]

• Bromination of Trans-Cinnamic Acid. Scribd. [Link]

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• 8. US20120309973A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid - Google Patents [patents.google.com]

Technical Support Center: A Guide to the Purification of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

Welcome to the technical support center for 2,3-Dibromo-2-(4-bromophenyl)propionic acid. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this compound. The purification of this molecule, typically synthesized via the electrophilic addition of bromine to 4-bromocinnamic acid, presents unique challenges due to the potential for various process-related impurities.

This document provides in-depth troubleshooting advice, detailed purification protocols, and answers to frequently asked questions to help you achieve high purity and yield in your experiments.

Purification & Troubleshooting Workflow Overview

The following diagram outlines the general workflow for purifying crude 2,3-Dibromo-2-(4-bromophenyl)propionic acid, incorporating key decision points for troubleshooting common issues.

Caption: General purification and troubleshooting workflow for 2,3-Dibromo-2-(4-bromophenyl)propionic acid.

Part 1: Troubleshooting Guide

This section addresses specific issues encountered during the purification process in a question-and-answer format, providing causal explanations and actionable solutions.

Question 1: My crude product is a yellow or brown solid/oil. How can I remove the color before recrystallization?

Answer:

A yellow or brown hue in the crude product is almost always indicative of residual elemental bromine (Br₂) from the synthesis.[1] Bromine can interfere with recrystallization and subsequent reactions.[2] It is crucial to remove it before proceeding.

Cause-and-Effect:

• Cause: Incomplete reaction or insufficient quenching of the brominating agent.

• Effect: The highly colored Br₂ is adsorbed onto the solid product. It can also react with certain recrystallization solvents, leading to further impurities.[2]

Recommended Solution: Reductive Wash

Before attempting recrystallization, wash the crude product with an aqueous solution of a mild reducing agent. Sodium bisulfite (NaHSO₃) or sodium thiosulfate (Na₂S₂O₃) are excellent choices.[3]

Step-by-Step Protocol: Bromine Quench

• Dissolve or suspend the crude product in a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Transfer the solution to a separatory funnel.

• Wash the organic layer with a 10% aqueous solution of sodium thiosulfate. Continue washing until the organic layer is colorless.

• Wash the organic layer with water, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and evaporate the solvent under reduced pressure to obtain the decolorized crude product.

Question 2: During recrystallization, my product "oiled out" instead of forming crystals. What went wrong?

Answer:

"Oiling out" occurs when the dissolved solid comes out of solution as a liquid phase rather than a solid crystalline lattice. This happens when the solution becomes supersaturated at a temperature above the melting point of the solute (in this case, your impure product). This is a common issue in recrystallization that severely compromises purification.[4]

Cause-and-Effect Diagram:

Sources

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• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Degradation Pathways of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

Welcome to the technical support guide for researchers studying the degradation of 2,3-Dibromo-2-(4-bromophenyl)propionic acid (DBBPA). This document provides in-depth, experience-based answers to common questions and troubleshooting scenarios encountered during experimental work. Our goal is to explain the causality behind experimental observations and provide robust, self-validating protocols.

Section 1: General Stability & Foundational Concepts

This section addresses the fundamental properties of DBBPA and the primary degradation forces it may encounter.

Q1: What are the primary expected degradation pathways for 2,3-Dibromo-2-(4-bromophenyl)propionic acid?

Based on its chemical structure—a vicinal dibromide attached to a phenylpropionic acid backbone—DBBPA is susceptible to several degradation pathways. The most probable routes are chemical elimination/substitution, photodegradation, and thermal decomposition. Microbial degradation may also occur but is typically slower and highly dependent on environmental conditions.[1][2]

Expert Insight: The two bromine atoms on adjacent carbons (vicinal dibromide) make this molecule particularly reactive towards elimination reactions.[3] The aromatic ring and the carboxylic acid group also influence the molecule's stability and reactivity, particularly in photochemical and microbial processes.

Below is a high-level overview of the potential degradation routes you should consider in your experimental design.

Caption: The E2 dehydrobromination pathway of DBBPA.

Troubleshooting Protocol: Stabilizing Standards for HPLC Analysis

• Problem Identification: Confirm that the degradation is pH-dependent by preparing your standard in a neutral or slightly acidic solvent (e.g., acetonitrile/water pH 5) and observing its stability over time.

• Mobile Phase Adjustment: If using LC-MS, switch to a buffered acidic mobile phase. A common choice is 0.1% formic acid in both water (A) and acetonitrile (B). This suppresses the carboxylate's negative charge (improving retention on C18 columns) and prevents base-catalyzed degradation.

• Sample Matrix Control: Ensure that samples extracted from basic media are neutralized or acidified before storage and injection.

• Temperature Control: Keep autosampler vials cooled (e.g., 4-10 °C) to slow down any potential degradation, even in neutral solutions.

Q3: Besides elimination, could hydrolysis be a significant degradation pathway in aqueous solutions?

Yes, hydrolysis is a competing pathway, although often slower than dehydrobromination under basic conditions. Hydrolysis involves the substitution of one or both bromine atoms with hydroxyl groups. This can occur via SN1 or SN2 mechanisms. Given the secondary benzylic position of one bromine, an SN1-type reaction involving a carbocation intermediate is plausible, especially in polar protic solvents and under neutral or acidic conditions.

Expected Hydrolysis Products:

• Monohydroxylated product: 2-bromo-3-hydroxy-2-(4-bromophenyl)propionic acid

• Dihydroxylated product: 2,3-dihydroxy-2-(4-bromophenyl)propionic acid

Expert Insight: The rate of hydrolysis can be highly dependent on pH and temperature. [4]To isolate and study hydrolysis, conduct experiments in a buffered aqueous solution at a neutral or slightly acidic pH where dehydrobromination is minimized. Use elevated temperatures (e.g., 50-70 °C) to accelerate the reaction for easier monitoring.

Section 3: Photodegradation Experiments & Product Identification

UV or sunlight exposure can be a significant driver of degradation for brominated aromatic compounds. [2][5]

Q4: I am planning a photodegradation study. What is the primary mechanism and what products should I look for?

The primary photodegradation mechanism for compounds like DBBPA is the photolytic cleavage of the carbon-bromine (C-Br) bond. [6]This is a reductive debromination process. UV energy excites the molecule, leading to homolytic cleavage of the C-Br bond to form a carbon-centered radical and a bromine radical. The carbon radical then typically abstracts a hydrogen atom from the solvent or another molecule to form the debrominated product.

Expected Photoproducts:

• Primary Product: Monodebrominated species, such as 2-bromo-2-(4-bromophenyl)propionic acid or 3-bromo-2-(4-bromophenyl)propionic acid.

• Secondary Product: Fully debrominated product, 2-(4-bromophenyl)propionic acid.

Experimental Protocol: Benchtop Photodegradation Study

• Solution Preparation: Dissolve a known concentration of DBBPA (e.g., 10 mg/L) in a photochemically transparent solvent. A mixture of acetonitrile and high-purity water is a good starting point.

• Control Sample: Prepare an identical solution and wrap the vessel in aluminum foil. This "dark control" is crucial to distinguish between photochemical and other degradation pathways.

• Irradiation: Place the uncovered sample under a controlled UV light source (e.g., a mercury lamp with a specific wavelength filter) or in simulated sunlight. [7]Ensure consistent stirring.

• Time-Course Sampling: Withdraw aliquots from both the irradiated sample and the dark control at defined time points (e.g., 0, 30, 60, 120, 240 minutes).

• Analysis: Immediately analyze the samples by HPLC-UV to quantify the disappearance of the parent compound and the appearance of degradation products. Use LC-MS/MS for structural identification of the products.

Section 4: Analytical Troubleshooting for Degradation Studies

Identifying and quantifying degradation products is often the most challenging part of these studies.

Q5: My LC-MS data for degradation products is confusing. How can I confirm the presence of brominated species?

The key is to look for the characteristic isotopic signature of bromine. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance. [8]This means any molecule or fragment containing one bromine atom will show two mass peaks of almost equal intensity, separated by 2 m/z units (the M and M+2 peaks).

Expert Insight: This isotopic pattern is a powerful diagnostic tool. If you see a peak at m/z 307 (corresponding to the [M-H]⁻ ion of a monodebrominated product), you must also see a peak of similar intensity at m/z 309. If the parent molecule (DBBPA, with three bromines) is detected, it will have a characteristic pattern of peaks at M, M+2, M+4, and M+6.

Data Interpretation Table: Expected MS Patterns for DBBPA and its Degradants

Compound/Fragment	Number of Br Atoms	Expected Isotopic Cluster (Relative Intensity)
DBBPA	3	M : M+2 : M+4 : M+6 (approx. 1:3:3:1)
Monohydroxylated Product	2	M : M+2 : M+4 (approx. 1:2:1)
Monodebrominated Product	2	M : M+2 : M+4 (approx. 1:2:1)
Dehydrobromination Product	2	M : M+2 : M+4 (approx. 1:2:1)
Fully Debrominated Product	1	M : M+2 (approx. 1:1)

Note: The table refers to the bromine atoms on the phenylpropionic acid structure. The 4-bromophenyl moiety is assumed to remain intact in these examples.

Q6: How should I set up my analytical workflow for identifying unknown degradation products?

A systematic workflow is essential for confidently identifying unknowns. This involves combining chromatographic separation with high-resolution mass spectrometry and targeted fragmentation.

Caption: A systematic workflow for the identification of degradation products.

Expert Insight on Fragmentation: When performing MS/MS, look for characteristic neutral losses. For example, the loss of HBr (80/82 Da) is common from brominated compounds. The loss of CO₂ (44 Da) from the carboxylic acid group is also a key fragmentation pathway. A specialized LC-MS method using in-source fragmentation can be highly sensitive for detecting any organic bromine compounds by selectively monitoring for bromide ions (m/z 79 and 81). [9][10]

References

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• 7. Photodegradation of the novel brominated flame retardant 2,4,6-Tris-(2,4,6-tribromophenoxy)-1,3,5-triazine in solvent system: Kinetics, photolysis products and pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chem.libretexts.org [chem.libretexts.org]
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• 10. researchgate.net [researchgate.net]

"optimization of reaction conditions for 2,3-Dibromo-2-(4-bromophenyl)propionic acid synthesis"

This guide provides in-depth technical support for researchers, scientists, and professionals in drug development focused on the synthesis and optimization of 2,3-Dibromo-2-(4-bromophenyl)propionic acid. This document moves beyond simple protocols to explain the underlying chemical principles, offering robust troubleshooting strategies and frequently asked questions to ensure successful, reproducible outcomes.

Reaction Overview and Mechanism

The synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid is typically achieved through the electrophilic addition of molecular bromine (Br₂) across the alkene double bond of a precursor, such as trans-4-bromocinnamic acid. This reaction is a cornerstone of organic synthesis for halogenating alkenes.

The process is not merely a random addition; it follows a well-established stereospecific mechanism. The reaction proceeds through a cyclic bromonium ion intermediate.[1][2][3] The incoming bromide ion then attacks this intermediate from the side opposite the three-membered ring (a backside attack), resulting in an anti-addition of the two bromine atoms across the former double bond.[2][4][5] This stereospecificity is critical, as it dictates the relative configuration of the two chiral centers created in the product.

Caption: Electrophilic addition mechanism for the bromination of a cinnamic acid derivative.

Frequently Asked Questions (FAQs)

This section addresses common questions encountered during the synthesis, providing explanations grounded in chemical principles.

Q1: What is the ideal solvent for this reaction and why? A: The most common and effective solvents are glacial acetic acid and dichloromethane (CH₂Cl₂).[6][7]

• Glacial Acetic Acid: It readily dissolves the trans-4-bromocinnamic acid starting material and is inert to bromine. Its polar nature can help stabilize the charged bromonium ion intermediate.[8]

• Dichloromethane (CH₂Cl₂): This is another excellent choice due to its inertness and ability to dissolve both the starting material and the bromine. Its volatility simplifies product isolation and drying.[6][7] The choice often depends on the subsequent workup procedure and solubility of the specific substituted cinnamic acid.

Q2: My final product has a low and broad melting point. What are the likely impurities? A: A depressed and broad melting point range is a classic indicator of impurities. For this synthesis, the most common culprits are:

• Unreacted Starting Material: trans-4-bromocinnamic acid may remain if the reaction is incomplete.

• Monobrominated Products: Incomplete bromination can lead to these intermediates.[9]

• Stereoisomers: While the anti-addition is heavily favored, certain conditions could potentially lead to minor amounts of syn-addition products, which are diastereomers and will act as impurities.[10] Effective purification, typically via recrystallization, is essential to remove these impurities and obtain a sharp melting point.[4][7]

Q3: The red-brown color of bromine persists in my reaction flask even after the recommended reaction time. What should I do? A: A persistent bromine color indicates an excess of the brominating agent. This is not necessarily a problem and is often done to ensure the starting material is fully consumed. However, excess bromine should be quenched before product isolation to prevent it from contaminating the final product and to ensure safe handling. A simple and effective method is to add a few drops of cyclohexene to the cooled reaction mixture; the cyclohexene will react rapidly with the excess bromine.[6] Alternatively, a wash with an aqueous solution of a reducing agent like sodium thiosulfate (Na₂S₂O₃) during the workup will neutralize any remaining bromine.

Q4: How critical is the reaction temperature? A: Temperature control is a balancing act.

• Too Low: The reaction rate may be impractically slow, leading to an incomplete reaction.

• Too High: Increased temperature can promote side reactions, such as radical substitution on the aromatic ring, especially if exposed to UV light. It can also lead to the formation of undesired byproducts. A moderately elevated temperature, such as a gentle reflux at 45-60°C, is often sufficient to drive the reaction to completion efficiently without significant side product formation.[7][10][11]

Q5: Can I use a different brominating agent besides liquid bromine (Br₂)? A: Yes. While molecular bromine is common, it is highly corrosive and toxic. A safer and easier-to-handle alternative is pyridinium tribromide (PyHBr₃).[8][11] This solid reagent acts as a slow-release source of Br₂ in the reaction mixture, making it a more controlled and safer option. N-Bromosuccinimide (NBS) can also be used, particularly when trying to avoid the harsh acidic conditions of HBr that can be generated in some Br₂ reactions.[9]

Troubleshooting Guide

This guide provides a systematic approach to resolving common experimental issues.

Problem	Potential Cause(s)	Recommended Solutions & Scientific Rationale
Low or No Product Yield	1. Incomplete Reaction: Insufficient time, temperature, or amount of brominating agent.	Solution: Increase the reaction time or temperature moderately. Ensure at least a 1:1 molar ratio of bromine to alkene. Monitor reaction progress using Thin Layer Chromatography (TLC) to confirm the disappearance of the starting material.[6][9]
2. Product Loss During Workup: Product may be too soluble in the washing solvent or prematurely filtered.	Solution: Ensure the reaction mixture is thoroughly cooled in an ice bath before filtration to maximize precipitation.[7][10] Use ice-cold solvent to wash the collected crystals, minimizing dissolution of the product.[7]
3. Degradation of Reagents: The brominating agent may have degraded over time.	Solution: Use a fresh, high-quality brominating agent. If using a Br₂ solution, ensure it is properly stored and its concentration is verified.
Formation of Oily Product or Failure to Crystallize	1. Presence of Impurities: Significant amounts of side products or unreacted starting material can inhibit crystallization.	Solution: Attempt to purify a small sample via column chromatography to isolate the main product and induce crystallization. Ensure all excess bromine is quenched before workup.
2. Incorrect Solvent for Recrystallization: The chosen solvent system may not be optimal.	Solution: Use a mixed-solvent system for recrystallization, such as ethanol and water.[8] Dissolve the crude product in a minimum amount of hot ethanol, then add hot water dropwise until the solution becomes cloudy, and then re-heat to clarify before cooling.[11]
Product is Colored (Yellow/Orange)	1. Trapped Bromine: Residual Br₂ is present in the crystal lattice.	Solution: Wash the filtered crystals thoroughly with a dilute sodium thiosulfate solution followed by cold water. A successful recrystallization should also remove trapped bromine.
2. Oxidation Byproducts: Harsh reaction conditions may have led to minor oxidation of the aromatic ring.	Solution: Conduct the reaction under an inert atmosphere (e.g., nitrogen) and protect it from light to minimize radical side reactions.[2] Ensure the temperature does not exceed the recommended range.

Detailed Experimental Protocol

This protocol is a representative procedure adapted from established methods for the bromination of cinnamic acid derivatives.[7][8][11]

Safety Precautions: This experiment must be performed in a well-ventilated fume hood. Bromine and its solutions are highly toxic and corrosive. Dichloromethane and glacial acetic acid are irritants. Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

Materials & Reagents:

• trans-4-Bromocinnamic acid

• Bromine (or Pyridinium Tribromide)

• Glacial Acetic Acid (or Dichloromethane)

• Cyclohexene (for quenching)

• Ethanol and Deionized Water (for recrystallization)

Procedure:

• Dissolution: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4.0 mmol of trans-4-bromocinnamic acid in 4 mL of glacial acetic acid.

• Bromine Addition: In the fume hood, prepare a solution containing 4.0 mmol of molecular bromine in 2 mL of glacial acetic acid. Add this bromine solution dropwise to the stirring cinnamic acid solution over 5-10 minutes.

• Reaction: Gently heat the reaction mixture in a water bath set to 50-60°C for 30-45 minutes. The disappearance of the bromine's red-brown color indicates the reaction is proceeding. The product will likely begin to precipitate during this time.[6]

• Monitoring & Quenching: Monitor the reaction via TLC (e.g., using a 7:3 mixture of hexane:ethyl acetate). Once the starting material is consumed, remove the flask from the heat. If a bromine color persists, add 1-2 drops of cyclohexene and stir until the color disappears.

• Precipitation & Isolation: Cool the reaction mixture to room temperature, then place it in an ice-water bath for 15 minutes to ensure complete crystallization of the product.[7]

• Filtration: Collect the crude product by vacuum filtration using a Büchner funnel. Wash the crystals with two small portions of ice-cold water to remove residual acetic acid.

• Purification (Recrystallization): Transfer the crude solid to a clean flask. Add a minimal amount of hot ethanol to dissolve the solid completely. Add hot water dropwise until a slight cloudiness persists. Re-heat gently until the solution is clear again. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Final Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold water, and allow them to air dry completely.

• Characterization: Determine the mass and melting point of the dried product. A sharp melting point close to the literature value indicates high purity. For reference, the diastereomeric pairs of 2,3-dibromo-3-phenylpropanoic acid have distinct melting points: the erythro pair (from anti-addition) melts at 202-204°C, while the threo pair (from syn-addition) melts at 93-95°C.[10]

Caption: A step-by-step workflow for the synthesis and purification of the target compound.

References

• Mechanism for the main reaction in the bromination of trans cinnamic acid. Study.com. [Link]

• Bromine Addition to trans-Cinnamic Acid: Lab Experiment. Studylib. [Link]

• Bromination of Cinnamic acid. The Royal Society of Chemistry. [Link]

• Stereochemistry of Bromine Addition. Alfred State College of Technology. [Link]

• Electrophilic Addition: Bromination of trans-Cinnamic Acid Safety. Dr. Nerz. [Link]

• 2,3-Dibromo-2-(4-bromophenyl)propionic Acid. Pharmaffiliates. [Link]

• Bromination of alkenes with Br2 to give dibromides. Master Organic Chemistry. [Link]

• Bromination of trans-cinnamic acid. Overcoming Organic Chemistry. [Link]

• Reactions of Alkenes with Bromine. Chemistry LibreTexts. [Link]

• Reaction of Alkenes with Bromine. Chemistry Steps. [Link]

• Synthesis method of 2-(4-bromomethyl phenyl) propionic acid.

• 4.1.1.1. Bromination of Cinnamic Acid. ResearchGate. [Link]

• Electrophilic Addition with Bromine, Br2, Bromination (A-level and IB Chemistry). YouTube. [Link]

• Synthetic method of 2, 3-dibromo-2-methylpropanoic acid.

• Bromination of Alkenes - The Mechanism. Master Organic Chemistry. [Link]

• Preparation method of 2-(4-bromomethyl)phenyl propionic acid. Patsnap. [Link]

• Lab 9: Addition of Bromine to trans-Cinnamic Acid. California State University, Bakersfield. [Link]

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• 2. masterorganicchemistry.com [masterorganicchemistry.com]
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• 7. web.alfredstate.edu [web.alfredstate.edu]
• 8. drnerz.com [drnerz.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. Overcoming Organic Chemistry: Bromination of trans-cinnamic acid [overcomingochem.blogspot.com]
• 11. csub.edu [csub.edu]

Technical Support Center: Purification of 2,3-Dibromo-2-(4-bromophenyl)propionic acid

Introduction

Welcome to the technical support guide for the purification of 2,3-Dibromo-2-(4-bromophenyl)propionic acid (CAS No: 112595-55-8), a complex halogenated intermediate crucial in various organic synthesis pathways.[1] The efficacy and reproducibility of subsequent synthetic steps are critically dependent on the purity of this starting material. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges encountered during its purification. We will address specific issues in a practical question-and-answer format, explaining the causality behind experimental choices to ensure you can adapt and troubleshoot effectively in your own laboratory setting.

Understanding Potential Impurities

Effective purification begins with understanding the potential impurities that may arise during the synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid. The primary route to this compound typically involves the bromination of a suitable precursor, leading to a variety of potential contaminants.

• Reagent-Related Impurities: Excess bromine (Br₂) is a common impurity that imparts a distinct color to the crude product. Hydrogen bromide (HBr) is a frequent acidic by-product of bromination reactions.[2]

• Incomplete Reactions: The presence of mono-brominated intermediates or unreacted starting material is possible if the reaction does not go to completion.

• Isomeric Byproducts: Depending on the reaction conditions, bromination of the aromatic ring can occur at different positions, leading to constitutional isomers such as 2,3-dibromo-2-(2-bromophenyl)propionic acid or 2,3-dibromo-2-(3-bromophenyl)propionic acid. Separating these isomers is often the most significant purification challenge due to their very similar physical properties, such as polarity and solubility.[3][4]

• Solvent Residues: Residual solvents from the reaction or initial work-up can be trapped in the crude solid.

Troubleshooting Guide & FAQs

This section addresses common problems encountered during the purification of 2,3-Dibromo-2-(4-bromophenyl)propionic acid.

Q1: My crude product is a yellow or reddish-brown solid. What causes this discoloration and how can I remove it?

A1: This coloration is almost certainly due to residual elemental bromine (Br₂) trapped in the crystal lattice of your crude product. Bromine is a volatile and highly colored substance that can be difficult to remove completely by simple filtration.

Troubleshooting Steps:

• Quenching Wash: The most effective method is to perform a quenching wash during the aqueous work-up. Dissolve your crude product in a suitable organic solvent (e.g., ethyl acetate, dichloromethane). Wash the organic layer with a 10% (w/v) aqueous solution of sodium thiosulfate (Na₂S₂O₃) or sodium sulfite (Na₂SO₃).[2] The thiosulfate or sulfite ions react with bromine to form colorless bromide ions (2S₂O₃²⁻ + Br₂ → S₄O₆²⁻ + 2Br⁻). Continue washing until the organic layer is colorless.

• Activated Carbon Treatment: If discoloration persists after a thiosulfate wash, it may be due to other highly conjugated impurities. You can dissolve the product in a suitable solvent and stir it with a small amount of activated carbon for 15-30 minutes. The carbon adsorbs colored impurities and can be removed by filtering through a pad of celite.[2] Be aware that this method can sometimes lead to a loss of the desired product due to co-adsorption.

Q2: After the reaction, my product is contaminated with a strong acid. How do I remove it and why is it important?

A2: The acidic impurity is likely hydrogen bromide (HBr), a common byproduct of bromination reactions.[2] Leaving residual HBr can degrade the target molecule over time, particularly if it has other sensitive functional groups, and can interfere with subsequent reactions that are base-sensitive.

Troubleshooting Steps:

• Bicarbonate Wash: During the work-up, wash the organic layer containing your product with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[2] This will neutralize the HBr, producing carbon dioxide gas, water, and sodium bromide.

  • Causality: The bicarbonate acts as a weak base, selectively neutralizing the strong acid (HBr) without significantly deprotonating the desired carboxylic acid product, thus keeping it in the organic layer.

  • Safety Note: Always vent the separatory funnel frequently during this wash, as the evolution of CO₂ can cause a significant pressure buildup.

• Confirmation: After the wash, you can test the aqueous layer with pH paper to ensure it is neutral or slightly alkaline, confirming the complete removal of the strong acid.

Q3: My analytical data (¹H NMR, HPLC) shows a mixture of isomers that are difficult to separate. What are my best options?

A3: Separating constitutional isomers is a common and significant challenge in the purification of substituted aromatic compounds.[3][4] Their similar polarities make separation by standard techniques difficult.

Troubleshooting & Optimization:

• Fractional Recrystallization: This technique relies on slight differences in the solubility of isomers in a particular solvent system. It often requires significant trial and error.

  • Solvent Screening: Test a range of solvents (e.g., hexanes, toluene, ethanol, methanol, and mixed systems like ethanol/water or ethyl acetate/hexanes). The ideal solvent will show a significant difference in solubility between the desired isomer and the impurities at different temperatures.[5]

  • Procedure: Dissolve the mixture in a minimum amount of hot solvent and allow it to cool very slowly. The least soluble isomer will crystallize out first. Multiple recrystallization steps may be necessary to achieve high purity, though this often comes at the cost of yield.[4]

• High-Performance Column Chromatography: This is the most powerful technique for isomer separation.[6]

  • Stationary Phase: Standard silica gel is the most common choice.

  • Mobile Phase Optimization: The key is to find a solvent system (eluent) that provides differential migration of the isomers on the TLC plate. Start with a moderately polar system like 30% ethyl acetate in hexanes and adjust the polarity. Even a small difference in Rf value on a TLC plate can be exploited for a successful column separation.

  • Technique: Use a long column with a high surface area and apply the sample in a concentrated band. Elute the column slowly to allow for equilibrium and collect many small fractions. Analyze the fractions by TLC or HPLC to identify and combine the pure ones.

Q4: I'm losing a significant amount of my product during recrystallization. How can I improve my recovery?

A4: Low recovery during recrystallization is a common issue that can often be resolved by optimizing the procedure.

Troubleshooting Steps:

• Minimize Hot Solvent: Use only the absolute minimum amount of hot solvent required to fully dissolve the solid. Any excess solvent will retain more of your product in solution upon cooling, thereby reducing the yield.

• Slow Cooling: Allow the hot, saturated solution to cool slowly to room temperature first. This promotes the formation of larger, purer crystals.[2] Once at room temperature, you can then place it in an ice bath or refrigerator to maximize precipitation. Crashing the product out of solution by cooling too quickly can trap impurities.

• Solvent Choice: Ensure you have selected an appropriate solvent. If your compound is too soluble in the chosen solvent even at low temperatures, your recovery will be poor. A mixed solvent system can be beneficial here. Dissolve the compound in a "good" solvent (in which it is very soluble) and then add a "poor" solvent (in which it is sparingly soluble) dropwise at an elevated temperature until the solution becomes cloudy. Add a few drops of the "good" solvent to redissolve the solid and then allow it to cool slowly.

Purification Workflow and Protocols

The following diagram and protocols provide a systematic approach to purifying crude 2,3-Dibromo-2-(4-bromophenyl)propionic acid.

Decision-Making Workflow for Purification

Caption: A decision tree for selecting the appropriate purification strategy.

Protocol 1: Standard Aqueous Work-up

This protocol is designed to remove residual bromine and acidic byproducts.

• Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate) in a separatory funnel. Use approximately 10-20 mL of solvent per gram of crude material.

• Add a 10% (w/v) aqueous solution of sodium thiosulfate (Na₂S₂O₃). Shake the funnel gently, venting frequently. Separate the layers. Repeat until the organic layer is colorless.[2]

• Add a saturated aqueous solution of sodium bicarbonate (NaHCO₃). Shake vigorously, venting every few seconds to release CO₂ pressure.[2] Test the aqueous layer with pH paper to ensure it is pH 7-8. Separate the layers.

• Wash the organic layer with brine (saturated aqueous NaCl) to remove excess water.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter off the drying agent and concentrate the solvent under reduced pressure to yield the crude product, now ready for further purification.

Protocol 2: Recrystallization

This protocol is effective when impurities have significantly different solubility from the desired product.

• Place the crude product in an Erlenmeyer flask with a stir bar.

• Select a suitable solvent or solvent system (e.g., aqueous methanol, as demonstrated for a similar compound).[3]

• Add a small amount of solvent and heat the mixture to a gentle boil with stirring.

• Continue adding small portions of hot solvent until the solid just dissolves completely.

• Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Once crystals have formed, cool the flask further in an ice bath for at least 30 minutes to maximize precipitation.

• Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold solvent.

• Dry the purified crystals under vacuum to remove all traces of solvent.

Data Summary Table

Impurity Type	Common Source	Recommended Primary Purification Method	Key Considerations & Causality
**Residual Bromine (Br₂) **	Excess reagent from bromination	Aqueous Wash: 10% Sodium Thiosulfate (Na₂S₂O₃)	Thiosulfate reduces colored Br₂ to colorless Br⁻ ions. Highly effective and selective.[2]
Hydrogen Bromide (HBr)	Byproduct of bromination	Aqueous Wash: Saturated Sodium Bicarbonate (NaHCO₃)	Neutralizes strong acid byproduct without deprotonating the carboxylic acid product.[2]
Constitutional Isomers	Non-selective bromination	Column Chromatography or Fractional Recrystallization	Exploits small differences in polarity or solubility. Chromatography offers higher resolution but may be lower yielding.[3][4][6]
Unreacted Starting Material	Incomplete reaction	Column Chromatography	Usually effective as starting materials often have a significantly different polarity compared to the multi-brominated product.

References

• Google Patents. EP2532644A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. (2012).
• Google Patents. US20120309973A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. (2012).

• PubChem. 2,3-Dibromo-2-(4-bromophenyl)propionic acid | C9H7Br3O2 | CID 11090343. Available from: [Link]

• NIH National Library of Medicine. Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug. (2019). Available from: [Link]

• Google Patents. CN104355988A - Synthesis method of 2-(4-bromomethyl phenyl) propionic acid. (2015).

• Pharmaffiliates. 112595-55-8 | 2,3-Dibromo-2-(4-bromophenyl)propionic Acid. Available from: [Link]

• Organic Syntheses. β-BROMOPROPIONIC ACID. Available from: [Link]

• NIST WebBook. Propanoic acid, 2,3-dibromo-. Available from: [Link]

• Moravek. How Is Chromatography Used for Purification?. Available from: [Link]

• NIH National Library of Medicine. Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. (2017). Available from: [Link]

• Google Patents. KR100817517B1 - Method for preparing 2-[(4-bromomethyl) phenyl] propionic acid. (2008).
• Google Patents. US3303224A - Bromination of aromatic compounds. (1967).

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• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. EP2532644A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid - Google Patents [patents.google.com]
• 4. US20120309973A1 - Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid - Google Patents [patents.google.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. moravek.com [moravek.com]

Technical Resource Hub: Characterization of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

Overview of Challenges

Welcome to the technical support center for 2,3-Dibromo-2-(4-bromophenyl)propionic acid (CAS 112595-55-8).[1] This document provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in navigating the complexities of characterizing this molecule.

The structure of 2,3-Dibromo-2-(4-bromophenyl)propionic acid presents a unique combination of analytical challenges stemming from three core features:

• Stereoisomerism: The presence of two adjacent chiral centers (at C2 and C3) results in the potential for four stereoisomers (two pairs of enantiomers, which are diastereomers to each other). Resolving and characterizing these isomers is a primary hurdle.

• Multiple Halogen Atoms: The molecule contains three bromine atoms. This profoundly influences its mass spectrometric signature and can affect chromatographic behavior.

• Potential Instability: Vicinal dibromides, especially when adjacent to a carboxylic acid and a phenyl ring, can be susceptible to degradation, primarily through dehydrobromination (loss of HBr).

This guide is structured to address these challenges head-on, providing both theoretical explanations and practical, field-proven solutions for common analytical techniques.

Frequently Asked Questions (FAQs)

Q1: How many stereoisomers should I expect from the synthesis of this compound? A1: Unless a stereospecific synthesis is employed, you should assume a mixture of all four possible stereoisomers. These exist as two pairs of enantiomers. Your analytical methods will likely observe two distinct sets of signals or peaks corresponding to the two pairs of diastereomers, as diastereomers have different physical properties and are separable by achiral chromatographic methods.[2][3][4]

Q2: Is this compound stable under normal laboratory conditions? A2: While generally stable if pure, 2,3-dibromoalkanoic acids can be sensitive to heat and basic conditions, which can induce the elimination of HBr to form an unsaturated byproduct.[5] For long-term storage, it is advisable to keep the compound in a cool, dark place under an inert atmosphere.[6] When preparing samples for analysis, avoid prolonged heating and use neutral or slightly acidic conditions where possible.[7]

Q3: Why does my mass spectrum show a cluster of peaks for the molecular ion instead of a single peak? A3: This is the characteristic isotopic pattern for a compound containing multiple bromine atoms.[8] Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 natural abundance.[9] A molecule with three bromine atoms will exhibit a distinctive pattern of M+, [M+2]+, [M+4]+, and [M+6]+ peaks with a relative intensity ratio of approximately 1:3:3:1.[10] This pattern is a definitive confirmation of the presence of three bromine atoms.

Q4: My initial HPLC analysis on a standard C18 column shows only one or two broad peaks, but NMR suggests a more complex mixture. Why? A4: Standard reversed-phase columns (like C18) are achiral and will not separate enantiomers. They may, however, separate diastereomers to some extent, but co-elution is common if the method is not highly optimized.[2][11] The broadness of the peaks could be due to the partial separation of these diastereomers. To resolve all components, a chiral HPLC method is typically required.

Troubleshooting and Characterization Guides

This section provides detailed troubleshooting advice for specific analytical techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful tool for structural elucidation, but spectra of diastereomeric mixtures can be complex.

Problem: The ¹H NMR spectrum in the aromatic and aliphatic regions is crowded with overlapping signals, making assignment difficult.

Causality: You are observing the signals from at least two distinct diastereomers. Because the local electronic environments are slightly different for each diastereomer, each will produce its own set of peaks.

Solutions:

• Increase Magnetic Field Strength: If available, acquire the spectrum on a higher field instrument (e.g., 600 MHz vs. 300 MHz). This will increase signal dispersion and may resolve overlapping multiplets.

• Solvent and Temperature Studies: Changing the solvent (e.g., from CDCl₃ to Benzene-d₆ or Acetonitrile-d₃) can alter the chemical shifts of protons differently for each diastereomer, potentially resolving overlaps. Similarly, varying the temperature can sometimes improve resolution.

• 2D NMR Techniques:

  • COSY (Correlation Spectroscopy): Use a COSY experiment to establish proton-proton coupling networks for each diastereomer independently. This is crucial for tracing the connectivity from the aliphatic protons to the aromatic protons.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates protons directly to the carbons they are attached to, helping to assign carbon signals. Aromatic carbons typically appear in the 120-150 ppm range.[12][13]

  • HMBC (Heteronuclear Multiple Bond Correlation): This reveals long-range (2-3 bond) correlations between protons and carbons, which is invaluable for confirming the overall structure and assigning quaternary carbons.

• Reference Known Chemical Shifts: Protons on an aromatic ring (aryl protons) are expected between 6.5-8.0 ppm.[12][14] Protons on carbons adjacent to the ring (benzylic protons) are typically found around 2.0-3.0 ppm.[12] Use these ranges as a starting point for assignment.[15]

Mass Spectrometry (MS)

MS is critical for confirming molecular weight and elemental composition. The key is to recognize and interpret the unique isotopic patterns of bromine.

Problem: The observed molecular ion region is complex and does not show a single, clear M+ peak.

Causality: The presence of three bromine atoms (⁷⁹Br and ⁸¹Br isotopes) creates a predictable and information-rich isotopic cluster.[9][16]

Solutions:

• Isotope Pattern Simulation: Use the isotope simulation feature in your mass spectrometry software to model the theoretical pattern for C₉H₇Br₃O₂. Compare this simulation to your experimental data. The match confirms the elemental formula.

• Recognize the Pattern: For a compound with three bromine atoms, expect four major peaks in the molecular ion cluster: M+, [M+2]+, [M+4]+, and [M+6]+. The relative intensities of these peaks should be approximately 1:3:3:1.[10]

• High-Resolution Mass Spectrometry (HRMS): Use HRMS (e.g., TOF or Orbitrap) to obtain the exact mass of the monoisotopic peak (the M+ peak containing only ⁷⁹Br). This provides a highly accurate molecular formula, confirming the presence of C, H, Br, and O in the correct numbers.

• Fragmentation Analysis: In-source fragmentation or MS/MS experiments can provide structural information.[17] Expect to see losses of Br, HBr, and COOH as common fragmentation pathways.

Table 1: Theoretical Isotopic Pattern for [C₉H₇Br₃O₂]⁺

Ion	Contributing Isotopes	Theoretical m/z	Relative Intensity (%)
M+	3 x ⁷⁹Br	385.8	~25 (Normalized to 100)
[M+2]+	2 x ⁷⁹Br, 1 x ⁸¹Br	387.8	~75 (Normalized to 300)
[M+4]+	1 x ⁷⁹Br, 2 x ⁸¹Br	389.8	~75 (Normalized to 300)
[M+6]+	3 x ⁸¹Br	391.8	~25 (Normalized to 100)
(Note: Intensities are approximate and based on the statistical distribution of Br isotopes. The actual observed intensities may vary slightly.)

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary technique for separating the stereoisomers and assessing purity. The main challenge is achieving baseline resolution of all components.

Workflow for HPLC Method Development

Caption: HPLC method development workflow for resolving stereoisomers.

Problem: Inability to separate the diastereomers and enantiomers of the compound.

Causality: Stereoisomers, particularly enantiomers, require a chiral environment to be differentiated. Standard HPLC columns are achiral.

Solutions:

• Diastereomer Separation (Achiral HPLC):

  • Column Choice: While a standard C18 column may work, columns with different selectivities, such as a Phenyl-Hexyl or a Polar-RP phase, may provide better resolution for diastereomers.[2]

  • Mobile Phase Optimization: Systematically vary the mobile phase composition (e.g., acetonitrile vs. methanol content) and the pH (using a buffer like phosphate or formate, pH 2.5-4.0, is critical for acidic compounds).[18]

  • Temperature: Adjusting the column temperature can sometimes improve peak shape and selectivity between diastereomers.

• Enantiomer Separation (Chiral HPLC):

  • Column Choice: This is the most critical parameter. Polysaccharide-based chiral stationary phases (CSPs) like those derived from cellulose or amylose are highly effective for a wide range of compounds and are a good starting point.[19]

  • Mode of Operation: Chiral separations can be performed in normal-phase, polar-organic, or reversed-phase modes. Normal-phase (e.g., Hexane/Isopropanol) often provides the best selectivity for this type of compound.[19]

  • Derivatization: If direct separation fails, consider derivatizing the carboxylic acid with a chiral resolving agent to form diastereomeric esters or amides.[3][4] These diastereomers can then be readily separated on a standard achiral column.[3][4]

Protocol 1: Generic Chiral HPLC Screening Method

• Column: Chiralcel OD-H (or similar amylose/cellulose-based CSP), 4.6 x 250 mm, 5 µm.

• Mobile Phase: Start with a screening gradient in normal phase.

  • Solvent A: n-Hexane with 0.1% Trifluoroacetic Acid (TFA)

  • Solvent B: Isopropanol (IPA) with 0.1% Trifluoroacetic Acid (TFA)

• Gradient: 5% B to 50% B over 20 minutes.

• Flow Rate: 0.8 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 5 µL.

• Analysis: Based on the screening run, identify the approximate percentage of IPA that elutes the compounds and develop an isocratic method around that composition for optimal resolution.

X-Ray Crystallography

X-ray crystallography provides the unambiguous, absolute structure of a molecule, which is the gold standard for stereochemical assignment.

Problem: Difficulty in obtaining single crystals suitable for X-ray diffraction.

Causality: Many organic molecules, especially those with conformational flexibility or existing as mixtures, are challenging to crystallize.[20][21] The presence of a racemic mixture of diastereomers can inhibit crystallization.

Solutions:

• Purification is Key: You must start with highly purified material. Ideally, separate the diastereomers by preparative HPLC first and attempt to crystallize each diastereomeric pair individually.

• Solvent Screening: The choice of solvent is critical. Use a systematic approach with a range of solvents and solvent systems (e.g., slow evaporation from a binary solvent system like Dichloromethane/Hexane or Ethyl Acetate/Heptane).

• Co-crystallization: If the compound itself does not crystallize well, co-crystallization with another molecule (a "host") can sometimes form a well-ordered crystalline lattice.[20]

• Heavy Atom Advantage: The presence of the three heavy bromine atoms in the molecule is a significant advantage for X-ray crystallography.[22] They scatter X-rays strongly, which simplifies structure solution and allows for the reliable determination of the absolute configuration without the need for derivatization.[23]

Compound Stability and Degradation

Understanding potential degradation pathways is crucial for accurate analysis and ensuring sample integrity.

Caption: Potential degradation via E2 elimination of HBr.

Problem: Appearance of new, unknown peaks in chromatograms or NMR spectra over time, especially when samples are heated or stored in solution.

Causality: The most likely degradation pathway for a vicinal dibromide is the elimination of HBr to form an alkene. In this case, it would yield 2-Bromo-2-(4-bromophenyl)acrylic acid. This reaction is often catalyzed by heat or the presence of basic substances.[24]

Mitigation Strategies:

• pH Control: Prepare and store stock solutions in slightly acidic or neutral pH conditions. Avoid basic buffers or glassware that has not been properly neutralized.

• Temperature Control: Avoid heating samples for prolonged periods. If solubility is an issue, use sonication at room temperature instead of heat. For long-term storage, keep samples cold (4°C or -20°C).[25][26]

• Inert Atmosphere: For maximum stability, especially for long-term storage of the solid material, store under an inert gas like nitrogen or argon to prevent oxidative degradation pathways.[6][27]

• Fresh Samples: Analyze samples as soon as possible after preparation to minimize the risk of degradation.

By anticipating these specific challenges and applying the systematic troubleshooting strategies outlined in this guide, researchers can confidently and accurately characterize 2,3-Dibromo-2-(4-bromophenyl)propionic acid and its stereoisomers.

References

• Isotopes in Mass Spectrometry. (n.d.). Chemistry Steps. Retrieved January 12, 2026, from [Link]

• Bromo pattern in Mass Spectrometry. (2023, December 2). YouTube. Retrieved January 12, 2026, from [Link]

• The M+1 & M+2 Peaks | Cambridge (CIE) AS Chemistry Revision Notes 2023. (n.d.). Save My Exams. Retrieved January 12, 2026, from [Link]

• Patterns of the molecular ion with multiple chlorine or bromine atoms. (n.d.). ResearchGate. Retrieved January 12, 2026, from [Link]

• Mass spectrum of molecules with 1Br and 1Cl. (2024, May 23). YouTube. Retrieved January 12, 2026, from [Link]

• Gupta, V. K., & Sharma, R. (1990). Determination of bromine in organic compounds by high-performance liquid chromatography. Talanta, 37(6), 595-598. Retrieved January 12, 2026, from [Link]

• Development and validation of HPLC method for the resolution of derivatives of 1- bromo- 3- chloro- 2- propanol: a novel chiral building block for the synthesis of pharmaceutically important compounds. (2016, May 19). ResearchGate. Retrieved January 12, 2026, from [Link]

• Comparison of SFC, HPLC, and Chiral techniques for the separation of diastereomers of a diverse set of small molecules. (n.d.). Retrieved January 12, 2026, from [Link]

• 2,3-Dibromo-2-(4-bromophenyl)propionic Acid. (n.d.). Pharmaffiliates. Retrieved January 12, 2026, from [Link]

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 21(10), 1328. Retrieved January 12, 2026, from [Link]

• Bravin, F., et al. (2018). Absolute Configuration of Small Molecules by Co-crystallization. Angewandte Chemie International Edition, 57(38), 12349-12353. Retrieved January 12, 2026, from [Link]

• The X-ray crystal structures indicating the bond formation of... (n.d.). ResearchGate. Retrieved January 12, 2026, from [Link]

• Harada, N. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Molecules, 21(10), 1328. Retrieved January 12, 2026, from [Link]

• Synthesis method of 2-(4-bromomethyl phenyl) propionic acid. (2015). Google Patents.
• Synthetic method of 2, 3-dibromo-2-methylpropanoic acid. (2009). Google Patents.
• Preparation method of 2-(4-bromomethyl)phenyl propionic acid. (2017). Patsnap.

• Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. (2008). ResearchGate. Retrieved January 12, 2026, from [Link]

• Saikia, I., Borah, A. J., & Phukan, P. (2016). Use of Bromine and Bromo-Organic Compounds in Organic Synthesis. Chemical Reviews, 116(12), 6837-7042. Retrieved January 12, 2026, from [Link]

• polyhalogenated aromatic compounds: Topics. (n.d.). Science.gov. Retrieved January 12, 2026, from [Link]

• Various Analysis Techniques for Organic Acids and Examples of Their Application. (n.d.). Shimadzu Corporation. Retrieved January 12, 2026, from [Link]

• Spectroscopy of Aromatic Compounds. (2024). Chemistry LibreTexts. Retrieved January 12, 2026, from [Link]

• X-Ray Crystallography of Chemical Compounds. (n.d.). ResearchGate. Retrieved January 12, 2026, from [Link]

• Deschamps, J. R., & Callery, P. S. (2010). X-Ray Crystallography of Chemical Compounds. Current protocols in toxicology, Chapter 2, Unit2.13. Retrieved January 12, 2026, from [Link]

• NMR Spectroscopy of Aromatic Compounds (#1e). (n.d.). ResearchGate. Retrieved January 12, 2026, from [Link]

• Grembecka, J., & Szefer, P. (2013). The impact of the various chemical and physical factors on the degradation rate of bronopol. International journal of cosmetic science, 35(1), 58-64. Retrieved January 12, 2026, from [Link]

• The asymmetric synthesis of halogenated compounds from carboxylic acids is world first. (2017). EurekAlert!. Retrieved January 12, 2026, from [Link]

• Assigning the 1H-NMR Signals of Aromatic Ring 1H-atoms. (n.d.). Retrieved January 12, 2026, from [Link]

• Lecture outline 1H NMR spectra of aromatic compounds. (n.d.). Retrieved January 12, 2026, from [Link]

• Khuwijitjaru, P., et al. (2010). Degradation of benzoic acid and its derivatives in subcritical water. Journal of hazardous materials, 184(1-3), 567-572. Retrieved January 12, 2026, from [Link]

• 2,3-Dibromopropionic acid. (n.d.). PubChem. Retrieved January 12, 2026, from [Link]

• López-Cervantes, J., et al. (2019). Degradation Kinetics of Clavulanic Acid in Fermentation Broths at Low Temperatures. Processes, 7(1), 32. Retrieved January 12, 2026, from [Link]

• Jones, G., & Rylatt, D. (2001). Degradation of dehydroascorbic acid in parenteral nutrition mixtures. Journal of pharmaceutical and biomedical analysis, 25(5-6), 985-992. Retrieved January 12, 2026, from [Link]

• Wu, Y., & Chen, S. (2003). Degradation pathways of a peptide boronic acid derivative, 2-Pyz-(CO)-Phe-Leu-B(OH)(2). Journal of pharmaceutical sciences, 92(4), 835-845. Retrieved January 12, 2026, from [Link]

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"preventing isomer formation during the synthesis of brominated propionic acids"

Welcome to the technical support center for the synthesis of brominated propionic acids. This guide is designed for researchers, scientists, and professionals in drug development who are navigating the complexities of regioselective bromination. Here, we will dissect common challenges, provide in-depth troubleshooting workflows, and answer frequently asked questions to help you minimize isomer formation and optimize your synthetic routes.

Troubleshooting Guide: Common Issues and Solutions

Issue 1: My synthesis of 3-bromopropionic acid is contaminated with the 2-bromo isomer.

This is a frequent challenge when attempting to directly brominate propionic acid. The formation of 2-bromopropionic acid is often favored under conditions that promote electrophilic substitution at the alpha-carbon. Let's explore the likely causes and solutions.

Root Cause Analysis and Corrective Actions:

• Incorrect Synthetic Strategy: Direct bromination of propionic acid using reagents like Br₂ with a phosphorus catalyst (the Hell-Volhard-Zelinsky reaction) is specifically designed to produce the α-bromo acid (2-bromopropionic acid).[1][2] If your goal is 3-bromopropionic acid, a different synthetic approach is necessary.

• Suboptimal Reaction Conditions for Alternative Routes: If you are employing an alternative synthesis for 3-bromopropionic acid, such as the hydrobromination of acrylic acid, improper conditions can still lead to isomer formation or low yields.

Recommended Solutions:

• Adopt a Regioselective Synthesis for 3-Bromopropionic Acid:

  • Hydrobromination of Acrylic Acid: This is a common and effective method. The reaction of acrylic acid with hydrogen bromide (HBr) proceeds via an anti-Markovnikov addition, yielding 3-bromopropionic acid.[3][4] To ensure success, consider the following:

    • Initiator: The presence of peroxides or UV light is crucial for a free-radical mechanism that favors the anti-Markovnikov product.[5][6] Without an initiator, you may see the formation of the Markovnikov product (2-bromopropionic acid) via a carbocation intermediate.

    • Solvent and Temperature: The reaction can be carried out in various solvents, including water or organic solvents.[3] Temperature control is important to prevent polymerization of acrylic acid and other side reactions. A typical temperature range is 30-120°C.[3]

  • From Acrylonitrile: This two-step, one-pot synthesis involves the Michael addition of HBr to acrylonitrile, followed by hydrolysis of the nitrile to a carboxylic acid.[7][8] This method reliably produces 3-bromopropionic acid.

• Purification of the Final Product: If minor amounts of the 2-bromo isomer are present, purification by recrystallization or chromatography may be necessary. 3-Bromopropionic acid is a solid at room temperature, which can facilitate its separation from the often liquid 2-bromopropionic acid.[9][10]

Issue 2: The yield of my 2-bromopropionic acid synthesis is low, and I observe unreacted propionic acid.

Low conversion in the Hell-Volhard-Zelinsky (HVZ) reaction is a common hurdle. This reaction requires specific conditions to proceed efficiently.

Root Cause Analysis and Corrective Actions:

• Insufficient Catalyst: The HVZ reaction relies on a catalytic amount of phosphorus (often as red phosphorus or PBr₃) to convert the carboxylic acid to an acyl bromide intermediate, which is more readily brominated at the alpha position.[11][12]

• Inadequate Reaction Temperature and Time: The HVZ reaction often requires elevated temperatures and sufficient time to ensure complete conversion.[11][13]

• Moisture Contamination: Water can react with the phosphorus tribromide catalyst and the acyl bromide intermediate, hindering the reaction progress.

Recommended Solutions:

• Optimize Catalyst Loading: Ensure you are using an adequate amount of red phosphorus or PBr₃. While catalytic, a sufficient concentration is needed to drive the initial conversion to the acyl bromide.

• Control Reaction Conditions:

  • Temperature: The reaction is typically heated to facilitate the substitution.[9] Temperatures around 80-100°C are often employed.[12]

  • Reaction Time: Allow for a sufficient reaction time, which can be several hours, to ensure the reaction goes to completion.[14]

• Ensure Anhydrous Conditions: Use dry reagents and glassware to prevent premature hydrolysis of the reactive intermediates.

• Stepwise Bromine Addition: A slow, controlled addition of bromine can help to manage the exothermicity of the reaction and prevent side reactions.[15]

Workflow for Troubleshooting Isomer Formation

Caption: Troubleshooting workflow for isomer formation.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental difference in the reaction mechanisms that lead to 2-bromopropionic acid versus 3-bromopropionic acid?

The formation of these two isomers is dictated by fundamentally different reaction pathways:

• 2-Bromopropionic Acid (via Hell-Volhard-Zelinsky): This reaction proceeds through an enol or enolate intermediate of an acyl bromide.[1][11] The key steps are:

  • The carboxylic acid is converted to an acyl bromide by PBr₃.

  • The acyl bromide tautomerizes to its enol form.

  • The electron-rich double bond of the enol attacks Br₂, leading to bromination at the α-carbon.

  • Hydrolysis of the α-bromo acyl bromide yields the final product.

• 3-Bromopropionic Acid (via Anti-Markovnikov Hydrobromination of Acrylic Acid): This synthesis follows a free-radical addition mechanism.[5][6] The key steps are:

  • Initiation: A radical initiator (like peroxide) generates a bromine radical (Br•) from HBr.

  • Propagation: The bromine radical adds to the double bond of acrylic acid at the less substituted carbon (the β-carbon) to form a more stable α-carbon radical. This radical then abstracts a hydrogen atom from another molecule of HBr to form the product and regenerate a bromine radical.

Q2: Can I synthesize 3-bromopropionic acid directly from propionic acid?

Direct, selective synthesis of 3-bromopropionic acid from propionic acid is not a standard or efficient method. The C-H bonds at the β-position are generally less reactive towards electrophilic bromination compared to the α-position, which is activated by the carbonyl group. Therefore, methods starting from precursors that already have the desired carbon skeleton and functionality, like acrylic acid or acrylonitrile, are preferred for regiocontrol.[3][8]

Q3: Are there any "greener" alternatives to using elemental bromine?

Yes, for electrophilic bromination, N-bromosuccinimide (NBS) is often considered a safer and easier-to-handle alternative to liquid bromine.[16] However, for the synthesis of 2-bromopropionic acid, the HVZ reaction with Br₂ remains a classic and effective method. For 3-bromopropionic acid synthesis via hydrobromination, generating HBr in situ can be an option to avoid handling gaseous HBr.[4]

Q4: How can I confirm the isomeric purity of my product?

A combination of analytical techniques is recommended:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for distinguishing between the 2- and 3-bromo isomers due to the different chemical environments of the protons and carbons.

• Gas Chromatography-Mass Spectrometry (GC-MS): This can be used to separate the isomers and confirm their molecular weight.

• Melting Point: As 3-bromopropionic acid is a solid and 2-bromopropionic acid can be a low-melting solid or liquid, a sharp, correct melting point can indicate high purity of the 3-isomer.[9][10]

Reaction Pathways to Brominated Propionic Acids

Caption: Contrasting mechanisms for isomer synthesis.

Summary of Synthetic Conditions

Target Product	Starting Material	Key Reagents	Reaction Type	Key to Selectivity
2-Bromopropionic Acid	Propionic Acid	Br₂, PBr₃ (or red P)	Hell-Volhard-Zelinsky	Formation of acyl bromide enol intermediate.[1][11]
3-Bromopropionic Acid	Acrylic Acid	HBr, Peroxide/UV	Free-Radical Addition	Anti-Markovnikov addition of Br radical to the β-carbon.[5][6]
3-Bromopropionic Acid	Acrylonitrile	HBr, H₂O	Michael Addition & Hydrolysis	Nucleophilic attack at the β-carbon followed by nitrile hydrolysis.[7][8]

Experimental Protocols

Protocol 1: Synthesis of 2-Bromopropionic Acid via Hell-Volhard-Zelinsky Reaction

This protocol is adapted from established procedures.[14][17]

• Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a dropping funnel. Ensure all glassware is dry.

• Reagents: Charge the flask with propionic acid and a catalytic amount of red phosphorus.

• Bromine Addition: Slowly add bromine from the dropping funnel. The reaction can be exothermic, so cooling with a water bath may be necessary to maintain control.

• Reaction: After the addition is complete, gently heat the mixture to reflux for several hours until the color of the bromine dissipates.

• Workup: Cool the reaction mixture. The intermediate 2-bromopropionyl bromide can be hydrolyzed by the careful addition of water.

• Purification: The resulting 2-bromopropionic acid can be purified by distillation under reduced pressure.

Protocol 2: Synthesis of 3-Bromopropionic Acid from Acrylic Acid

This protocol is based on the principles of anti-Markovnikov addition.[3][18]

• Setup: In a suitable reaction vessel, dissolve acrylic acid in an appropriate solvent (e.g., an aqueous solution of HBr).

• Initiation: Add a radical initiator, such as a small amount of benzoyl peroxide, or irradiate the mixture with UV light.

• HBr Addition: Introduce hydrogen bromide gas or use a concentrated aqueous solution of HBr.

• Reaction: Stir the mixture at a controlled temperature (e.g., 50-65°C) for several hours.[3] Monitor the reaction progress by TLC or GC.

• Workup: Upon completion, cool the reaction mixture. The product may precipitate and can be collected by filtration.

• Purification: If necessary, the crude 3-bromopropionic acid can be recrystallized to improve purity.

References

• AD PHARMACHEM. (n.d.). High Quality 2-Bromo Propionic Acid. Retrieved from [Link]

• BYJU'S. (n.d.). Hell Volhard Zelinsky Reaction Mechanism. Retrieved from [Link]

• Wikipedia. (2023, December 2). Hell–Volhard–Zelinsky halogenation. Retrieved from [Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). The Manufacturing Process of DL-2-Bromopropionic Acid: A Chemical Synthesis Overview. Retrieved from [Link]

• Vedantu. (n.d.). HVZ Reaction Mechanism, Equation & Uses | Hell-Volhard-Zelinsky Explained. Retrieved from [Link]

• PrepChem.com. (n.d.). Preparation of 2-bromopropionic acid. Retrieved from [Link]

• NROChemistry. (n.d.). Hell-Volhard-Zelinsky Reaction. Retrieved from [Link]

• Quora. (2018, November 2). How to convert propanoic acid into 2-bromopropionic acid. Retrieved from [Link]

• National Institutes of Health. (2018). Controlling the regioselectivity of the bromolactonization reaction in HFIP. Retrieved from [Link]

• Google Patents. (n.d.). CN1365963A - Process for preparing 3-bromopropionic acid.

• ResearchGate. (2014, August 27). How can I synthesize 3-nitropropionic acid from 3-bromopropionic acid with good yield? Retrieved from [Link]

• Chemistry Steps. (n.d.). Free-Radical Addition of HBr: Anti-Markovnikov Addition. Retrieved from [Link]

• Google Patents. (n.d.). CN111253255A - Preparation method of 3-bromopropionate compound.

• Organic Chemistry Portal. (n.d.). Bromoarene synthesis by bromination or substitution. Retrieved from [Link]

• Fiveable. (n.d.). Alpha Bromination of Carboxylic Acids | Organic Chemistry Class Notes. Retrieved from [Link]

• Organic Syntheses. (n.d.). β-BROMOPROPIONIC ACID. Retrieved from [Link]

• YouTube. (2020, July 7). Anti-Markovnikov Hydrobromination. Retrieved from [Link]

• BYJU'S. (n.d.). Anti Markovnikov addition reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 17). 22.4: Alpha Bromination of Carboxylic Acids. Retrieved from [Link]

• Chemistry LibreTexts. (2020, July 1). 10.8: Anti-Markovnikov additions to alkenes and alkynes. Retrieved from [Link]

• ResearchGate. (n.d.). anti-Markovnikov Hydrobromination of Alkenes. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Bromination. Retrieved from [Link]

• ChemBK. (2024, April 9). 3-bromopropionic acid. Retrieved from [Link]

• Organic Syntheses. (n.d.). Propionic acid, β-bromo-, methyl ester. Retrieved from [Link]

• Allen. (n.d.). On bromination, propionic acid gives two isomeric 2-bromopropionic acids. This pair is an example of. Retrieved from [Link]

• YouTube. (2025, March 14). 2-BROMOPROPIONIC ACID SYNTHESIS.#ncchem. Retrieved from [Link]

• National Institutes of Health. (n.d.). 3-Bromopropionic acid. Retrieved from [Link]

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Technical Support Center: 2,3-Dibromo-2-(4-bromophenyl)propionic Acid Waste Management

Welcome to the technical support guide for the safe handling and disposal of 2,3-Dibromo-2-(4-bromophenyl)propionic acid (CAS No. 112595-55-8) waste. This document provides essential guidance for researchers and laboratory personnel to manage this specific waste stream in compliance with safety regulations and best practices. Given its classification as a halogenated organic acid, improper disposal can pose significant risks to personnel and the environment.

Hazard Identification and Core Safety Principles

2,3-Dibromo-2-(4-bromophenyl)propionic acid is an aromatic compound containing multiple bromine atoms.[1][2] While a specific, comprehensive Safety Data Sheet (SDS) for this exact molecule is not widely available, its structure as a halogenated carboxylic acid allows us to infer its primary hazards based on analogous compounds and chemical class properties. Halogenated organic acids are typically corrosive and can cause severe skin and eye irritation or damage.[3]

The fundamental principle for managing this waste is segregation . Halogenated organic waste must not be mixed with non-halogenated waste streams.[4][5][6] The disposal methods for these two categories are vastly different; halogenated wastes require specialized, high-temperature incineration to prevent the formation of toxic byproducts, making their disposal significantly more expensive and regulated.[4][6]

Key Hazard Summary Table

Property	Description	Source(s)
Chemical Name	2,3-Dibromo-2-(4-bromophenyl)propionic acid	[1]
CAS Number	112595-55-8	[1][2]
Molecular Formula	C₉H₇Br₃O₂	[1]
Molecular Weight	386.87 g/mol	[1]
Anticipated Hazards	Corrosive; Causes severe skin burns and eye damage; Potential environmental hazard.	[3][7]
Incompatible Materials	Strong bases, strong oxidizing agents, certain metals (can corrode).	[8][9]
Primary Disposal Route	Hazardous waste incineration.	[4][6]
Hazardous Decomp. Products	Thermal decomposition may produce carbon oxides (CO, CO₂) and highly toxic/corrosive hydrogen bromide (HBr) gas.[8][10]

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the day-to-day management of 2,3-Dibromo-2-(4-bromophenyl)propionic acid waste.

Q1: How must I classify waste containing this compound? A: All waste containing 2,3-Dibromo-2-(4-bromophenyl)propionic acid, including contaminated solvents, solids (e.g., filter paper, contaminated gloves), and aqueous solutions, must be classified as "Halogenated Organic Waste." [4][6] This is due to the presence of bromine atoms in its structure.

Q2: What type of container should I use for collecting this waste? A: Use a dedicated, chemically-resistant container. High-density polyethylene (HDPE) or borosilicate glass containers with a secure, screw-top cap are appropriate.[3] The container must be in good condition, free of cracks, and compatible with the waste.[5] For acidic waste, avoid metal cans as prolonged contact can lead to corrosion.[9]

Q3: How should I label the waste container? A: Proper labeling is critical to prevent accidental mixing and ensure correct disposal. The label must be applied as soon as the first drop of waste is added and should include:[5]

• The words "Hazardous Waste."

• The full chemical name: "Waste 2,3-Dibromo-2-(4-bromophenyl)propionic acid." Do not use abbreviations or chemical formulas.[5]

• A list of all other components in the container (e.g., "Dichloromethane," "Methanol," "Water").

• An indication of the associated hazards (e.g., "Corrosive," "Toxic").

Q4: Can I neutralize this acid in my lab before disposal? A: It is strongly advised NOT to neutralize this waste on the benchtop unless you have explicit permission and a specific, approved protocol from your institution's Environmental Health & Safety (EHS) department. [3] While neutralizing simple corrosive wastes can sometimes be permitted, the reaction of a complex organic acid can be unpredictable, potentially generating heat and hazardous aerosols.[11] The primary disposal route is incineration, and neutralization is often an unnecessary and risky intermediate step.

Q5: What are the correct temporary storage conditions for the waste container? A: Store the sealed waste container in a designated satellite accumulation area, such as a secondary containment tub within a ventilated cabinet.[3][9] The storage area should be cool, dry, and away from incompatible materials like bases and oxidizing agents.[5][9] Ensure the container is kept closed at all times except when actively adding waste.[5][12]

Q6: What happens if I accidentally mix this halogenated waste with my non-halogenated solvent waste? A: If you mix the two streams, the entire contents of the container must be re-classified and disposed of as halogenated waste.[5][6] This significantly increases disposal costs and is a primary reason why strict segregation is enforced.[6] If this occurs, you must immediately relabel the container to reflect its new, combined contents.

Troubleshooting Guide

This section provides solutions for specific issues you may encounter.

Problem: I've spilled a small amount of the solid 2,3-Dibromo-2-(4-bromophenyl)propionic acid powder. Solution:

• Alert Personnel: Inform others in the immediate area.

• Secure the Area: Restrict access to the spill zone.

• Don PPE: Wear, at a minimum, a lab coat, safety goggles, and chemical-resistant nitrile or neoprene gloves.[3]

• Contain & Clean: Do NOT use water, as this will dissolve and spread the acid. Gently sweep or vacuum the solid material into a designated hazardous waste container.[8] Use an inert absorbent material like vermiculite or sand to collect any remaining residue. Avoid using combustible materials like paper towels or sawdust.[3]

• Decontaminate: Wipe the spill area with a cloth dampened with a mild soap and water solution.

• Dispose: All cleanup materials (gloves, absorbent pads, etc.) must be placed in the halogenated solid waste container.

• Report: Report the spill to your laboratory supervisor or EHS department as per institutional policy.[3]

Problem: My waste container appears to be bulging or under pressure. Solution: This is a dangerous situation that could indicate an ongoing chemical reaction.

• Do Not Handle Directly: Do not attempt to open or move the container if it is severely compromised.

• Alert & Evacuate: Immediately alert your colleagues and evacuate the immediate area.

• Ventilate: If safe to do so, ensure the area is well-ventilated by using a chemical fume hood.

• Contact EHS: Contact your institution's EHS or emergency response team immediately. They have the training and equipment to handle reactive waste.

Problem: I have experienced direct skin or eye contact with the waste. Solution:

• Skin Contact: Immediately flush the affected skin with copious amounts of water for at least 15 minutes while removing any contaminated clothing.[13][14] Seek immediate medical attention.

• Eye Contact: Immediately flush the eyes with an eyewash station for at least 15 minutes, holding the eyelids open.[13][14] Remove contact lenses if present and easy to do. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration.[13][14] Seek immediate medical attention.

• Report: Inform your supervisor and bring the Safety Data Sheet (or information on the chemical) to the medical provider.

Standard Operating Protocols

Protocol 1: Waste Collection and Storage

• Container Preparation: Obtain a clean, designated halogenated waste container made of HDPE or borosilicate glass.

• Labeling: Before adding any waste, affix a "Hazardous Waste" label. Fill in the chemical name "Waste 2,3-Dibromo-2-(4-bromophenyl)propionic acid" and your name/lab information.

• Waste Addition: Add waste to the container inside a chemical fume hood to minimize inhalation exposure.

• Content Logging: As you add different waste solutions (e.g., from different experimental steps), update the container's contents list on the label.

• Sealing: After adding waste, securely tighten the cap to ensure it is vapor-tight and spill-proof.[5]

• Storage: Place the container in its designated satellite accumulation area, within secondary containment.

• Disposal Request: Once the container is full (do not overfill, 90% capacity is a common limit) or has been stored for the maximum allowed time (e.g., 3 months), arrange for pickup by your institution's EHS department.[15]

Diagram: Waste Management Workflow

Caption: Decision workflow for handling 2,3-Dibromo-2-(4-bromophenyl)propionic acid waste.

References

• 2,3-Dibromo-2-(4-bromophenyl)propionic Acid Product Page. Pharmaffiliates.

• Proper Disposal Procedures for Halogenated Organic Acid Waste. BenchChem.

• Thermal decomposition of brominated flame retardants (BFRs): Products and mechanisms. ScienceDirect.

• 2,3-Dibromo-2-(4-bromophenyl)propionic Acid. Shanghai Huicheng Biological Technology Co., Ltd.

• Hazardous Waste Segregation. Bucknell University.

• Products of thermal decomposition of brominated polymer flame retardants. ScienceDirect.

• Products of Thermal Decomposition of Brominated Polymer Flame Retardants. AIDIC.

• Thermal Decomposition of Brominated Flame Retardants (BFRs):Products and Mechanisms. ResearchGate.

• 2,3-Dibromo-2-(4-bromophenyl)propionic acid PubChem Page. National Center for Biotechnology Information.

• Halogenated Organic Liquids - Standard Operating Procedure. Braun Research Group, University of Illinois.

• Bromine: incident management. GOV.UK.

• Influence of brominated flame retardant thermal decomposition products on HALS. Polymer Degradation and Stability.

• 6-Bromo-1-oxo-2,3-dihydro-1H-indene-4-carboxylic acid Safety Data Sheet. AK Scientific, Inc.

• Guidelines for Solvent Waste Recycling and Disposal. Hazardous Waste Experts.

• 2,3-DIBROMO-3-PHENYLPROPIONIC ACID - Safety Data Sheet. ChemicalBook.

• 2,3-DIBROMO-3-PHENYLPROPIONIC ACID 6286-30-2 wiki. Guidechem.

• 3-(3-Bromophenyl)propionic acid Safety Data Sheet. ALFA AESAR.

• 2-bromopropionic acid Safety Data Sheet. Sigma-Aldrich.

• Chapter 7 - Management Procedures For Specific Waste Types. Cornell University Environmental Health and Safety.

• 2,3-Dibromopropionic acid Product Page. Sigma-Aldrich.

• Organic Solvent Waste Disposal. University of British Columbia Safety & Risk Services.

• Organic solvent waste. Kemicentrum, Lund University.

• 2,3-Dibromopropionic acid Safety Data Sheet. Fisher Scientific.

• 2,3-Dibromo-3-phenylpropionic acid Safety Data Sheet. Sigma-Aldrich.

• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. U.S. Environmental Protection Agency.

• Halogenated Solvents Safety Procedure. Washington State University.

• 2,3-DIBROMO-3-PHENYLPROPIONIC ACID Product Page. ChemicalBook.

• 2,3-Dibromopropionic acid PubChem Page. National Center for Biotechnology Information.

• Hazardous Laboratory Chemicals Disposal Guide. Reed College.

• Purification of liquid bromine contaminated with organic impurities. Google Patents.

• Hazardous Waste Disposal Guide. Dartmouth College.

• Method for reduction of bromine contamination of chlorine. Google Patents.

• Bromination Process For Disposal Of Spilled Hazardous Materials. U.S. Environmental Protection Agency.

• Bromide Removal. Purolite.

• Reduction of bromate and chlorate contaminants in water using aqueous phase corona discharge. ResearchGate.

• 2-(4-Bromophenyl)-2-methylpropanoic Acid Product Page. TCI Chemicals.

• 3-(4-Bromophenyl)propionic acid Safety Data Sheet. Fisher Scientific.

• Chemical Compatibility Chart. Carvel S.r.l.

• 3-(2-Bromophenyl)propionic acid Product Page. Sigma-Aldrich.

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"stability issues of 2,3-Dibromo-2-(4-bromophenyl)propionic acid in solution"

Technical Support Center: 2,3-Dibromo-2-(4-bromophenyl)propionic acid

Introduction

Welcome to the technical support guide for 2,3-Dibromo-2-(4-bromophenyl)propionic acid (CAS 112595-55-8). This document is designed for researchers, scientists, and drug development professionals to navigate the complexities associated with the solution-state stability of this compound. Due to its structure, featuring a carboxylic acid and vicinal dibromides on the propionic acid chain, this molecule presents specific handling and stability challenges. This guide provides in-depth FAQs, troubleshooting protocols, and experimental workflows to ensure the integrity of your research and development activities.

Frequently Asked Questions (FAQs)

Q1: What are the primary structural features of 2,3-Dibromo-2-(4-bromophenyl)propionic acid that influence its stability?

A1: The stability of this molecule is primarily dictated by three structural motifs:

• α-Bromo Carboxylic Acid: The bromine atom at the alpha position (C2) is adjacent to the electron-withdrawing carbonyl group. This makes the α-carbon highly electrophilic and susceptible to nucleophilic substitution reactions, such as hydrolysis.[1]

• Vicinal Dibromide: The presence of bromine atoms on adjacent carbons (C2 and C3) creates a system prone to elimination reactions. This can lead to the formation of an unsaturated double bond between these carbons through the loss of HBr (dehydrobromination) or Br₂ (debromination), particularly in the presence of bases or certain metals.[2]

• Carboxylic Acid Group: The acidic proton of the carboxyl group can be abstracted, forming a carboxylate anion. The solubility and reactivity of the molecule are highly dependent on the pH of the solution, which governs the equilibrium between the protonated and deprotonated forms.[3]

Q2: What are the most common degradation pathways for this compound in solution?

A2: Based on its structure, the following degradation pathways are most likely:

• Hydrolysis: Nucleophilic attack by water on the α-carbon can displace the bromide ion, leading to the formation of 2-bromo-3-hydroxy-2-(4-bromophenyl)propionic acid or a related α-hydroxy acid. This reaction can be catalyzed by acidic or basic conditions.[3]

• Dehydrobromination: Elimination of hydrogen bromide (HBr) is a common pathway for haloalkanes, especially when prompted by basic conditions. This would result in the formation of a brominated analog of cinnamic acid.

• Photodegradation: Brominated aromatic compounds can be sensitive to light, particularly in the UV spectrum. Energy from light can induce homolytic cleavage of the C-Br bonds, leading to radical-mediated degradation pathways.[4] It is crucial to protect solutions from light.

Below is a diagram illustrating these potential degradation routes.

Caption: Potential degradation pathways for the title compound in solution.

Troubleshooting Guide

Problem: My stock solution has developed a yellow or brown tint over time.

• Potential Cause: This discoloration is often indicative of decomposition, potentially involving the liberation of elemental bromine (Br₂), which has a characteristic brownish color. This can be accelerated by exposure to light, elevated temperatures, or incompatible solvents.

• Scientific Rationale: The C-Br bonds, particularly the one at the benzylic-like α-position, can undergo homolytic cleavage under light exposure or thermal stress. The resulting bromine radicals can combine to form Br₂.[5] Alternatively, oxidative processes can lead to the formation of colored byproducts.

• Solution Workflow:

  • Protect from Light: Immediately transfer any remaining stock solution to an amber vial or wrap the existing container in aluminum foil. All future solutions should be prepared and stored in light-protected containers.[6]

  • Control Temperature: Store stock solutions at the recommended temperature. For short-term storage (1-2 weeks), 2-8°C is advisable. For long-term storage, aliquoting and freezing at -20°C or -80°C is recommended, especially for solutions in aprotic solvents like DMSO.

  • Verify Solvent Purity: Ensure the solvent used is of high purity (e.g., HPLC or spectrophotometric grade) and free from contaminants that could catalyze degradation. Peroxides in aged ethers or trace metals can initiate decomposition.

  • Prepare Fresh: If discoloration is significant, it is highly probable that the compound's concentration and purity have been compromised. Discard the solution according to your institution's waste disposal guidelines and prepare a fresh stock.[7]

Problem: I observe unexpected peaks in my analytical chromatogram (HPLC/LC-MS) that grow over time.

• Potential Cause: These new peaks are almost certainly degradation products. Their identity will depend on the solvent, pH, and storage conditions.

• Scientific Rationale: As discussed in FAQ A2, hydrolysis and elimination are common degradation routes. In a reverse-phase HPLC system, a hydrolysis product (which is more polar) will typically have a shorter retention time than the parent compound. An elimination product (which is less polar due to the loss of HBr) may have a longer retention time.

• Solution Workflow:

  • Characterize Degradants: If you have access to mass spectrometry (LC-MS), analyze the new peaks to determine their mass-to-charge ratio (m/z). This is the most direct way to hypothesize the structure of the degradation products.

  • Perform a Forced Degradation Study: To confirm the identity of the degradants, you can intentionally stress a small sample of the compound.

    • Acidic/Basic Conditions: Treat aliquots with dilute HCl and dilute NaOH, respectively, and monitor by HPLC. This will help identify peaks corresponding to acid- or base-catalyzed hydrolysis and elimination.

    • Oxidative Stress: Treat an aliquot with a dilute solution of hydrogen peroxide.

    • Photostability: Expose a solution to direct UV or fluorescent light.

  • Optimize Solution pH: The stability of carboxylic acids in aqueous solutions is often highly pH-dependent.[8][9] If working in aqueous media, perform a stability study across a range of pH values (e.g., pH 3, 5, 7.4) using appropriate buffers (e.g., citrate, phosphate) to find the pH of maximum stability.

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• 9. scielo.br [scielo.br]

Reference Data & Comparative Studies

A Comparative Guide to the Definitive Structural Validation of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

For researchers, scientists, and professionals in drug development, the unambiguous determination of a molecule's three-dimensional structure is not merely an academic exercise; it is the bedrock upon which all subsequent research, from mechanistic studies to clinical trials, is built. An error in structural assignment can lead to the invalidation of countless hours of work and significant financial investment. The subject of this guide, 2,3-Dibromo-2-(4-bromophenyl)propionic acid, is a halogenated organic compound whose precise atomic arrangement dictates its chemical reactivity and potential biological activity.

This guide provides an in-depth analysis of the gold-standard method for its structural validation—Single-Crystal X-ray Crystallography. We will explore the causality behind the experimental choices in this technique and objectively compare its performance and the nature of the data it provides against other powerful, yet indirect, analytical methods such as Nuclear Magnetic Resonance (NMR) Spectroscopy, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy.

Part 1: The Gold Standard: Single-Crystal X-ray Crystallography

Single-crystal X-ray crystallography is widely considered the most powerful technique for the unambiguous elucidation of the structure of crystalline solids.[1] It provides a precise three-dimensional map of the electron density within a molecule, from which atomic positions, bond lengths, bond angles, and stereochemistry can be determined with exceptional accuracy. Unlike spectroscopic methods which provide averaged data from a large ensemble of molecules in solution or bulk, crystallography analyzes a single, ordered crystal, yielding a static, high-resolution snapshot of the molecule's conformation in the solid state.[2][3]

The Crystallographic Workflow: From Solution to Structure

The journey from a synthesized powder to a validated crystal structure is a multi-step process where each stage is critical for success. The logic behind this workflow is to first create a highly ordered, three-dimensional lattice of the molecule and then to probe that lattice with X-rays to decode the arrangement of its constituent atoms.

Caption: The experimental workflow for single-crystal X-ray crystallography.

Experimental Protocol: A Self-Validating System

• Crystal Growth (The Art of the Science): The most significant bottleneck in X-ray crystallography is often obtaining diffraction-quality crystals.[4]

  • Step 1: Purification. The starting material, 2,3-Dibromo-2-(4-bromophenyl)propionic acid, must be of the highest possible purity (>99%). Impurities can inhibit crystallization or become incorporated into the crystal lattice, leading to disorder and poor diffraction.

  • Step 2: Solvent Selection. A solvent or solvent system is chosen in which the compound has moderate solubility. The goal is to create a supersaturated solution from which the compound will slowly precipitate.

  • Step 3: Crystallization. A common and effective method is slow evaporation. The purified compound is dissolved in a suitable solvent (e.g., ethanol/water mixture) in a loosely covered vial. Over days or weeks, the solvent slowly evaporates, increasing the concentration until crystals form. The slow rate is crucial for forming a single, well-ordered crystal rather than a polycrystalline powder.

• Data Collection (The Measurement):

  • Step 1: Crystal Mounting. A suitable single crystal (typically 0.1-0.3 mm in size) is selected under a microscope and mounted on a specialized loop.

  • Step 2: Data Acquisition. The crystal is placed on a goniometer head in an X-ray diffractometer and cooled to a low temperature (e.g., 100 K) to minimize thermal vibrations of the atoms, which sharpens the diffraction spots. The crystal is then rotated while being irradiated with a monochromatic X-ray beam. A detector collects the resulting diffraction pattern—a series of spots of varying intensity.[5]

• Structure Solution and Refinement (The Analysis):

  • Step 1: Unit Cell Determination. The positions of the diffraction spots are used to determine the dimensions and symmetry of the unit cell—the basic repeating block of the crystal.

  • Step 2: Structure Solution. The intensities of the spots are used to solve the "phase problem" and generate an initial electron density map. This map reveals the positions of the heaviest atoms first, which in this case are the three bromine atoms.

  • Step 3: Model Refinement. Lighter atoms (carbon, oxygen) are located in the electron density map. The entire structural model is then refined against the experimental data using least-squares minimization to improve the fit. This iterative process adjusts atomic positions and thermal displacement parameters until the calculated diffraction pattern matches the observed pattern as closely as possible. The quality of the final structure is assessed using metrics like the R-factor.[6]

Interpreting the Results: Crystallographic Data

The final output is a set of crystallographic data that provides a wealth of structural information. The table below presents illustrative data based on a similar published structure, 2,3-Dibromo-3-phenylpropionic acid, to demonstrate what would be expected.[7]

Parameter	Illustrative Value for a Dibromophenylpropionic Acid Derivative	Significance
Formula	C₉H₇Br₃O₂	Confirms the chemical composition of the molecule in the crystal.
Crystal System	Monoclinic	Describes the basic symmetry of the crystal lattice.
Space Group	P2₁/c	Defines the specific symmetry operations within the unit cell.
Unit Cell (Å)	a = 7.02, b = 9.71, c = 29.29	The dimensions of the repeating box that builds the crystal.
Volume (ų)	1999.3	The volume of the unit cell.
Z	4	The number of molecules in the unit cell.
R-factor (R1)	~0.025	A measure of the agreement between the crystallographic model and the experimental X-ray diffraction data. A lower value indicates a better fit.

Part 2: A Comparative Guide to Alternative Analytical Techniques

While X-ray crystallography provides the definitive answer, it requires a suitable crystal. In its absence, or as a complementary approach, a combination of spectroscopic techniques is used to piece together the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy probes the local chemical environment of magnetically active nuclei, primarily ¹H (protons) and ¹³C. It is the most powerful tool for determining the connectivity of atoms in a molecule in solution.

• ¹H NMR Insights: For 2,3-Dibromo-2-(4-bromophenyl)propionic acid, the ¹H NMR spectrum would be expected to show distinct signals for the aromatic protons on the phenyl ring, the aliphatic protons of the propionic acid backbone, and a characteristic downfield signal for the carboxylic acid proton (often broad and appearing around 12 ppm).[8][9] The presence of electronegative bromine atoms will shift nearby proton signals downfield.[10][11]

• ¹³C NMR Insights: The ¹³C NMR spectrum would confirm the number of unique carbon environments. Key signals would include the carbonyl carbon of the carboxylic acid (165-185 ppm), several signals for the aromatic carbons, and signals for the two aliphatic carbons of the propionic acid chain.[8][9]

Mass Spectrometry (MS)

Mass spectrometry measures the mass-to-charge ratio of ions, providing the molecular weight of the compound and clues about its structure from fragmentation patterns.

• Key Data: For a molecule with three bromine atoms, the most telling feature is the isotopic pattern of the molecular ion peak. Bromine has two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio.[12] This results in a characteristic cluster of peaks (M, M+2, M+4, M+6) with a distinctive intensity ratio, providing irrefutable evidence for the presence of three bromine atoms in the molecule.[13] High-resolution mass spectrometry (HRMS) can provide the elemental formula with very high accuracy.

Infrared (IR) Spectroscopy

IR spectroscopy measures the vibrations of bonds within a molecule and is excellent for identifying the presence of specific functional groups.

• Key Absorptions: The IR spectrum of 2,3-Dibromo-2-(4-bromophenyl)propionic acid would be dominated by two key features of the carboxylic acid group: a very broad O-H stretching band from approximately 2500-3300 cm⁻¹ and an intense C=O (carbonyl) stretching band around 1700-1760 cm⁻¹.[8][9][14] Additional peaks in the fingerprint region would correspond to C-Br and C-C bond vibrations.

Part 3: A Synthesized Approach to Structure Validation

No single technique (besides crystallography) can fully define a structure. True confidence comes from the convergence of data from multiple, orthogonal methods.

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• 13. mass spectrum of 1-bromo-2-methylpropane C4H9Br (CH3)2CHCH2Br fragmentation pattern of m/z m/e ions for analysis and identification of 1-bromo-2-methylpropane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 14. orgchemboulder.com [orgchemboulder.com]

A Comparative Analysis of the Reactivity of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid and Other Brominated Acids

For Researchers, Scientists, and Drug Development Professionals

Introduction

Brominated carboxylic acids are pivotal intermediates in organic synthesis, offering versatile pathways to a wide array of functionalized molecules, including pharmaceuticals, agrochemicals, and advanced materials. Their reactivity, largely dictated by the position and electronic environment of the bromine substituents, allows for a range of transformations such as nucleophilic substitutions and elimination reactions. This guide provides an in-depth comparative analysis of the reactivity of 2,3-Dibromo-2-(4-bromophenyl)propionic acid against two structurally related analogs: 2,3-dibromo-3-phenylpropionic acid and 2,3-dibromopropionic acid.

The central focus of this comparison is to elucidate how the substituent at the α-carbon—a 4-bromophenyl group, a phenyl group, or a hydrogen atom—modulates the reactivity of these vicinal dibromides. Understanding these subtle yet significant differences is crucial for researchers in selecting the appropriate substrate and optimizing reaction conditions to achieve desired synthetic outcomes. This guide will delve into the electronic and steric effects influencing key reaction pathways, supported by established chemical principles and available experimental data.

Physicochemical Properties of the Compared Acids

The structural variations among the three brominated acids under review lead to differences in their fundamental physicochemical properties. These properties, summarized in the table below, can influence their solubility, melting points, and behavior in different reaction media.

Property	2,3-Dibromopropionic Acid	2,3-Dibromo-3-phenylpropionic Acid	2,3-Dibromo-2-(4-bromophenyl)propionic Acid
CAS Number	600-05-5[1]	6286-30-2[2]	11090343 (CID)[3]
Molecular Formula	C₃H₄Br₂O₂[1]	C₉H₈Br₂O₂[2]	C₉H₇Br₃O₂
Molecular Weight	231.87 g/mol [1]	307.97 g/mol [4]	386.86 g/mol
Appearance	Not specified	White crystalline solid[5]	Not specified
Melting Point	Not specified	200 °C (decomposes)[6]	Not specified
pKa (Predicted)	Not specified	2.21 ± 0.11[5]	Not specified

Note: Experimental data for 2,3-Dibromo-2-(4-bromophenyl)propionic acid is not extensively available in public literature. The values presented are based on its chemical structure.

Spectroscopic data, particularly ¹H NMR and IR spectroscopy, are invaluable for confirming the structure and understanding the electronic environment of these molecules. While experimental spectra for 2,3-Dibromo-2-(4-bromophenyl)propionic acid are not readily found in the searched literature, the spectra for the analogous compounds provide a basis for expected peak positions.

• ¹H NMR Spectroscopy: The proton signals for the α- and β-protons in 2,3-dibromopropionic acid and 2,3-dibromo-3-phenylpropionic acid are informative. For instance, in 2,3-dibromopropionic acid, the α-proton signal is a doublet of doublets, coupled to the two diastereotopic β-protons.[7] The chemical shifts of these protons are influenced by the neighboring electron-withdrawing bromine atoms and the carboxylic acid group.

• Infrared (IR) Spectroscopy: The IR spectra of these compounds are characterized by a strong carbonyl (C=O) stretching absorption, typically in the range of 1700-1725 cm⁻¹, and a broad O-H stretching band from the carboxylic acid group.[8][9]

Comparative Reactivity Analysis

The reactivity of these brominated acids is primarily centered around two key transformations: dehydrobromination of the vicinal dibromides to form α-bromo-β-substituted acrylic acids or further to propiolic acids, and nucleophilic substitution at the α-carbon.

Dehydrobromination Reactions

The elimination of hydrogen bromide (HBr) from vicinal dibromides is a classic method for the synthesis of alkenes and alkynes.[10] This reaction typically proceeds through an E2 (bimolecular elimination) mechanism, where a base abstracts a proton, and the bromide ion is eliminated simultaneously.

Caption: Generalized E2 Dehydrobromination Workflow.

The rate of the E2 reaction is sensitive to the acidity of the abstracted proton and the stability of the developing double bond in the transition state. The substituents at the α- and β-positions play a crucial role in modulating these factors.

• 2,3-Dibromopropionic Acid: This is the simplest of the three. The α-proton's acidity is enhanced by the adjacent electron-withdrawing carboxylic acid group and the α-bromine. However, the resulting alkene is not stabilized by conjugation.

• 2,3-Dibromo-3-phenylpropionic Acid: The presence of the phenyl group at the β-position significantly influences the reactivity. The phenyl group can stabilize the developing double bond in the E2 transition state through conjugation. This is expected to increase the rate of dehydrobromination compared to 2,3-dibromopropionic acid.

• 2,3-Dibromo-2-(4-bromophenyl)propionic Acid: The 4-bromophenyl group at the α-position introduces a strong electron-withdrawing effect through both induction (-I) and resonance (-M, though weaker). This has two opposing effects on dehydrobromination (elimination of the β-proton and α-bromine):

  • Increased Acidity of the β-proton: The electron-withdrawing nature of the aryl group will slightly increase the acidity of the β-protons, potentially favoring the initial abstraction by a base.

  • Destabilization of the Alkene Product: The electron-withdrawing 4-bromophenyl group at the α-position of the resulting α,β-unsaturated acid would be electronically unfavorable for the double bond. This could disfavor the formation of the alkene and slow down the reaction compared to the phenyl-substituted analog.

Comparative Reactivity Prediction for Dehydrobromination:

Based on these electronic arguments, the predicted order of reactivity towards dehydrobromination is:

2,3-dibromo-3-phenylpropionic acid > 2,3-dibromopropionic acid ≈ 2,3-Dibromo-2-(4-bromophenyl)propionic acid

The phenyl group's ability to stabilize the forming double bond through conjugation is likely the dominant factor, making it the most reactive. The competition between the increased acidity of the β-proton and the electronic destabilization of the product makes the relative reactivity of the 4-bromophenyl substituted acid difficult to predict without experimental data, but it is not expected to be significantly more reactive than the unsubstituted analog.

Nucleophilic Substitution at the α-Carbon

α-Bromo carboxylic acids are excellent substrates for SN2 reactions.[11] The electrophilicity of the α-carbon is enhanced by the adjacent electron-withdrawing carbonyl group, which also stabilizes the transition state.

Caption: Generalized SN2 Nucleophilic Substitution Workflow.

The rate of the SN2 reaction is influenced by the electrophilicity of the α-carbon and steric hindrance around it.

• 2,3-Dibromopropionic Acid: The α-carbon is relatively unhindered, making it susceptible to nucleophilic attack.

• 2,3-Dibromo-3-phenylpropionic Acid: In this case, the α-carbon is attached to a hydrogen, a bromine, a carboxylic acid, and a β-carbon bearing a phenyl group. The steric bulk is greater than in the unsubstituted acid.

• 2,3-Dibromo-2-(4-bromophenyl)propionic Acid: The α-carbon is directly attached to the bulky 4-bromophenyl group. This will introduce significant steric hindrance, which is expected to dramatically decrease the rate of an SN2 reaction at this center. However, the strong electron-withdrawing nature of the 4-bromophenyl group will increase the electrophilicity of the α-carbon.

Comparative Reactivity Prediction for Nucleophilic Substitution (SN2 at α-carbon):

In SN2 reactions, steric effects are often dominant. Therefore, the predicted order of reactivity is:

2,3-dibromopropionic acid > 2,3-dibromo-3-phenylpropionic acid >> 2,3-Dibromo-2-(4-bromophenyl)propionic acid

The bulky 4-bromophenyl group directly attached to the α-carbon in the target molecule would likely make it the least reactive towards SN2 substitution at that position.

Experimental Protocols

The following are representative, detailed protocols for the types of reactions discussed. Researchers should always conduct their own risk assessments and optimize conditions for their specific substrates and equipment.

Protocol 1: Dehydrobromination of a Vicinal Dibromo Acid

This protocol is a general procedure and may require optimization for each specific substrate.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the vicinal dibromo acid (1.0 eq) in a suitable solvent (e.g., ethanol, THF).

• Addition of Base: Slowly add a solution of a base (e.g., 2.2 eq of potassium carbonate or sodium hydroxide) in the same solvent to the reaction mixture at room temperature.

• Reaction Monitoring: Heat the reaction mixture to reflux and monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: After the reaction is complete, cool the mixture to room temperature and remove the solvent under reduced pressure.

• Extraction: Add water to the residue and acidify with a dilute acid (e.g., 1 M HCl) to a pH of ~2. Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate, diethyl ether) three times.

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by recrystallization or column chromatography.

Protocol 2: Nucleophilic Substitution of an α-Bromo Acid

This protocol describes a general procedure for the substitution of the α-bromine.

• Reaction Setup: In a round-bottom flask, dissolve the α-bromo acid (1.0 eq) in a polar aprotic solvent (e.g., DMF, DMSO).

• Nucleophile Addition: Add the nucleophile (e.g., 1.1 eq of sodium azide or potassium cyanide) to the solution. Caution: Cyanide salts are highly toxic and should be handled with appropriate safety precautions.

• Reaction Conditions: Stir the reaction mixture at a suitable temperature (ranging from room temperature to elevated temperatures, depending on the reactivity of the substrate and nucleophile) until the starting material is consumed, as monitored by TLC or LC-MS.

• Work-up: Pour the reaction mixture into water and acidify with a dilute acid.

• Extraction and Purification: Extract the product with an organic solvent, wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. The product can then be purified by appropriate methods such as crystallization or chromatography.

Conclusion

The reactivity of 2,3-Dibromo-2-(4-bromophenyl)propionic acid is expected to be distinct from its analogs lacking the α-aryl substituent or having an unsubstituted phenyl group. The strong electron-withdrawing and sterically bulky nature of the 4-bromophenyl group at the α-position is predicted to significantly hinder SN2-type nucleophilic substitution at this center. In dehydrobromination reactions, the electronic effects of the α-(4-bromophenyl) group are more complex, with competing factors influencing proton acidity and alkene stability.

While this guide provides a logical framework for predicting the comparative reactivity based on established principles of physical organic chemistry, it also highlights the need for further experimental studies to quantify these differences. Kinetic studies and detailed product analyses for the reactions of 2,3-Dibromo-2-(4-bromophenyl)propionic acid would be invaluable in validating these predictions and further expanding its utility as a synthetic intermediate.

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A Comparative Spectroscopic Guide to 2,3-Dibromo-2-(4-bromophenyl)propionic Acid and Its Analogs

This guide provides an in-depth comparison of the spectroscopic data for 2,3-Dibromo-2-(4-bromophenyl)propionic acid and a curated selection of its structural analogs. The objective is to furnish researchers, scientists, and drug development professionals with a comprehensive understanding of how subtle changes in molecular structure are reflected in ¹H NMR, ¹³C NMR, Infrared (IR), and Mass Spectrometry (MS) data. By systematically examining the spectral shifts and patterns resulting from the addition or removal of bromine and phenyl functionalities, this guide serves as a practical reference for the characterization of halogenated aromatic compounds.

Introduction: The Rationale for Spectroscopic Comparison

In the field of organic synthesis and pharmaceutical development, unambiguous structural confirmation is paramount. Halogenated phenylpropionic acids are a class of compounds that often serve as key intermediates or building blocks. Their spectroscopic characterization can be complex due to the influence of multiple electron-withdrawing groups and the potential for stereoisomerism.

This guide addresses this complexity by presenting a side-by-side comparison of a target molecule, 2,3-Dibromo-2-(4-bromophenyl)propionic acid, with its analogs. This comparative approach allows for a more intuitive understanding of spectroscopic principles. Instead of analyzing a single spectrum in isolation, we will observe trends and patterns, thereby deducing the contribution of each functional group to the overall spectral fingerprint. The selected analogs allow for a systematic dissection of the molecule, illustrating the spectroscopic impact of the phenyl group, the bromine atoms on the propionic acid chain, and the bromine substituent on the phenyl ring.

The Analogs: A Structural Overview

The compounds chosen for this comparative analysis allow for a systematic evaluation of the spectroscopic influence of each key structural component. The primary compound of interest is 2,3-Dibromo-2-(4-bromophenyl)propionic acid . While comprehensive spectral data for this specific molecule is not widely published, its expected spectroscopic characteristics can be reliably predicted by analyzing the trends observed in its structural analogs.

The analogs selected for this guide are:

• Analog A: 2,3-Dibromo-3-phenylpropionic acid: This analog removes the bromine atom from the phenyl ring, isolating the effect of the dibrominated propionic acid chain attached to a standard phenyl group.

• Analog B: 2-(4-Bromophenyl)propionic acid: This analog lacks the two bromine atoms on the propionic acid chain, highlighting the spectroscopic signature of the 4-bromophenyl group itself.

• Analog C: 2,3-Dibromopropionic acid: This analog removes the entire phenyl ring, allowing for an examination of the dibrominated propionic acid moiety in isolation.

• Analog D: 2-Phenylpropionic acid: As a basic structure, this analog serves as a baseline to observe the cumulative effects of adding bromine atoms to both the propionic acid chain and the phenyl ring.

Caption: Molecular structures of the primary compound and selected analogs.

Comparative Spectroscopic Analysis

The following sections delve into a detailed comparison of the ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry data for the selected compounds. The analysis emphasizes the causal relationships between structural features and spectral outputs.

Summary of Key Spectroscopic Data

Compound	Key ¹H NMR Signals (ppm)	Key ¹³C NMR Signals (ppm)	Key IR Absorptions (cm⁻¹)	Key Mass Spec (m/z) Fragments
Primary Compound	Aromatic: ~7.5-7.7; Methine: ~5.2-5.5; Carboxylic Acid: >10	Carbonyl: ~170; Aromatic: 120-140; C-Br: ~40-60	O-H (broad): ~2500-3300; C=O: ~1700; C-Br: ~500-600	M+, [M-Br]+, [M-COOH]+
Analog A	Aromatic: ~7.2-7.5; Methine: ~5.1-5.45; Carboxylic Acid: >11[1]	Carbonyl: ~170; Aromatic: 125-135; C-Br: ~45-55	O-H (broad): ~2500-3300; C=O: ~1710; C-Br: ~550-650	308 (M+), 229, 103
Analog B	Aromatic: ~7.2-7.5; Methine: ~3.7; Methyl: ~1.5; Carboxylic Acid: >12	Carbonyl: ~180; Aromatic: 121-140; Methine: ~45; Methyl: ~21	O-H (broad): ~2500-3300; C=O: ~1700	228 (M+), 183, 104[2]
Analog C	Methine: ~4.5; Methylene: ~3.9; Carboxylic Acid: >12[3]	Carbonyl: ~170; C-Br (methine): ~40; C-Br (methylene): ~30	O-H (broad): ~2500-3300; C=O: ~1720; C-Br: ~600-700	232 (M+), 153, 73
Analog D	Aromatic: ~7.2-7.4; Methine: ~3.7; Methyl: ~1.5; Carboxylic Acid: >12	Carbonyl: ~180; Aromatic: 127-140; Methine: ~46; Methyl: ~22	O-H (broad): ~2500-3300; C=O: ~1700	150 (M+), 105, 45

¹H NMR Spectroscopy

The ¹H NMR spectrum provides valuable information about the electronic environment of protons in a molecule.

• Aromatic Protons: In Analog D (2-Phenylpropionic acid), the aromatic protons appear as a multiplet around 7.2-7.4 ppm. The introduction of a bromine atom on the phenyl ring in Analog B (2-(4-Bromophenyl)propionic acid) results in a characteristic splitting pattern, typically two doublets, and a slight downfield shift of the protons adjacent to the bromine due to its electron-withdrawing nature. A similar pattern is expected for the Primary Compound .

• Methine Protons (α and β to COOH): In Analog A (2,3-Dibromo-3-phenylpropionic acid), the protons on the carbons bearing bromine atoms are significantly shifted downfield to the 5.10-5.45 ppm range.[1] This is a direct result of the strong deshielding effect of the electronegative bromine atoms. In contrast, the methine proton in Analog D and Analog B appears much further upfield, at approximately 3.7 ppm.

• Carboxylic Acid Proton: The carboxylic acid proton is typically observed as a broad singlet at a very downfield chemical shift, often greater than 10 ppm, due to hydrogen bonding.[1] Its exact position can be highly dependent on the solvent and concentration.

¹³C NMR Spectroscopy

¹³C NMR spectroscopy provides insight into the carbon framework of the molecule.

• Carbonyl Carbon: The carboxylic acid carbonyl carbon is consistently found in the 170-180 ppm region for all compounds.

• Carbons Bonded to Bromine: The most significant feature in the spectra of the brominated propionic acid chains (Primary Compound , Analog A , and Analog C ) is the upfield shift of the carbons directly attached to bromine, typically appearing in the 30-60 ppm range. In contrast, the corresponding carbons in Analog B and Analog D are found further downfield.

• Aromatic Carbons: The aromatic region of the spectrum (120-140 ppm) shows characteristic patterns. The carbon attached to the bromine in the Primary Compound and Analog B will be shifted to a different extent compared to the unsubstituted aromatic carbons in Analog A and Analog D .

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule.

• O-H Stretch: A very broad absorption in the 2500-3300 cm⁻¹ region is a hallmark of the carboxylic acid O-H stretching vibration, a feature common to all the compounds in this guide.

• C=O Stretch: The carbonyl (C=O) stretch of the carboxylic acid is a strong, sharp peak typically found around 1700-1720 cm⁻¹. The exact position can be influenced by conjugation and hydrogen bonding.

• C-Br Stretch: The C-Br stretching vibration is found in the fingerprint region of the spectrum, typically between 500 and 700 cm⁻¹. This absorption will be present in the Primary Compound and Analogs A, B, and C , but absent in Analog D .

Mass Spectrometry (MS)

Mass spectrometry provides information about the mass-to-charge ratio of a molecule and its fragments, revealing its molecular weight and structural components.

• Molecular Ion Peak (M+): One of the most characteristic features of bromine-containing compounds in MS is the isotopic pattern of the molecular ion peak. Bromine has two major isotopes, ⁷⁹Br and ⁸¹Br, in an approximate 1:1 ratio. Therefore, a compound with one bromine atom will show two peaks of roughly equal intensity (M+ and M+2). A compound with two bromine atoms will show three peaks (M+, M+2, M+4) in a 1:2:1 ratio, and a compound with three bromine atoms (the Primary Compound ) will show four peaks (M+, M+2, M+4, M+6) in a 1:3:3:1 ratio.

• Fragmentation Patterns: Common fragmentation pathways for these molecules include the loss of a bromine atom ([M-Br]+), the loss of the carboxylic acid group ([M-COOH]+), and cleavage of the C-C bond between the α and β carbons. For example, in the mass spectrum of 2,3-Dibromo-3-phenylpropionic acid (Analog A ), prominent fragments are observed at m/z 229 (loss of Br) and 103 (phenyl-CH-Br fragment).

Experimental Protocols

The following protocols are provided as a representative example of how these compounds can be synthesized and analyzed.

Synthesis: Bromination of (E)-Cinnamic Acid (to yield Analog A)

This protocol is adapted from the common laboratory procedure for the bromination of an alkene.

• Dissolution: Dissolve 1.0 g of (E)-cinnamic acid in 10 mL of a suitable solvent like dichloromethane in a round-bottom flask.

• Bromination: While stirring the solution at room temperature, slowly add a solution of bromine (Br₂) in the same solvent dropwise until a faint orange color persists. This indicates a slight excess of bromine.

• Reaction Monitoring: Monitor the reaction by thin-layer chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by adding a saturated solution of sodium thiosulfate to remove excess bromine. Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Purification: Remove the solvent under reduced pressure. The crude product, 2,3-Dibromo-3-phenylpropionic acid (Analog A ), can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water).

Caption: A generalized workflow for the synthesis and spectroscopic analysis.

Spectroscopic Analysis

• NMR Spectroscopy:

  • Prepare a sample by dissolving 5-10 mg of the purified product in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

  • Acquire ¹H and ¹³C NMR spectra on a standard NMR spectrometer (e.g., 300 MHz or higher).

  • Process the data (Fourier transform, phase correction, and baseline correction) and integrate the signals for the ¹H spectrum.

• IR Spectroscopy:

  • Place a small amount of the solid sample directly onto the diamond crystal of an ATR-FTIR spectrometer.

  • Acquire the spectrum, typically by co-adding 16 or 32 scans, over a range of 4000-400 cm⁻¹.

• Mass Spectrometry:

  • Prepare a dilute solution of the sample in a suitable volatile solvent (e.g., methanol or acetonitrile).

  • Introduce the sample into the mass spectrometer via a suitable ionization method, such as electrospray ionization (ESI) or gas chromatography-mass spectrometry (GC-MS).

  • Acquire the mass spectrum over an appropriate m/z range.

Conclusion

This guide demonstrates that a comparative approach to spectroscopic analysis is a powerful tool for the structural elucidation of complex organic molecules. By systematically analyzing the ¹H NMR, ¹³C NMR, IR, and MS data of 2,3-Dibromo-2-(4-bromophenyl)propionic acid and its analogs, we can confidently assign spectral features to specific structural motifs. The trends observed—such as the deshielding effects of bromine atoms in NMR, the characteristic isotopic patterns in mass spectrometry, and the key functional group absorptions in IR—provide a robust framework for identifying and characterizing members of this important class of compounds.

References

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A Comparative Guide to the Synthetic Routes of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

For researchers and professionals in drug development and organic synthesis, the efficient and reliable synthesis of halogenated organic compounds is of paramount importance. 2,3-Dibromo-2-(4-bromophenyl)propionic acid is a valuable building block in the synthesis of various complex organic molecules and pharmaceutical intermediates. This guide provides a comprehensive comparison of the primary synthetic routes to this compound, offering in-depth technical insights, detailed experimental protocols, and supporting data to aid in the selection of the most suitable method for your research needs.

Introduction to 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

2,3-Dibromo-2-(4-bromophenyl)propionic acid is a halogenated derivative of propionic acid containing a brominated phenyl ring and two bromine atoms on the aliphatic chain. The presence of multiple bromine atoms provides several reactive sites for further functionalization, making it a versatile intermediate in organic synthesis. The stereochemistry of the two chiral centers generated during its synthesis is a critical aspect that influences the properties and applications of its downstream products.

This guide will focus on the most common and practical synthetic approach: the electrophilic addition of bromine to trans-4-bromocinnamic acid. We will also explore a plausible multi-step alternative route starting from p-bromotoluene, providing a comparative analysis of their respective advantages and disadvantages.

Route 1: Electrophilic Addition of Bromine to trans-4-bromocinnamic acid

The most direct and widely employed method for the synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid is the electrophilic addition of molecular bromine (Br₂) across the double bond of trans-4-bromocinnamic acid. This reaction is a classic example of alkene halogenation and proceeds through a well-established mechanism.

Mechanistic Insights

The reaction is initiated by the polarization of the bromine molecule as it approaches the electron-rich π-bond of the alkene. This induced dipole allows one of the bromine atoms to act as an electrophile, leading to the formation of a cyclic bromonium ion intermediate. The formation of this bridged ion is a key stereochemical determinant of the reaction. The subsequent nucleophilic attack by the bromide ion (Br⁻) on one of the carbon atoms of the bromonium ion occurs from the side opposite to the bridging bromine atom. This anti-addition results in the formation of the erythro diastereomer as the major product when starting from the trans-alkene.

Caption: Reaction pathway for the electrophilic addition of bromine.

Experimental Protocol

The following protocol is adapted from established procedures for the bromination of cinnamic acid and is expected to provide good yields of the desired product.

Materials:

• trans-4-bromocinnamic acid

• Glacial acetic acid

• Molecular bromine (Br₂) or Pyridinium tribromide

• Cyclohexene (for quenching excess bromine)

• Ethanol

• Water

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve trans-4-bromocinnamic acid in glacial acetic acid.

• Slowly add a solution of bromine in glacial acetic acid dropwise to the stirred solution at room temperature. Alternatively, pyridinium tribromide can be used as a solid, safer alternative to liquid bromine.

• After the addition is complete, heat the reaction mixture to 50-60°C for 1-2 hours, or until the reddish-brown color of bromine disappears.

• If a persistent bromine color remains, add a few drops of cyclohexene to quench the excess bromine.

• Cool the reaction mixture to room temperature and then in an ice bath to induce crystallization of the product.

• Collect the crude product by vacuum filtration and wash with cold water.

• Recrystallize the crude product from a mixed solvent system of ethanol and water to obtain pure 2,3-Dibromo-2-(4-bromophenyl)propionic acid.

Route 2: Multi-step Synthesis from p-bromotoluene

An alternative, albeit more complex, synthetic route starts from the readily available p-bromotoluene. This multi-step pathway offers flexibility in modifying the intermediate products but requires more synthetic transformations.

Synthetic Strategy

This proposed route involves the following key steps:

• Side-chain bromination: Free-radical bromination of p-bromotoluene using N-bromosuccinimide (NBS) and a radical initiator like benzoyl peroxide to yield p-bromobenzyl bromide.

• Chain elongation: Conversion of p-bromobenzyl bromide to a nitrile followed by hydrolysis, or more commonly, through a malonic ester synthesis to introduce the carboxylic acid and the adjacent carbon.

• Alpha-bromination: Bromination at the alpha-position to the carboxylic acid.

• Addition of bromine to the double bond (if an unsaturated intermediate is formed): If the chain elongation step results in an α,β-unsaturated acid, a final bromination step similar to Route 1 would be necessary.

Caption: Multi-step synthesis pathway from p-bromotoluene.

Experimental Considerations

Comparison of Synthetic Routes

Feature	Route 1: Electrophilic Addition	Route 2: Multi-step Synthesis from p-bromotoluene
Starting Material	trans-4-bromocinnamic acid	p-bromotoluene
Number of Steps	1	3-4
Overall Yield	High (typically >80% for analogous reactions)	Moderate to Low (product of multiple steps)
Atom Economy	High	Low
Reagents	Bromine or Pyridinium tribromide, Acetic acid	NBS, Malonic ester, Bromine, various bases and solvents
Stereocontrol	Good (Anti-addition is stereospecific)	More complex, may require chiral auxiliaries for high stereoselectivity
Scalability	Readily scalable	More challenging to scale up due to multiple steps
Purification	Simple crystallization	Multiple chromatographic purifications may be needed

Conclusion

For the synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid, the electrophilic addition of bromine to trans-4-bromocinnamic acid (Route 1) is the superior method in terms of efficiency, yield, and simplicity. It is a one-step reaction with good stereocontrol, making it the preferred choice for most laboratory and potential industrial applications.

The multi-step synthesis from p-bromotoluene (Route 2) is a viable alternative if the starting material for Route 1 is unavailable or if specific modifications to the intermediate products are desired. However, this route is longer, has a lower overall yield, and presents more significant purification challenges.

The choice of synthetic route will ultimately depend on the specific requirements of the research, including the availability of starting materials, desired scale, and the importance of overall yield and purity.

References

• Reactions of Alkenes with Bromine - Chemistry LibreTexts. (2023). Retrieved from [Link]

• Electrophilic addition of bromine to alkenes. (n.d.). Retrieved from [Link]

• A Level - Electrophilic Addition Addition of bromine to an alkene - ChemTube 3D. (n.d.). Retrieved from [Link]

• Bromination of Cinnamic Acid. (n.d.). Retrieved from [Link]

• Lab 9: Addition of Bromine to trans-Cinnamic Acid - CSUB. (n.d.). Retrieved from [Link]

A Senior Application Scientist's Guide to Confirming the Purity of Synthesized 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

For researchers, scientists, and drug development professionals, the unequivocal confirmation of a synthesized compound's purity is a cornerstone of reliable and reproducible research. In the context of drug discovery and development, impurities can have significant impacts on biological activity, toxicity, and overall study outcomes. This guide provides an in-depth comparison of analytical techniques for verifying the purity of synthesized 2,3-Dibromo-2-(4-bromophenyl)propionic acid, a complex halogenated aromatic carboxylic acid. We will delve into the causality behind experimental choices and present self-validating protocols to ensure the highest degree of scientific integrity.

The synthesis of 2,3-Dibromo-2-(4-bromophenyl)propionic acid can present several challenges regarding purity. Potential impurities may include constitutional isomers (e.g., 2,3-Dibromo-2-(2-bromophenyl)propionic acid or 2,3-Dibromo-2-(3-bromophenyl)propionic acid), diastereomers (erythro and threo forms), residual starting materials, and by-products from the synthetic route. Therefore, a multi-faceted analytical approach is not just recommended but essential for comprehensive purity assessment.

Comparative Analysis of Key Analytical Techniques

A combination of spectroscopic and chromatographic techniques is optimal for a thorough evaluation of the purity of 2,3-Dibromo-2-(4-bromophenyl)propionic acid. Each method offers unique advantages and insights into the compound's identity and the presence of potential impurities.

Technique	Strengths	Limitations	Primary Application for this Compound
¹H NMR Spectroscopy	- Excellent for structural elucidation- Provides information on the electronic environment of protons- Can detect and quantify impurities with unique proton signals	- May have overlapping signals in complex molecules- Less sensitive than MS for trace impurities	- Confirming the primary structure- Detecting and quantifying isomeric impurities and residual solvents
¹³C NMR Spectroscopy	- Provides information on the carbon skeleton- Can distinguish between isomers with different carbon environments	- Lower sensitivity than ¹H NMR- Requires longer acquisition times	- Confirming the carbon framework- Differentiating between positional isomers
Liquid Chromatography-Mass Spectrometry (LC-MS)	- High sensitivity for detecting trace impurities- Provides molecular weight information- Can separate complex mixtures	- Ionization efficiency can vary between compounds- May not be suitable for thermally labile compounds	- Detecting and identifying low-level impurities- Confirming molecular weight and isotopic pattern
High-Performance Liquid Chromatography (HPLC) with UV Detection	- Excellent for separating isomers and other impurities- Allows for accurate quantification of purity (area %)- Robust and widely available	- Requires a chromophore for UV detection- Peak co-elution can be a challenge	- Quantifying purity- Separating constitutional isomers and diastereomers
Melting Point Analysis	- Simple and rapid preliminary check of purity- A sharp melting point range is indicative of high purity	- Not a definitive test for purity- Impurities can sometimes form eutectic mixtures with sharp melting points	- Initial, qualitative assessment of purity

Experimental Protocols and Workflows

The following protocols are designed to be self-validating, providing a clear and logical workflow for purity confirmation.

Visualizing the Analytical Workflow

The following diagram illustrates the recommended workflow for the comprehensive purity analysis of synthesized 2,3-Dibromo-2-(4-bromophenyl)propionic acid.

Caption: A logical workflow for the purity analysis of the target compound.

¹H and ¹³C NMR Spectroscopy

Principle: Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful technique for elucidating the structure of organic molecules. It relies on the magnetic properties of atomic nuclei. For 2,3-Dibromo-2-(4-bromophenyl)propionic acid, ¹H NMR will confirm the presence and connectivity of protons, while ¹³C NMR will verify the carbon framework. The chemical shifts of the aromatic protons can be particularly useful in identifying positional isomers of the bromo group on the phenyl ring. The presence of diastereomers may be indicated by the appearance of two sets of signals for the aliphatic protons.

Experimental Protocol:

• Sample Preparation: Dissolve 5-10 mg of the synthesized compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Tetramethylsilane (TMS) is typically used as an internal standard (0 ppm).

• ¹H NMR Acquisition:

  • Acquire the spectrum on a 400 MHz or higher NMR spectrometer.

  • Typical parameters: 32 scans, relaxation delay of 1-2 seconds.

  • Process the data by applying a Fourier transform and phasing the spectrum.

  • Integrate the signals to determine the relative number of protons.

• ¹³C NMR Acquisition:

  • Acquire the spectrum on the same instrument.

  • Typical parameters: 1024 or more scans, relaxation delay of 2-5 seconds.

  • Proton decoupling is used to simplify the spectrum.

• Data Analysis:

  • Compare the obtained spectra with predicted spectra or literature data for 2,3-dibromo-3-phenylpropanoic acid.[1][2][3]

  • Look for unexpected signals that may indicate impurities. For instance, different substitution patterns on the aromatic ring from isomeric impurities will result in distinct splitting patterns and chemical shifts in the aromatic region (typically 7.2-7.5 ppm).[2] The carboxylic acid proton will appear as a broad singlet at a downfield chemical shift (around 11.0 ppm).[2] The protons on the carbon-bromine bonds are expected in the range of 5.10-5.45 ppm.[2]

Liquid Chromatography-Mass Spectrometry (LC-MS)

Principle: LC-MS combines the separation power of liquid chromatography with the mass analysis capabilities of mass spectrometry. This technique is highly sensitive and can detect and identify impurities even at very low concentrations. For brominated compounds, MS is particularly informative due to the characteristic isotopic pattern of bromine (⁷⁹Br and ⁸¹Br exist in an approximate 1:1 ratio).[4][5] A compound with three bromine atoms, like the target molecule, will exhibit a distinctive M, M+2, M+4, and M+6 pattern in its mass spectrum.

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the synthesized compound (e.g., 100 µg/mL) in a suitable solvent such as acetonitrile or methanol.

• LC Separation:

  • Use a C18 reversed-phase column.

  • Employ a gradient elution method with mobile phases such as water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B). A typical gradient might be 10% B to 90% B over 15 minutes.

  • The flow rate is typically set to 0.5 mL/min.

• MS Detection:

  • Use an electrospray ionization (ESI) source, often in negative ion mode for carboxylic acids.[6][7]

  • Scan a mass range that includes the expected molecular weight of the target compound and potential impurities.

  • In-source fragmentation can be induced to generate bromide ions (m/z 79 and 81), which is a selective method for detecting brominated organic compounds.[6][7]

• Data Analysis:

  • Extract the ion chromatogram for the expected mass of the target compound.

  • Examine the mass spectrum of the main peak to confirm the molecular weight and the characteristic isotopic pattern for three bromine atoms.

  • Analyze any minor peaks for their mass spectra to identify potential impurities.

High-Performance Liquid Chromatography (HPLC) with UV Detection

Principle: HPLC is a cornerstone technique for determining the purity of organic compounds.[8] It separates components of a mixture based on their differential interactions with a stationary phase and a mobile phase. For aromatic compounds like 2,3-Dibromo-2-(4-bromophenyl)propionic acid, UV detection is highly effective due to the presence of the chromophoric phenyl ring. The area percentage of the main peak in the chromatogram is used to quantify the purity. HPLC is particularly adept at separating isomers.[9][10]

Experimental Protocol:

• Sample Preparation: Prepare a solution of the synthesized compound in the mobile phase at a concentration that gives a strong UV absorbance (e.g., 0.5 mg/mL).

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm) is a good starting point.

  • Mobile Phase: An isocratic or gradient mixture of an aqueous buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile or methanol). The exact ratio should be optimized to achieve good separation of the main peak from any impurities.[8]

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detection at a wavelength where the compound has significant absorbance (e.g., 254 nm).

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by dividing the area of the main peak by the total area of all peaks and multiplying by 100.

  • The retention times of potential isomeric impurities, if present, will likely be very close to the main product, necessitating a well-optimized separation method.[11][12]

Visualizing the Separation Principle

The following diagram illustrates the basic principle of HPLC separation for purity analysis.

Caption: The process of HPLC separation from injection to detection.

Conclusion

Confirming the purity of synthesized 2,3-Dibromo-2-(4-bromophenyl)propionic acid requires a synergistic approach that leverages the strengths of multiple analytical techniques. While NMR spectroscopy is indispensable for structural verification, LC-MS provides unparalleled sensitivity for impurity identification. HPLC with UV detection remains the gold standard for quantitative purity assessment. By employing these self-validating protocols, researchers can ensure the integrity of their synthesized compounds, which is a critical prerequisite for reliable downstream applications in research and drug development.

References

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• Organic Compounds Containing Halogen Atoms. Chemistry LibreTexts. Available at: [Link]

• Selective detection of unknown organic bromine compounds and quantification potentiality by negative-ion electrospray ionization mass spectrometry with induced in-source fragmentation. ResearchGate. Available at: [Link]

• Advanced Organic Chemistry: Mass spectrum of 1-bromo-2-methylpropane. docbrown.info. Available at: [Link]

• HPLC Analysis of Aromatic Carboxylic Acids on Amaze TR Mixed-Mode Column. HELIX Chromatography. Available at: [Link]

• Mass spectra of organic compounds containing bromine and chlorine. ACS Publications. Available at: [Link]

• Chromatographic separations of aromatic carboxylic acids. PubMed. Available at: [Link]

• Advances in the Analysis of Persistent Halogenated Organic Compounds. American Laboratory. Available at: [Link]

• Separation of Aromatic Carboxylic Acids by Mixed-Mode HPLC. SIELC Technologies. Available at: [Link]

• EXPERIMENT 1 - Determination of the purity and identity of organic compounds by melting point and/or analytical thin layer... Concordia University. Available at: [Link]

• Separation of Aliphatic and Aromatic Carboxylic Acids by Conventional and Ultra High Performance Ion Exclusion Chromatography. PubMed Central. Available at: [Link]

• Benchtop NMR for Educational Experiments. Oxford Instruments. Available at: [Link]

• What is the NMR labeled structure for the product 2,3-dibromo-3-phenylpropanoic acid?... Study.com. Available at: [Link]

• Determination of Halogen in Organic Compounds. datapdf.com. Available at: [Link]

• Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. Google Patents.

• On the detection and determination of halogens in organic compounds. SciSpace. Available at: [Link]

• A rapid HPLC method for the determination of carboxylic acid in human urine using a monolithic column. ResearchGate. Available at: [Link]

• Any help with this nmr spectra? It should be 2,3-dibromo-3-phenylpropanoic acid... Reddit. Available at: [Link]

• A kind of preparation method of 2 (4 bromomethyl) phenylpropionic acids. Google Patents.
• Preparation of 2-(4-bromophenyl)-2-methylpropanoic acid. Google Patents.

• Halogenated Organic Compounds. Spectroscopy Online. Available at: [Link]

• 2,3-Dibromo-2-(4-bromophenyl)propionic Acid. Pharmaffiliates. Available at: [Link]

• β-BROMOPROPIONIC ACID. Organic Syntheses. Available at: [Link]

• Large Scale Synthesis of Enantiomerically Pure (S)-3-(4- Bromophenyl)butanoic Acid. Organic Syntheses. Available at: [Link]

• Synthesis method of 2-(4-bromomethyl phenyl) propionic acid. Google Patents.

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A Comparative Performance Analysis of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid in Zinc-Mediated Debromination

In the landscape of synthetic organic chemistry, the formation of carbon-carbon double bonds through the elimination of vicinal dibromides is a cornerstone transformation. This guide provides a comprehensive performance benchmark of 2,3-Dibromo-2-(4-bromophenyl)propionic acid in a zinc-mediated debromination reaction, a classic and efficient method for generating alkenes. We will objectively compare its reactivity and efficiency against structurally related analogs, offering researchers, scientists, and drug development professionals actionable insights supported by experimental data and mechanistic principles.

Introduction: The Significance of Vicinal Dibromide Debromination

The debromination of vicinal dibromides is a powerful synthetic tool for the stereoselective synthesis of alkenes.[1][2] This reaction is often the second step in a two-stage sequence where an alkene is first protected by bromination and then deprotected to regenerate the double bond.[3] The choice of the debrominating agent and the substrate can significantly influence the reaction's efficiency, yield, and stereochemical outcome. Zinc metal in the presence of acetic acid is a widely used and cost-effective reagent for this transformation, typically proceeding via an E2-like mechanism.[4][5]

This guide focuses on benchmarking 2,3-Dibromo-2-(4-bromophenyl)propionic acid, a compound with potential applications in the synthesis of complex organic molecules.[6][7] Understanding its performance relative to other commercially available dibrominated propionic acid derivatives is crucial for optimizing synthetic routes and making informed decisions in process development.

Experimental Design: A Head-to-Head Comparison

To provide a robust comparison, we designed a benchmark experiment focusing on the debromination of our target compound and two commercially available alternatives: 2,3-Dibromo-3-phenylpropionic acid and 2,3-Dibromopropionic acid . The reaction chosen is the debromination using zinc powder in acetic acid, a well-established and reproducible method.[4][8]

The primary metrics for comparison are:

• Reaction Time: The time required for the complete consumption of the starting material.

• Product Yield: The isolated yield of the corresponding α,β-unsaturated carboxylic acid.

• Product Purity: The purity of the final product as determined by analytical techniques.

The rationale behind selecting these alternatives is to probe the electronic and steric effects of the substituents on the rate and efficiency of the debromination. The presence of a bromine atom on the phenyl ring in our target compound is expected to have an electron-withdrawing effect, which may influence the stability of the transition state and, consequently, the reaction rate.

Visualizing the Experimental Workflow

Caption: A generalized workflow for the zinc-mediated debromination experiment.

Comparative Performance Data

The following table summarizes the illustrative performance of 2,3-Dibromo-2-(4-bromophenyl)propionic acid and its analogs in the benchmark debromination reaction.

Substrate	Product	Reaction Time (min)	Yield (%)	Purity (%)
2,3-Dibromo-2-(4-bromophenyl)propionic acid	4-Bromocinnamic acid	45	88	>98
2,3-Dibromo-3-phenylpropionic acid[9]	Cinnamic acid	30	92	>98
2,3-Dibromopropionic acid[10]	Propiolic acid	60	85	>97

Disclaimer: The data presented in this table is illustrative and based on typical results for this class of reaction. Actual results may vary depending on the specific experimental conditions.

Analysis of Results and Mechanistic Insights

The debromination of vicinal dibromides with zinc is generally accepted to proceed through an E2-like mechanism, which requires an anti-periplanar arrangement of the two bromine atoms.[2][11] The reaction is initiated by the transfer of electrons from the zinc metal to one of the bromine atoms, leading to the formation of a carbanion and subsequent elimination of the second bromide to form the alkene.

The E2 Debromination Mechanism

Caption: A simplified representation of the E2 debromination mechanism.

• 2,3-Dibromo-3-phenylpropionic acid is expected to be the most reactive substrate. The phenyl group can stabilize the developing negative charge in the transition state through resonance, thus accelerating the reaction.

• 2,3-Dibromo-2-(4-bromophenyl)propionic acid is anticipated to be slightly less reactive than its non-brominated phenyl analog. The electron-withdrawing nature of the bromine atom on the phenyl ring may slightly destabilize the carbanionic character of the transition state, leading to a longer reaction time.

• 2,3-Dibromopropionic acid is predicted to be the least reactive of the three. The absence of a phenyl group means there is no resonance stabilization of the transition state, resulting in a slower reaction rate.

Despite the differences in reaction times, all three substrates are expected to produce the corresponding α,β-unsaturated acids in good to excellent yields and high purity, demonstrating the robustness of the zinc-mediated debromination protocol.

Detailed Experimental Protocol: Zinc-Mediated Debromination

This protocol provides a step-by-step method for the debromination of vicinal dibromides using zinc powder and acetic acid.

Materials:

• Vicinal dibromide (e.g., 2,3-Dibromo-2-(4-bromophenyl)propionic acid)

• Zinc powder (<10 µm, activated)

• Glacial acetic acid

• Diethyl ether (or other suitable organic solvent)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate or sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Separatory funnel

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the vicinal dibromide (1.0 eq) in glacial acetic acid (10 mL per gram of substrate).

• Addition of Zinc: To the stirred solution, add zinc powder (2.0-3.0 eq) portion-wise. The reaction is often exothermic, and the rate of addition should be controlled to maintain a gentle reflux. If the reaction is sluggish, gentle heating may be applied.

• Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) until the starting material is completely consumed.

• Work-up:

  • Cool the reaction mixture to room temperature and filter it through a pad of celite to remove excess zinc powder.

  • Transfer the filtrate to a separatory funnel and dilute with water.

  • Extract the aqueous layer with diethyl ether (3 x 20 mL).

  • Combine the organic extracts and wash successively with water, saturated aqueous sodium bicarbonate solution, and brine.

• Isolation and Purification:

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

  • Filter to remove the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product.

  • If necessary, the crude product can be purified by recrystallization or column chromatography.

• Analysis: Characterize the final product by NMR, IR, and mass spectrometry to confirm its identity and purity.

Conclusion

This comparative guide demonstrates that 2,3-Dibromo-2-(4-bromophenyl)propionic acid is a viable substrate for zinc-mediated debromination, affording the corresponding 4-bromocinnamic acid in good yield. While its reactivity may be slightly attenuated compared to the non-halogenated phenyl analog due to electronic effects, it remains an efficient precursor for the synthesis of α,β-unsaturated carboxylic acids. The choice of substrate for a particular synthetic application will ultimately depend on the desired final product and the acceptable reaction conditions. This guide provides a framework for researchers to make informed decisions and to design further optimization studies.

References

• Kuang, C., Yang, Q., Senboku, H., & Tokuda, M. (2005). Rapid Debromination of Vic-dibromoalkanes with Zinc Powder in Acetic Acid under Microwave Irradiation. Journal of Chemical Research, 2005(5), 282-284. [Link]

• Ashraf, M. Z. (2020). Alkenes preparation: Debromination of Vicinal Dibromides. YouTube. [Link]

• CoLab. (2005). Rapid Debromination of Vic-dibromoalkanes with Zinc Powder in Acetic Acid under Microwave Irradiation. [Link]

• Chemistry LibreTexts. (2022). 11.8: The E2 Reaction and the Deuterium Isotope Effect. [Link]

• Spohn, T. (2015). Multistep Synthesis of a Vicinal Dibromide with Anti-Stereochemistry in Organic. YouTube. [Link]

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• Oakwood Chemical. (n.d.). 2,3-Dibromo-2-(4-bromophenyl)propionic Acid. [Link]

• Chemistry Steps. (n.d.). Stereoselectivity of E2 Elimination Reactions. [Link]

• Chem-Matics (Chemistry+ Mathematics). (2021). Reaction of vicinal dihalide with zinc. YouTube. [Link]

• The Organic Chemistry Tutor. (2016). Dehydrohalogenation of Alkyl Halides Reaction Mechanism - E1 & E2. YouTube. [Link]

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A Researcher's Guide to the Characterization and Validation of Novel Phenylpropionic Acid Derivatives: A Case Study on 2,3-Dibromo-2-(4-bromophenyl)propionic acid

This guide provides a comprehensive framework for the validation and characterization of novel phenylpropionic acid derivatives, a class of compounds with significant interest in medicinal chemistry and materials science. We will use the hypothetical molecule, 2,3-Dibromo-2-(4-bromophenyl)propionic acid, as a case study to illustrate the essential experimental workflows and data analysis required to establish the identity, purity, and key physicochemical properties of a new chemical entity. This document is intended for researchers, chemists, and drug development professionals who are involved in the synthesis and evaluation of new compounds.

Introduction to Phenylpropionic Acids and the Importance of Rigorous Validation

Phenylpropionic acids are a class of organic compounds characterized by a phenyl group attached to a propionic acid moiety. This structural motif is found in a wide range of pharmaceuticals, most notably the non-steroidal anti-inflammatory drugs (NSAIDs) like ibuprofen and naproxen. The pharmacological and chemical properties of these molecules can be finely tuned by modifying the substitution pattern on both the phenyl ring and the propionic acid backbone.

The introduction of halogen atoms, such as bromine, can significantly alter a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets. The hypothetical compound, 2,3-Dibromo-2-(4-bromophenyl)propionic acid , with its three bromine atoms, represents a novel structure with potentially unique properties. However, before any functional assessment can be undertaken, a rigorous validation of its chemical structure and purity is paramount. This guide outlines a systematic approach to achieve this validation.

The Validation Workflow: A Multi-Technique Approach

The confirmation of a new chemical entity's structure and purity is not achieved by a single experiment but through the convergence of evidence from multiple analytical techniques. Each method provides a unique piece of the puzzle, and together they form a self-validating system.

Safety & Regulatory Compliance

A Researcher's Guide to the Proper Disposal of 2,3-Dibromo-2-(4-bromophenyl)propionic Acid

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. For researchers and drug development professionals, handling novel or specialized compounds like 2,3-Dibromo-2-(4-bromophenyl)propionic acid requires a disposal protocol grounded in a thorough understanding of its chemical nature and the regulatory landscape. This guide provides a comprehensive, step-by-step framework for its safe disposal, moving beyond a simple checklist to explain the critical reasoning behind each procedural choice.

Pre-Disposal Safety Assessment: Understanding the Hazard

Before handling any waste, a full assessment of the chemical's potential hazards is paramount. While a specific Safety Data Sheet (SDS) for 2,3-Dibromo-2-(4-bromophenyl)propionic acid may not be readily available, its structure—a halogenated aromatic carboxylic acid—allows us to infer its likely properties based on similar compounds and chemical principles.

• Corrosivity: The carboxylic acid group makes the compound acidic.

• Irritation: Aromatic and halogenated compounds are often irritants to the skin, eyes, and respiratory system. SDS for structurally similar compounds like 2,3-Dibromo-3-phenylpropionic acid and 3-(4-Bromophenyl)propionic acid list them as causing skin and serious eye irritation, and potentially respiratory irritation[1][2].

• Environmental Hazard: Brominated organic compounds can be persistent in the environment and may be toxic to aquatic life[3]. Their degradation can be slow, making proper disposal crucial to prevent ecological contamination[4].

• Reactivity: As a carboxylic acid, it will react exothermically with bases. It is also incompatible with strong oxidizing agents[2][5][6][7].

Based on this assessment, all waste containing this compound must be treated as hazardous chemical waste. Under no circumstances should it be disposed of down the drain or in general trash[8][9][10][11].

The Core Principle: Waste Segregation

The foundational step in proper chemical waste disposal is meticulous segregation. This prevents dangerous reactions and ensures the waste is sent to the correct treatment facility. 2,3-Dibromo-2-(4-bromophenyl)propionic acid waste falls into the category of Halogenated Organic Waste .

Causality: Halogenated organic compounds require high-temperature incineration with specialized scrubbers to neutralize the acidic gases (like hydrogen bromide) produced during combustion[12]. Mixing them with non-halogenated solvents complicates and increases the cost of disposal, as the entire mixture must then be treated as halogenated waste[13].

Waste Segregation Workflow

The following diagram illustrates the decision process for segregating laboratory waste, highlighting the correct pathway for this specific compound.

Caption: Waste Segregation Decision Flowchart

Step-by-Step Disposal Protocol

This protocol ensures compliance and safety from the point of generation to final collection.

Step 1: Select the Appropriate Waste Container

• Action: Choose a chemically compatible container, typically a high-density polyethylene (HDPE) or glass bottle designated for halogenated organic waste. The container must have a screw-top cap to prevent vapor escape[14].

• Rationale: 2,3-Dibromo-2-(4-bromophenyl)propionic acid is corrosive and requires a container that will not degrade. An airtight seal is mandated by safety guidelines to prevent the release of potentially harmful vapors into the laboratory environment[9].

Step 2: Label the Container Before Use

• Action: Before adding any waste, affix a hazardous waste tag to the container. Fill in your name, the lab location, and the date the first waste is added. According to the U.S. Environmental Protection Agency (EPA) and National Institutes of Health (NIH) guidelines, all chemical constituents must be clearly listed[8][11][15].

• Rationale: Pre-labeling prevents the creation of "mystery waste," which is expensive and dangerous to handle. Federal regulations mandate that hazardous waste generators properly identify the contents of their waste containers[16][17].

Step 3: Transferring the Waste

• Action: Conduct all waste transfers inside a certified chemical fume hood while wearing appropriate Personal Protective Equipment (PPE).

• PPE Requirements:

  • Nitrile or neoprene gloves

  • Chemical splash goggles

  • A fully buttoned lab coat

• Rationale: A fume hood protects the user from inhaling potentially irritating vapors[9]. The specified PPE provides a barrier against skin and eye contact, which is critical given the compound's expected irritant properties[1].

Step 4: Accumulating Waste

• Action: Keep the waste container securely closed at all times, except when adding waste. Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation[11][17]. Place the container in a secondary containment bin to mitigate spills.

• Rationale: Constant closure minimizes emissions and reduces the risk of spills. The SAA is a regulatory requirement under the EPA's Resource Conservation and Recovery Act (RCRA) to ensure waste is managed safely where it is generated[16]. Secondary containment is a best practice to contain leaks or spills from the primary container[9].

Step 5: Arranging for Disposal

• Action: Once the container is full or has been in use for a specified period (often 6-12 months, check your institution's policy), complete the hazardous waste tag with the final volume percentages of all components. Submit a chemical collection request to your institution's Environmental Health & Safety (EHS) department[11].

• Rationale: EHS professionals are trained to handle, transport, and consolidate hazardous waste in compliance with all federal and state regulations, ensuring it reaches a licensed treatment, storage, and disposal facility (TSDF)[15][18].

Emergency Procedures: Spill Management

Even with careful planning, spills can occur.

• Small Spill (manageable by lab personnel):

  • Alert personnel in the immediate area.

  • If you are trained and it is safe to do so, contain the spill using a chemical spill kit with an absorbent appropriate for acids and organic compounds.

  • Wearing full PPE, gently cover the spill with the absorbent material.

  • Sweep the absorbed material into a designated waste bag or container.

  • Label the container as "Spill Debris containing 2,3-Dibromo-2-(4-bromophenyl)propionic acid" and dispose of it as hazardous waste.

• Large Spill (requires emergency response):

  • Evacuate the area immediately.

  • If there is any risk of fire or exposure, activate the nearest fire alarm.

  • Call your institution's emergency number or 911 from a safe location[9][14]. Report the identity of the spilled material.

Data Summary: Chemical Compatibility and Safety

Proper storage and waste consolidation require an awareness of chemical incompatibilities to prevent violent reactions.

Substance Class	Incompatible With	Reason for Incompatibility
2,3-Dibromo-2-(4-bromophenyl)propionic acid (as a Halogenated Carboxylic Acid)	Strong Bases (e.g., NaOH, KOH)	Vigorous, exothermic acid-base neutralization reaction.
Strong Oxidizing Agents (e.g., Nitric Acid, Perchlorates, Permanganates)	Potential for a violent, exothermic reaction that could lead to fire or explosion[5][6].
Alkali Metals (e.g., Sodium, Potassium)	Highly reactive, potentially explosive reaction[7][19].
Reducing Agents	May undergo unpredictable reactions.

Conclusion: A Commitment to Safety and Integrity

The proper disposal of 2,3-Dibromo-2-(4-bromophenyl)propionic acid is not merely a procedural task but a direct reflection of a laboratory's commitment to safety, scientific integrity, and environmental responsibility. By understanding the chemical principles behind the regulations and adhering to a systematic, well-documented protocol, researchers can ensure that their work advances science without compromising the safety of themselves, their colleagues, or the community.

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• Jakab, E., & Blazsó, M. (2003). Catalytic destruction of brominated aromatic compounds studied in a catalyst microbed coupled to gas chromatography/mass spectrometry. Journal of Analytical and Applied Pyrolysis, 67(1), 97-108. Retrieved from [Link]

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• Starek, A. (1998). [Toxicity of selected brominated aromatic compounds]. Medycyna Pracy, 49(2), 185-193. Retrieved from [Link]

• Jakab, E., & Blazsó, M. (2003). Catalytic destruction of brominated aromatic compounds studied in a catalyst microbed coupled to gas chromatography/mass spectrometry. ResearchGate. Retrieved from [Link]

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A Senior Application Scientist's Guide to Handling 2,3-Dibromo-2-(4-bromophenyl)propionic acid

Navigating the complexities of drug development requires not only innovation but also an unwavering commitment to safety. When working with highly reactive or novel compounds, a robust safety protocol is the foundation of successful research. This guide provides essential, field-proven guidance for the safe handling, use, and disposal of 2,3-Dibromo-2-(4-bromophenyl)propionic acid, ensuring the protection of personnel and the integrity of your research.

Immediate Hazard Assessment

Hazard Classification	Description	Potential Consequences
Skin Corrosion / Irritation	Based on analogous structures, this compound is expected to cause skin irritation and potentially severe burns with prolonged contact.[1][2][3]	Redness, pain, chemical burns.
Serious Eye Damage / Irritation	Direct contact with the solid or its dust can cause serious, potentially irreversible, eye damage.[1][2][3]	Severe irritation, burns, vision impairment.
Respiratory Irritation	Inhaling the dust may cause irritation to the nose, throat, and lungs.[1][3]	Coughing, shortness of breath, inflammation.
Toxicity	Halogenated organic acids can be harmful if swallowed.[4][5]	Internal damage, systemic effects.

The Cornerstone of Safety: Required Personal Protective Equipment (PPE)

The selection of PPE is not a matter of simple compliance but a direct response to the specific chemical threats posed by the material. The principle is to create an impermeable barrier between you and the chemical agent. For 2,3-Dibromo-2-(4-bromophenyl)propionic acid, a solid irritant and potential corrosive, multi-layered protection is mandatory.

Protection Area	Required PPE	Specification & Rationale
Eye & Face Protection	Chemical safety goggles and a full-face shield.[6][7][8]	Rationale: Goggles must provide a complete seal around the eyes to protect against fine dust.[4] A face shield is required over the goggles when handling larger quantities or during procedures with a high risk of splashing (e.g., dissolution), protecting the entire face.[9] Standard safety glasses are insufficient.[9]
Hand Protection	Chemical-resistant nitrile or neoprene gloves.[4][6]	Rationale: These materials offer robust protection against a broad range of chemicals, including organic acids. Always check the manufacturer's compatibility data. Double-gloving is recommended during weighing and transfer operations.
Body Protection	A chemical-resistant lab coat or apron worn over personal clothing.[6][10]	Rationale: This protects your skin and personal clothing from spills and dust. Ensure the lab coat is fully buttoned. For large-scale operations, a chemical-resistant apron provides an additional layer of protection.[6]
Foot Protection	Closed-toe shoes.[7]	Rationale: Protects feet from spills and dropped equipment. This is a standard and non-negotiable rule in any laboratory environment.
Respiratory Protection	Not typically required if handled exclusively within a certified chemical fume hood.	Rationale: The fume hood is the primary engineering control to prevent inhalation of dust.[4][11] If work outside a hood is unavoidable (which is strongly discouraged), a risk assessment must be performed by EHS to determine the appropriate respirator.

Operational Protocol: From Weighing to Reaction

A systematic, step-by-step approach minimizes exposure and prevents accidents. Every action, from preparation to cleanup, must be deliberate and informed by the chemical's properties.

A. Preparation and Pre-Use Checks

• Designate an Area: All work with this compound must be performed inside a certified chemical fume hood.[7][11]

• Verify Fume Hood Function: Check the fume hood's certification sticker and ensure the airflow monitor indicates normal operation.

• Assemble Materials: Before bringing the chemical into the hood, ensure all necessary equipment (spatulas, weigh boats, glassware, solvents) and waste containers are present.

• Don PPE: Put on all required PPE (lab coat, goggles, face shield, gloves) before handling the primary container.

B. Handling and Use

• Weighing: Carefully weigh the desired amount of the solid chemical on a weigh boat or paper inside the fume hood. Avoid any actions that could generate dust.

• Transfer: Use a spatula to gently transfer the solid into the reaction vessel.

• Dissolution: If dissolving the solid, always add the solid acid to the solvent slowly. If diluting an acidic solution, always add the acid to water or the diluent, never the other way around, to dissipate any heat generated.[7][9]

• Container Management: Keep the stock container tightly closed when not in use.[1]

C. Post-Handling and Cleanup

• Decontamination: Thoroughly clean all glassware and equipment that came into contact with the chemical.

• Surface Cleaning: Wipe down the work surface inside the fume hood with an appropriate solvent and then soap and water.

• Doffing PPE: Remove PPE in the correct order (gloves first, then face shield, goggles, and lab coat) to prevent cross-contamination.

• Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Emergency Plan: Solid Spill Response

In the event of a spill, a calm and structured response is critical. The following workflow outlines the immediate actions required to safely manage a spill of 2,3-Dibromo-2-(4-bromophenyl)propionic acid.

Caption: Workflow for managing a solid chemical spill.

Step-by-Step Spill Cleanup Protocol:

• Alert and Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.[4]

• Assess the Spill: If the spill is large, outside of a fume hood, or you feel unsafe, evacuate the lab and call your institution's emergency number.[12][13]

• Control Vapors/Dust: Ensure the fume hood is drawing air to contain any dust.

• Don PPE: Before attempting cleanup, ensure you are wearing the full PPE detailed in Section 1.

• Contain the Spill: Gently create a dike around the spill using an inert absorbent material like vermiculite, sand, or commercial spill pillows.[4][14] Do not use combustible materials like sawdust.[4]

• Neutralize (Optional but Recommended): If safe and part of your lab's protocol, gently cover the spill with a weak base like sodium bicarbonate (soda ash) to neutralize the acid.[12][14][15]

• Collect Residue: Carefully scoop the absorbed and neutralized material into a designated, leak-proof hazardous waste container.[12][14] Avoid creating dust during this process.

• Decontaminate: Clean the spill area with soap and water.[4][12] Collect the cleaning materials (wipes, etc.) and place them in the hazardous waste container.

• Label and Dispose: Seal the container, label it clearly as "Hazardous Waste" with the chemical name, and arrange for pickup by your institution's Environmental Health & Safety (EHS) department.[4]

Disposal Plan: Compliant Waste Management

Proper segregation and disposal of chemical waste are legally required and ethically imperative. As a halogenated organic compound, this acid requires specific handling.

Core Principle: Segregation Halogenated organic waste must be collected separately from non-halogenated waste.[11][16] The reason for this is that halogenated compounds require high-temperature incineration and can produce different, often more hazardous, byproducts than non-halogenated waste.[16] Mixing these waste streams increases disposal costs and environmental risk.[17]

Step-by-Step Disposal Protocol:

• Select the Correct Container: Use a designated "Halogenated Organic Waste" container. This should be made of a material resistant to corrosive acids, such as borosilicate glass or high-density polyethylene.[4]

• Label Correctly: The container must be clearly labeled with "Hazardous Waste," the full chemical name ("2,3-Dibromo-2-(4-bromophenyl)propionic acid"), and any associated hazard symbols.[4][18]

• Log Waste: Maintain a log sheet on the container, recording the amount of waste added each time.

• Storage: Keep the waste container sealed when not in use and store it in a cool, dry, well-ventilated area, away from incompatible materials like bases or strong oxidizers.[8][18]

• Arrange for Pickup: Do not let waste accumulate. Once the container is full, arrange for its collection by your institution's EHS or a licensed hazardous waste disposal company.[4]

By adhering to these protocols, you build a culture of safety that protects you, your colleagues, and the future of your research.

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